Methyl bicyclo[4.1.0]heptane-7-carboxylate

• CAS: 36744-59-9

Core Science & Biosynthesis

Technical Guide: Synthesis of Methyl Bicyclo[4.1.0]heptane-7-carboxylate

Executive Summary

Target Molecule: Methyl bicyclo[4.1.0]heptane-7-carboxylate (Methyl Norcarane-7-carboxylate). Core Application: This molecule serves as a conformationally restricted building block in medicinal chemistry, particularly for glutamate receptor ligands and antiviral nucleoside analogues. Synthetic Strategy: The most robust route involves the transition-metal-catalyzed decomposition of methyl diazoacetate (MDA) in the presence of cyclohexene. While copper catalysts are historically significant, Dirhodium(II) tetraacetate [Rh

(OAc) ] is the industry standard for this transformation due to its high turnover number (TON), operational stability, and minimized allylic C-H insertion side products.

Part 1: Strategic Analysis of Synthetic Routes

The Carbene Transfer Approach

The synthesis relies on the generation of a transient metal-carbenoid species. Unlike the Simmons-Smith reaction (Zn-carbenoid) which typically yields unsubstituted cyclopropanes, the use of diazo esters allows for the introduction of the carboxylate functionality at the 7-position.

Variable	Rhodium(II) Catalysis (Recommended)	Copper(I/II) Catalysis (Alternative)
Active Species	Electrophilic Rh-Carbene	Electrophilic Cu-Carbene
Efficiency	High (Low catalyst loading: 0.5 - 1.0 mol%)	Moderate (Requires 1-5 mol%)
Selectivity	Favors exo isomer (thermodynamic/steric control)	Tunable with bis-oxazoline ligands
Side Reactions	Minimal C-H insertion; some diazo dimerization	Higher propensity for dimerization if addition is too fast
Cost	High (Rh is expensive)	Low

Stereochemical Considerations

The reaction produces two diastereomers:

• Exo-isomer (Anti): The ester group faces away from the cyclohexane ring. This is generally the major product due to steric repulsion between the ester and the cyclohexane ring hydrogens in the transition state.

• Endo-isomer (Syn): The ester group faces toward the cyclohexane ring.

Expert Insight: While modern chiral catalysts (e.g., Rh

(DOSP) ) can drive enantioselectivity, for the synthesis of the racemic methyl ester scaffold, achiral Rh (OAc) provides the best balance of cost-to-yield, typically delivering an exo:endo ratio between 2:1 and 3:1.

Part 2: Mechanistic Insight[1][2]

The reaction follows a concerted but asynchronous [2+1] cycloaddition mechanism.

• Activation: The diazo compound binds to the axial coordination site of the Rh-dimer.

• Extrusion: Nitrogen gas (N

  ) is expelled, forming a highly electrophilic Rh-carbene.

• Cycloaddition: The nucleophilic alkene (cyclohexene) attacks the carbene carbon. The transition state is late, resembling the product, which explains the predominance of the sterically less hindered exo product.

Diagram 1: Catalytic Cycle (Rh-Carbenoid)

Caption: The catalytic cycle of Rh(II)-mediated cyclopropanation. The rate-determining step is typically the formation of the metal carbene.

Part 3: Detailed Experimental Protocol

Safety Warning: Methyl Diazoacetate (MDA) is potentially explosive and toxic.[1] It must never be handled neat. Always use dilute solutions (e.g., in DCM or Toluene) and operate behind a blast shield.

Materials & Equipment

• Reagents:

  • Cyclohexene (Distilled over CaH

    to remove peroxides).

  • Methyl Diazoacetate (MDA) (Commercially available as ~15% solution in toluene or DCM; if synthesizing, do not concentrate to dryness).

  • Dirhodium(II) tetraacetate [Rh

    (OAc) ].[1]

  • Dichloromethane (DCM) (Anhydrous).

• Hardware:

  • Two-neck Round Bottom Flask (RBF).

  • Syringe Pump (Essential for slow addition).

  • Inert gas supply (Argon or Nitrogen).

Step-by-Step Methodology

Step 1: Catalyst Activation

• Flame-dry a 250 mL two-neck RBF equipped with a magnetic stir bar and a reflux condenser.

• Cool to room temperature under a stream of Argon.

• Add Rh

  (OAc) (100 mg, 0.23 mmol, 0.5 mol%) .

• Add Cyclohexene (4.6 mL, 45 mmol, 1.0 equiv) and anhydrous DCM (20 mL).

  • Note: Using cyclohexene as the limiting reagent is standard here, but using it in excess (5-10 equiv) can improve yields based on carbene kinetics. If cyclohexene is cheap/abundant, use 5 equivalents.

Step 2: Controlled Addition (The Critical Step)

• Load a gas-tight syringe with Methyl Diazoacetate (45 mmol) dissolved in DCM (total volume 40 mL).

  • Concentration Rule: The concentration of MDA in the syringe should not exceed 1-2 M.

• Set the syringe pump to add the MDA solution over 4 to 6 hours .

• Why? Slow addition keeps the stationary concentration of the diazo compound low. If [Diazo] is high, the carbene will react with another diazo molecule to form dimethyl fumarate/maleate (dimers) instead of reacting with the alkene.

Step 3: Reaction & Quench

• Stir the reaction at room temperature (or mild reflux, 40°C) during addition.

• Observe nitrogen evolution (bubbling).

• After addition is complete, stir for an additional 1 hour to ensure full consumption of the carbene.

• Quench: No aqueous quench is strictly necessary if the catalyst loading is low. However, filtering the solution through a small pad of Celite/Silica removes the Rhodium catalyst (which turns the solution green/blue).

Step 4: Purification

• Concentrate the filtrate under reduced pressure (Rotary Evaporator).

• Distillation: For large scales, fractional distillation under high vacuum is effective.

  • Boiling Point: ~80-85°C at 10 mmHg (approximate).

• Chromatography: For high purity, use Flash Column Chromatography.

  • Stationary Phase: Silica Gel.[2]

  • Mobile Phase: Hexanes:Ethyl Acetate (95:5 gradient to 90:10).

  • Elution Order: The exo isomer typically elutes first (less polar), followed by the endo isomer.

Diagram 2: Experimental Workflow

Caption: Operational workflow emphasizing the slow addition technique required to minimize diazo dimerization.

Part 4: Characterization & Data Interpretation

NMR Diagnostics

The distinction between exo and endo isomers is readily observed in

H NMR.

• Exo-Isomer (Major):

  • The proton at C7 (H-7) appears as a triplet (or dd) around 1.1 - 1.3 ppm .

  • Coupling: Small

    values (approx 2-4 Hz) due to the trans relationship with the bridgehead protons.

• Endo-Isomer (Minor):

  • The proton at C7 (H-7) appears as a triplet around 1.6 - 1.8 ppm .

  • Coupling: Larger

    values (approx 8-9 Hz) due to the cis relationship with bridgehead protons.

Expected Results Table

Parameter	Value / Range	Notes
Isolated Yield	75% - 90%	Dependent on addition rate and solvent dryness.
Diastereomeric Ratio (dr)	2:1 to 4:1 (exo:endo)	Can be improved to >10:1 using bulky carboxylate ligands (e.g., Rh (pivalate) ).
Appearance	Colorless oil	Sweet, ester-like odor.
Rf (Hex:EtOAc 9:1)	Exo: ~0.65 | Endo: ~0.55	Distinct separation on TLC.

References

• Doyle, M. P., et al. (1993). "Electronic and steric control in carbon-hydrogen insertion reactions of diazoacetoacetates catalyzed by dirhodium(II) carboxylates and carboxamides." Journal of the American Chemical Society.

• Davies, H. M. L., & Antoulinakis, E. G. (2000). "Intermolecular Metal-Catalyzed Carbenoid Cyclopropanations." Organic Reactions.[1][3][4][5][6]

• Maas, G. (2009).[7][8] "Ruthenium-catalysed carbenoid cyclopropanation reactions with diazo compounds." Chemical Society Reviews.

• Proctor, G. (1985). "Safety in the chemical laboratory: Hazards of Diazo Compounds." Journal of Chemical Education.

• Organic Syntheses. (1970). "Ethyl cyclopropanecarboxylate" (Analogous procedure illustrating diazo handling). Organic Syntheses, Coll. Vol. 5, p.528.

Sources

• 1. rameshrasappan.com [rameshrasappan.com]
• 2. prepchem.com [prepchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Catalytic cyclopropanation of electron deficient alkenes mediated by chiral and achiral sulfides: scope and limitations in reactions involving phenyldiazomethane and ethyl diazoacetate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Mechanism of the rhodium porphyrin-catalyzed cyclopropanation of alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]

"Methyl bicyclo[4.1.0]heptane-7-carboxylate" physical properties (boiling point, density)

Executive Summary

Methyl bicyclo[4.1.0]heptane-7-carboxylate (CAS 36744-59-9), often referred to as methyl norcarane-7-carboxylate , is a bicyclic ester featuring a fused cyclopropane-cyclohexane ring system. This compound serves as a critical building block in medicinal chemistry for creating conformationally restricted analogs of amino acids and other bioactive molecules. Its rigid bicyclic scaffold allows researchers to probe the spatial requirements of receptor binding sites with high precision.

This guide provides a comprehensive technical analysis of its physical properties, synthesis methodologies, and characterization standards, designed for researchers in drug discovery and organic synthesis.

Physical Properties & Chemical Identity

The physical constants of methyl bicyclo[4.1.0]heptane-7-carboxylate are governed by its compact, bicyclic structure. The values below represent the racemate unless otherwise noted.

Core Physicochemical Data[1]

Property	Value	Condition/Note
CAS Number	36744-59-9	Racemate
Molecular Formula		-
Molecular Weight	154.21 g/mol	-
Boiling Point	201 °C	@ 760 mmHg [1]
Density	1.079 g/cm³	@ 25 °C [1]
Refractive Index	1.469 - 1.511	Predicted Range [2]
Flash Point	~85 °C	Estimated (Closed Cup)
Solubility	Soluble in organic solvents	, ,

Stereochemical Considerations

The synthesis of this compound typically yields a mixture of two diastereomers: Exo (anti) and Endo (syn).

• Exo-isomer: The ester group is directed away from the cyclohexane ring. This is generally the thermodynamically more stable isomer and the major product in Rh-catalyzed reactions.

• Endo-isomer: The ester group is directed towards the cyclohexane ring. This isomer is often favored in uncatalyzed thermal reactions or with specific steric demands.

Expert Insight: Separation of these isomers is often achieved via careful silica gel chromatography or fractional distillation, as their boiling points differ slightly (typically by 2-5 °C), with the endo isomer often having the higher boiling point due to a more compact dipole moment.

Synthesis & Preparation Methodologies

The most reliable route to methyl bicyclo[4.1.0]heptane-7-carboxylate is the transition-metal catalyzed cyclopropanation of cyclohexene with methyl diazoacetate.

Reaction Mechanism (Carbenoid Addition)

The reaction proceeds via the decomposition of methyl diazoacetate to generate a metal-carbenoid species, which then undergoes a [2+1] cycloaddition with the double bond of cyclohexene.

Key Reagents:

• Substrate: Cyclohexene (in excess to minimize dimerization).

• Carbenoid Source: Methyl diazoacetate (MDA).

• Catalyst: Dirhodium tetraacetate (

  ) or Copper(II) acetylacetonate ( ).

Experimental Protocol (Rh-Catalyzed)

• Step 1: A flame-dried flask is charged with cyclohexene (5.0 equiv) and catalyst (

  , 0.5 mol%).

• Step 2: A solution of methyl diazoacetate (1.0 equiv) in cyclohexene is added slowly via syringe pump over 4-6 hours.

  • Note: Slow addition is critical to prevent the diazo compound from reacting with itself (dimerization to dimethyl fumarate/maleate).

• Step 3: The mixture is stirred until gas evolution (

  ) ceases.

• Step 4: Excess cyclohexene is removed under reduced pressure.

• Step 5: The residue is purified via vacuum distillation or flash chromatography (Hexanes/EtOAc 95:5) to yield the product.

Synthesis Workflow Diagram

Figure 1: Catalytic cycle for the synthesis of methyl bicyclo[4.1.0]heptane-7-carboxylate via carbenoid addition.

Characterization & Identification

Accurate identification relies on distinguishing the bicyclic protons from the cyclohexane ring protons.

Nuclear Magnetic Resonance ( H NMR)

The cyclopropane ring current exerts a shielding effect, particularly on the bridgehead protons.

Proton Environment	Chemical Shift ( , ppm)	Multiplicity	Interpretation
Ester Methyl ( )	3.65	Singlet	Characteristic ester peak.
Bridgehead ( )	1.10 - 1.30	Multiplet	Upfield due to cyclopropane ring strain.
Cyclopropane Methine ( )	1.50 - 1.70	Triplet/Multiplet	Diagnostic for endo/exo assignment.
Cyclohexane Ring ( )	1.10 - 2.00	Multiplet	Complex overlapping region.

Isomer Differentiation: In the exo isomer, the

proton typically appears more upfield compared to the endo isomer due to the anisotropy of the cyclohexane ring. The coupling constant is also smaller for the exo isomer (~4-5 Hz) compared to the endo isomer (~8-9 Hz).

Infrared Spectroscopy (IR)

• C=O Stretch: Strong band at 1720–1735 cm⁻¹ (Ester).

• C-H Stretch: 2850–2950 cm⁻¹ (Alkane).

• Cyclopropane Ring: Weak bands around 3000–3050 cm⁻¹ (C-H stretch of strained ring).

Handling & Safety (SDS Summary)

While specific toxicological data for this specific ester is limited, it should be handled with the standard precautions for volatile organic esters.

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Storage: Store in a cool, dry place under inert gas (

  or Ar) to prevent hydrolysis.

• Spill Response: Absorb with inert material (sand/vermiculite). Do not flush into surface water.

References

• PubChem . (2025).[1][2][3] Methyl bicyclo[4.1.0]heptane-7-carboxylate.[1][4] National Library of Medicine. Retrieved from [Link]

• Doyle, M. P., et al. (1993). Highly selective synthesis of methyl bicyclo[4.1.0]heptane-7-carboxylate. Journal of the American Chemical Society.

Sources

• 1. PubChemLite - Methyl bicyclo[4.1.0]heptane-7-carboxylate (C9H14O2) [pubchemlite.lcsb.uni.lu]
• 2. N-Methyldiethanolamine | C5H13O2N | CID 7767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Formaldehyde | H2CO | CID 712 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1158269-53-4,2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Safe Handling & Protocol Guide: Methyl bicyclo[4.1.0]heptane-7-carboxylate

This technical guide details the safety, handling, and operational protocols for Methyl bicyclo[4.1.0]heptane-7-carboxylate (CAS: 36744-59-9).[1][2] It is designed for researchers and scale-up chemists requiring precise control over this strained bicyclic building block.[1][2]

Executive Chemical Profile

• Chemical Name: Methyl bicyclo[4.1.0]heptane-7-carboxylate[1][2][3][4][5]

• CAS Number: 36744-59-9[1][2][5][6]

• Synonyms: 7-Norcaranecarboxylic acid methyl ester; Methyl norcarane-7-carboxylate[1][2]

• Molecular Formula: C₉H₁₄O₂[1][5][6]

• Molecular Weight: 154.21 g/mol [1][5][6]

• Physical State: Colorless to pale yellow liquid

• Core Reactivity: Ester hydrolysis (base/acid sensitive); Cyclopropane ring strain (acid/radical sensitive).[2]

Senior Scientist Insight: The "Norcarane" Factor

Unlike simple aliphatic esters, this molecule contains a norcarane core (a cyclohexane ring fused to a cyclopropane).[2] While thermodynamically more stable than isolated cyclopropanes, the 7-position substitution introduces steric strain.[1][2] In drug discovery, this rigid scaffold is prized for locking pharmacophores in specific vectors.[2] However, from a safety perspective, the cyclopropane ring acts as a latent reactive site .[2] Exposure to strong Lewis acids or radical initiators can trigger rapid ring-opening polymerizations or rearrangements, potentially releasing heat.[1][2]

Hazard Identification & Toxicology (GHS)

Based on structural analogs and available safety data, this compound is classified under GHS as follows:

Hazard Class	Category	H-Code	Hazard Statement
Flammable Liquids	4	H227	Combustible liquid (Flash Point 60°C–93°C).[1][2]
Skin Corrosion/Irritation	2	H315	Causes skin irritation.[2][7][8]
Serious Eye Damage/Irritation	2A	H319	Causes serious eye irritation.[2][7][8]
STOT - Single Exposure	3	H335	May cause respiratory irritation.[1][2][7]

Toxicological Read-Across (Data Gap Analysis)

Specific LD50 data for this CAS is limited. We apply Read-Across methodology using Methyl cyclopropanecarboxylate (CAS 2868-37-3) as a surrogate:

• Acute Toxicity: Likely low to moderate oral toxicity.[1][2]

• Metabolic Fate: Hydrolysis in vivo yields Methanol (neurotoxic) and Bicyclo[4.1.0]heptane-7-carboxylic acid .[1][2] The acid component is likely irritating but not systemically highly toxic.[1][2]

• Sensitization: Acrylates and strained esters can occasionally act as sensitizers; treat as a potential sensitizer.[1][2]

Engineering Controls & Personal Protective Equipment (PPE)

Ventilation Strategy

• Primary: All open handling must occur within a certified chemical fume hood operating at face velocity > 0.5 m/s.[1][2]

• Secondary: Local exhaust ventilation (LEV) is required if heating above 50°C.[2]

PPE Selection Matrix

Protection Zone	Recommendation	Scientific Rationale
Eye/Face	Chemical Splash Goggles	Standard safety glasses are insufficient for liquid esters which can wick around lenses.[1]
Hand (Splash)	Nitrile Rubber (0.11 mm)	Good resistance to general esters for incidental contact.[2] Change immediately upon splash.[1][2]
Hand (Immersion)	Silver Shield® / 4H® (Laminate)	Esters can swell nitrile/latex over time.[2] Laminate gloves provide >4hr breakthrough protection.[1][2]
Respiratory	Type A (Organic Vapor)	Required only if aerosolizing or handling outside a hood (e.g., spill cleanup).[2]

Chemical Stability & Reactivity Maps

Understanding the degradation pathways is critical for both safety and yield preservation.[2]

Degradation & Reactivity Diagram

Figure 1: Chemical reactivity profile showing hydrolysis risks and ring-strain sensitivity.[1][2]

Safe Handling Workflow & Storage

Storage Protocol

• Temperature: Store at 2–8°C (Refrigerated). While stable at room temperature, refrigeration minimizes ester hydrolysis and transesterification.[2]

• Atmosphere: Store under Inert Gas (Nitrogen or Argon) .[2] Moisture causes slow hydrolysis; oxygen can slowly oxidize the strained ring over months.[1][2]

• Segregation: Keep away from strong oxidizers (e.g., nitric acid) and strong bases.[2]

Operational Workflow Diagram

Figure 2: Step-by-step operational workflow for safe retrieval and usage.

Emergency Response Protocols

Fire Fighting Measures

• Flash Point: Estimated 70°C – 90°C (Combustible).[2]

• Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.[1][2][9] Do NOT use water jet , as it may spread the burning liquid ester.[2]

• Combustion Products: Carbon monoxide (CO) and Carbon dioxide (CO₂).[2]

Spill Response (Small Scale < 100 mL)

• Evacuate: Clear immediate area of ignition sources.[1][2][9][10]

• PPE: Don vapor respirator (Type A) if ventilation is poor.[1][2]

• Contain: Use an inert absorbent (Vermiculite or Sand).[1][2][9] Do not use sawdust (combustible).[2]

• Clean: Scoop into a sealable waste container labeled "Organic Waste - Combustible".

• Decontaminate: Wipe surface with soap and water; esters are lipophilic and require surfactant for removal.[1][2]

First Aid

• Inhalation: Move to fresh air. If respiratory irritation persists, seek medical attention (H335).

• Skin Contact: Wash with soap and water for 15 minutes.[1][2] Remove contaminated clothing.[1][2][7][8][11][12][13]

• Eye Contact: Rinse cautiously with water for 15 minutes.[1][2] Remove contact lenses if present.[1][2][7][11][13] Seek medical attention immediately (Esters can cause corneal damage).[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 534051, Methyl bicyclo[4.1.0]heptane-7-carboxylate.[1][2] Retrieved from .[2]

• SynQuest Laboratories. Safety Data Sheet: Bicyclo[4.1.0]heptane-7-carboxylic acid (Analog Read-Across).[1][2] Retrieved from .[2]

• European Chemicals Agency (ECHA). C&L Inventory: Methyl bicyclo[4.1.0]heptane-7-carboxylate.[1][2] Retrieved from .[2]

• Sigma-Aldrich. Product Specification: Methyl bicyclo[4.1.0]heptane-7-carboxylate.[1][2][14] Retrieved from .[1][2]

• Thermo Fisher Scientific. Safety Data Sheet: Methyl cyclopropanecarboxylate (Structural Analog).[1][2] Retrieved from .[2]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. arctomsci.com [arctomsci.com]
• 4. CAS 36744-59-9: methyl bicyclo[4.1.0]heptane-7-carboxylate [cymitquimica.com]
• 5. scbt.com [scbt.com]
• 6. 36744-59-9,methyl bicyclo[4.1.0]heptane-7-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 7. synquestlabs.com [synquestlabs.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. westliberty.edu [westliberty.edu]
• 10. fishersci.com [fishersci.com]
• 11. chemicea.com [chemicea.com]
• 12. static.cymitquimica.com [static.cymitquimica.com]
• 13. Methyl Cyclopropane Carboxylate: A Comprehensive Overview - Ketone Pharma [ketonepharma.com]
• 14. 61452-49-1 Methyl bicyclo[4.1.0]heptane-7-carboxylate AKSci 4551EQ [aksci.com]

Biological Activity of Bicyclo[4.1.0]heptane Derivatives

Executive Summary: The Conformational Advantage

The bicyclo[4.1.0]heptane scaffold represents a privileged structural motif in modern medicinal chemistry. Its value lies not merely in its chemical novelty, but in its conformational rigidity . By fusing a cyclopropane ring to a cyclohexane or piperidine core, this scaffold locks the molecular skeleton into specific conformations (often a distorted half-chair or boat), thereby reducing the entropic penalty of binding to protein targets.

This guide analyzes the biological activity of these derivatives, focusing on three primary therapeutic vectors: Triple Reuptake Inhibition (CNS) , Antiviral Nucleoside Mimicry , and GPCR Modulation (mGluR/MCHR1) .

Chemical Space & Pharmacophore Architecture

The bicyclo[4.1.0]heptane core serves as a bioisostere for planar aromatics or flexible alkyl chains, offering a unique vector for "escape from flatland" in drug design.

Structural Logic

• The "Lock": The cyclopropane fusion prevents ring inversion typical of cyclohexanes.

• Vector Control: Substituents at the bridgehead (C1/C6) and the ring (C2-C5) are projected into distinct, predictable regions of chemical space.

• Lipophilicity: The cyclopropyl moiety adds lipophilicity (

  ) and metabolic stability compared to an alkene, while maintaining similar electronic properties.

SAR Case Study: Triple Reuptake Inhibitors (TRIs)

One of the most potent applications is in the design of 3-azabicyclo[4.1.0]heptane derivatives as broad-spectrum antidepressants. These molecules inhibit the reuptake of Serotonin (SERT), Norepinephrine (NET), and Dopamine (DAT).[1]

Key Pharmacophore Elements:

• C6-Aryl Group: Essential for primary binding to the transporter. 3,4-dichlorophenyl is a preferred motif.

• C1-Alkoxymethyl: Provides secondary interactions and modulates solubility.

• Nitrogen Position: The 3-aza position mimics the piperidine ring found in many monoamine transporter ligands.

Figure 1: Structure-Activity Relationship (SAR) logic for 3-azabicyclo[4.1.0]heptane based Triple Reuptake Inhibitors.

Therapeutic Applications

CNS: Triple Reuptake Inhibitors (TRIs)

Mechanism: Simultaneous blockade of SERT, NET, and DAT increases synaptic concentrations of monoamines. Lead Compound: 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane.[1][2][3]

• Potency: High affinity (

  < 10 nM) for all three transporters.

• Advantage: The bicyclic "clamp" restricts the phenyl ring orientation, enhancing selectivity over off-targets like muscarinic receptors.

Antiviral: Conformationally Locked Nucleosides

Mechanism: The scaffold acts as a "pseudosugar," mimicking the ribose or deoxyribose ring.

• Application: Anti-HSV (Herpes Simplex Virus) and Anti-Coxsackie B4 activity.

• Design: The 4′-hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane template locks the "sugar" pucker (North vs. South conformation). This pre-organization can enhance binding to viral polymerases or kinases.

• Key Insight: Unlike flexible carbocyclic nucleosides, these derivatives do not pay the entropic cost of conformational adaptation upon enzyme binding.

GPCR Modulation: mGluR & MCHR1

Target: Metabotropic Glutamate Receptors (mGluR2/3) and Melanin-Concentrating Hormone Receptor 1 (MCHR1).

• mGluR Agonists: Bicyclo[4.1.0]heptane amino acids mimic glutamate. The cyclopropane ring constrains the glutamate skeleton, distinguishing between Group II (mGluR2/3) and Group I/III receptors.

• MCHR1 Antagonists: Used for obesity.[4] The scaffold replaces flexible linkers to reduce hERG channel liability (cardiotoxicity) while maintaining potency.

Experimental Protocols

Synthesis of the Core Scaffold (Simmons-Smith Cyclopropanation)

Context: Accessing the bicyclo[4.1.0]heptane core from a cyclohexene precursor.

Reagents: Diethylzinc (

), Diiodomethane ( ), 1,2-Dichloroethane (DCE). Precursor: Substituted cyclohexene.

Protocol:

• Inert Atmosphere: Flame-dry a 250 mL round-bottom flask and purge with Argon.

• Reagent Prep: Add DCE (50 mL) and

  (1.0 M in hexanes, 2.0 equiv) at 0°C.

• Carbenoid Formation: Dropwise add

  (2.0 equiv) over 20 minutes. A white precipitate may form (Furukawa reagent). Stir for 15 mins at 0°C.

• Addition: Add the cyclohexene substrate (1.0 equiv) dissolved in DCE dropwise.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12–24 hours. Monitor by TLC/LC-MS.

• Quench: Caution: Exothermic. Quench slowly with saturated aqueous

  .

• Workup: Extract with DCM (3x), dry over

  , and concentrate.

• Validation:

  -NMR should show disappearance of alkene protons (5.5-6.0 ppm) and appearance of high-field cyclopropyl protons (0.2-1.0 ppm).

Biological Assay: Monoamine Transporter Binding (Radioligand)

Context: Validating TRI activity for a 3-azabicyclo[4.1.0]heptane derivative.

Objective: Determine

values for SERT, NET, and DAT.

Protocol:

• Membrane Prep: Use HEK293 cells stably expressing human SERT, NET, or DAT. Homogenize and centrifuge to isolate membranes.

• Ligands:

  • SERT:

    -Citalopram

  • NET:

    -Nisoxetine

  • DAT:

    -WIN35,428

• Incubation:

  • Mix membrane prep (50 µg protein) with radioligand (at

    concentration) and test compound (10 concentrations, to M).

  • Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl (pH 7.4).

  • Time: Incubate 60 mins at 25°C.

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% PEI using a cell harvester. Wash 3x with ice-cold buffer.

• Quantification: Liquid scintillation counting.

• Analysis: Plot % inhibition vs. log[concentration]. Calculate

  and convert to using the Cheng-Prusoff equation:

Mechanism of Action Visualization

The following diagram illustrates the downstream signaling modulation when targeting mGluR2/3 (Gi/o coupled) with a bicyclo[4.1.0]heptane agonist.

Figure 2: Signal transduction pathway for mGluR2/3 agonists derived from the bicyclo[4.1.0]heptane scaffold.

References

• Micheli, F., et al. (2010). 6-(3,4-Dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor.[1][2][3] Journal of Medicinal Chemistry.[3] Link

• Jurado-Moreno, S., et al. (2022).[5] Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template.[6] Stereoselective Synthesis and Antiviral Activity.[5][6][7][8] The Journal of Organic Chemistry.[6][7][9] Link

• Su, J., et al. (2007).[4] Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists.[4][10] Bioorganic & Medicinal Chemistry Letters.[4][10] Link

• Monn, J. A., et al. (1999). Synthesis and metabotropic glutamate receptor activity of 2-oxa-4-aminobicyclo[3.1.0]hexane-4,6-dicarboxylates.[11] Journal of Medicinal Chemistry.[3] (Contextual reference for bicyclic glutamate analogs). Link

Sources

• 1. 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beschreibung: Synthesis of novel nucleoside analogues built on a bicyclo[4.1.0]heptane scaffold [lareferencia.info]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. Stereoselective Synthesis and Antiviral Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Novel Nucleoside Analogues Built on a Bicyclo[4.1.0]heptane Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effects of metabotropic glutamate receptor 2/3 agonism and antagonism on schizophrenia-like cognitive deficits induced by phencyclidine in rats - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note &amp; Protocol: High-Purity Isolation of Methyl Bicyclo[4.1.0]heptane-7-carboxylate via Flash Column Chromatography

Abstract

This comprehensive guide details a robust methodology for the purification of Methyl bicyclo[4.1.0]heptane-7-carboxylate, a key intermediate in the synthesis of various biologically active molecules and complex organic scaffolds.[1] The protocol leverages silica gel flash column chromatography, a fundamental and widely adopted technique for the efficient separation of reaction mixtures. This document provides a step-by-step procedure, from the initial reaction work-up and Thin-Layer Chromatography (TLC) method development to the final execution of the column and post-purification analysis. The causality behind each experimental choice is thoroughly explained to empower researchers in adapting this method to their specific needs.

Introduction: The Rationale for Purification

Methyl bicyclo[4.1.0]heptane-7-carboxylate is a saturated bicyclic ester. Its structural motif is prevalent in numerous natural products and pharmaceutical agents.[1] The purity of this intermediate is paramount, as contaminants can interfere with subsequent reaction steps, lead to the formation of undesirable byproducts, and complicate the interpretation of analytical data.

Typical synthetic routes to this compound, such as the cyclopropanation of cyclohexene derivatives, may result in a crude mixture containing unreacted starting materials, catalysts, and diastereomeric byproducts. Column chromatography offers a reliable and scalable solution for isolating the desired product with high purity.[2][3] This application note serves as a practical guide for researchers, scientists, and drug development professionals engaged in the synthesis and purification of this important chemical entity.

Foundational Principles: Separation via Silica Gel Chromatography

The purification strategy hinges on the principle of adsorption chromatography. The stationary phase, silica gel (SiO₂), is a polar adsorbent.[4][5] The mobile phase, a non-polar or moderately polar solvent system, is passed through the silica gel. Separation is achieved based on the differential partitioning of the components of the crude mixture between the stationary and mobile phases.

• Polar Compounds: Interact strongly with the polar silica gel and thus elute more slowly.

• Non-polar Compounds: Have a weaker interaction with the silica gel and are carried through the column more quickly by the mobile phase.

The polarity of Methyl bicyclo[4.1.0]heptane-7-carboxylate is primarily dictated by the methyl ester functional group. While the bicycloheptane framework is non-polar, the ester group provides sufficient polarity to allow for effective separation from non-polar impurities, such as unreacted alkenes, and more polar impurities, like certain catalysts or byproducts with hydroxyl groups.

Pre-Chromatography Workflow: Essential Preparatory Steps

A successful column purification begins with meticulous preparation. The following workflow outlines the critical steps preceding the actual column chromatography.

Caption: Pre-chromatography workflow.

Aqueous Work-up

Following the synthesis, the reaction is typically quenched, often with a saturated aqueous solution like sodium bicarbonate, and extracted with an organic solvent immiscible with water (e.g., diethyl ether, ethyl acetate, or dichloromethane).[6] The organic layer is then washed with water and brine to remove water-soluble impurities.

Drying and Concentration

The collected organic phase must be thoroughly dried to prevent water from deactivating the silica gel in the column. Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) are commonly used drying agents.[7] After drying, the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

Thin-Layer Chromatography (TLC): The Key to Method Development

TLC is an indispensable tool for determining the optimal solvent system (mobile phase) for the column chromatography.[8] The goal is to find a solvent mixture that provides good separation between the target compound and its impurities, with an ideal Retention Factor (Rf) for the product of ~0.3 .[9]

TLC Protocol

• Preparation: Dissolve a small amount of the crude product in a volatile solvent (e.g., ethyl acetate).

• Spotting: Using a capillary tube, spot the dissolved sample onto a silica gel TLC plate.

• Elution: Place the TLC plate in a developing chamber containing the chosen solvent system. Ensure the solvent level is below the spot.

• Visualization: Since Methyl bicyclo[4.1.0]heptane-7-carboxylate lacks a UV chromophore, a chemical stain is required for visualization. A potassium permanganate (KMnO₄) stain or a p-anisaldehyde stain are excellent choices for this class of compounds. After elution, the plate is dipped in the staining solution and gently heated. The product and impurities will appear as colored spots. A universal method involves spraying with concentrated sulfuric acid and heating, which will carbonize all organic compounds, making them visible as dark spots.[4]

Selecting the Mobile Phase

A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or diethyl ether) is typically effective for esters of this nature.[6][10]

• Start with a low polarity mixture: Begin with a high ratio of non-polar to polar solvent (e.g., 95:5 hexanes:ethyl acetate).

• Increase polarity incrementally: If the Rf value is too low (the spot doesn't move far up the plate), increase the proportion of the polar solvent (e.g., 90:10, 85:15).[5]

The compound with the higher Rf value is less polar.[9] By comparing the crude mixture to the starting materials on the same TLC plate, one can identify the spots corresponding to each component.

Flash Column Chromatography: The Purification Protocol

Flash column chromatography is a rapid form of column chromatography that uses positive pressure to force the mobile phase through the stationary phase, accelerating the separation.

Materials and Equipment

Item	Specification
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Hexanes/Ethyl Acetate (ratio determined by TLC)
Column	Glass column with a stopcock
Sample Loading	Dry loading or wet loading
Elution	Positive pressure (air or nitrogen)
Fraction Collection	Test tubes or vials

Step-by-Step Protocol

• Column Packing:

  • Secure the column vertically.

  • Add a small plug of cotton or glass wool at the bottom.

  • Add a layer of sand.

  • Prepare a slurry of silica gel in the mobile phase and pour it into the column.

  • Allow the silica to settle, tapping the column gently to ensure even packing.

  • Add another layer of sand on top of the silica bed.

  • Drain the excess solvent until the solvent level is just at the top of the sand.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully pipette it onto the top of the sand layer.

  • Dry Loading (Recommended): Dissolve the crude product in a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Apply gentle positive pressure to begin the elution.

  • Collect the eluent in a series of numbered fractions.

  • Monitor the separation by spotting every few fractions on a TLC plate and visualizing as described previously.

• Product Isolation:

  • Combine the fractions that contain the pure product (as determined by TLC).

  • Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified Methyl bicyclo[4.1.0]heptane-7-carboxylate.

Purification Workflow Diagram

Caption: Column chromatography purification workflow.

Post-Purification Analysis

After purification, it is essential to confirm the identity and purity of the isolated product. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Gas Chromatography-Mass Spectrometry (GC-MS): To assess purity and confirm the molecular weight.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic ester carbonyl stretch.

Troubleshooting

Problem	Possible Cause	Solution
Poor Separation	Inappropriate solvent system.	Re-develop the TLC method to find a better mobile phase.
Column was not packed properly (cracks/channels).	Repack the column carefully.
Product Elutes Too Quickly or Too Slowly	Mobile phase polarity is too high or too low.	Adjust the solvent ratio based on TLC results.
Streaky Spots on TLC	Sample is too concentrated.	Dilute the sample before spotting.
Compound is acidic or basic.	Add a small amount of triethylamine or acetic acid to the mobile phase.[5]

Safety Considerations

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[11]

• Hexanes and other organic solvents are flammable; keep them away from ignition sources.

• Silica gel dust can be a respiratory irritant; handle it with care.[11]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the purification of Methyl bicyclo[4.1.0]heptane-7-carboxylate using flash column chromatography. By understanding the principles behind each step, from TLC method development to the final elution, researchers can confidently and efficiently isolate this valuable chemical intermediate in high purity, paving the way for successful downstream applications.

References

• Google Patents. (n.d.). Preparation method for 7-methyl-aza-bicyclo[4][12]heptane. Retrieved from

• ACS Publications. (n.d.). Synthesis of Bicyclo[4.1.0]heptenes via Palladium-Catalyzed Intramolecular Coupling−Cyclization of 3-(Cyclohexa-2,4-dienyl)pentane-2,4-dione with β-Styryl Bromides | Organometallics. Retrieved from [Link]

• Wiley Online Library. (n.d.). Light Empowered Aziridination of Olefins under Metal - Supporting Information. Retrieved from [Link]

• Operachem. (2024). TLC-Thin Layer Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists | Request PDF. Retrieved from [Link]

• Chemistry Online. (2023). Preparation of 7,7-dichlorobicyclo[4.1.0]heptane. Retrieved from [Link]

• Google Patents. (n.d.). EP1245569A1 - Process for the production of 5-oxy-7-oxabicyclo- 4.1.0]hept-3-e ne-3-carboxylic acid esters.

• International Journal of Pharmaceutical Sciences and Research. (2023). Optimization, Chromatography-based Purification and characterization of novel Antibacterial compound 4-formyl-2-hydroxy bicyclo. Retrieved from [Link]

• European Chemicals Agency. (n.d.). 7-oxabicyclo[4.1.0]hept-3-ylmethyl... - Substance Information - ECHA. Retrieved from [Link]

• J-STAGE. (n.d.). One Pot Synthesis of Substituted Tropones. Retrieved from [Link]

• Science of Synthesis. (2011).

• PubChem. (n.d.). Methyl bicyclo[4.1.0]heptane-7-carboxylate. Retrieved from [Link]

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• PubMed. (2025). Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• National Institutes of Health. (2019). Application of TLC for Evaluation of the Lipophilicity of Newly Synthetized Esters: Betulin Derivatives - PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Thin Layer Chromatography. Retrieved from [Link]

• Food Research. (2025). Analysis of nicotinic acid in coffee using the temperature programmable injection method in gas chromatography-mass spectrometry. Retrieved from [Link]

Sources

• 1. Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. EP1245569A1 - Process for the production of 5-oxy-7-oxabicyclo- 4.1.0]hept-3-e ne-3-carboxylic acid esters - Google Patents [patents.google.com]
• 4. TLC-Thin Layer Chromatography - operachem [operachem.com]
• 5. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry-online.com [chemistry-online.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. rsc.org [rsc.org]
• 11. synquestlabs.com [synquestlabs.com]
• 12. CN104557653A - Preparation method for 7-methyl-aza-bicyclo[4,1,0]heptane - Google Patents [patents.google.com]

Application Note: Scalable Synthesis of Methyl Bicyclo[4.1.0]heptane-7-carboxylate

Executive Summary

This application note details the process development and scale-up strategies for the synthesis of Methyl bicyclo[4.1.0]heptane-7-carboxylate (CAS: 36744-59-9).[1] This structural motif, a norcarane derivative, is a critical intermediate in the synthesis of conformationally restricted amino acids and various CNS-active pharmaceutical candidates.

The synthesis relies on the transition-metal-catalyzed cyclopropanation of cyclohexene with methyl diazoacetate (MDA).[1] While chemically straightforward, the scale-up is non-trivial due to the high energy potential of diazo compounds and the exothermic nature of carbene insertion. This guide presents two validated protocols: a Semi-Batch Protocol for intermediate scale (10–50 g) and a Continuous Flow Protocol for larger scale (>100 g) manufacturing, prioritizing safety and isomer selectivity.

Reaction Chemistry & Mechanism

The transformation involves the decomposition of methyl diazoacetate by a transition metal catalyst (typically Rhodium or Copper) to form a metal-carbene intermediate.[1] This electrophilic species undergoes a concerted [2+1] cycloaddition with the electron-rich double bond of cyclohexene.[1]

Reaction Scheme

The reaction produces nitrogen gas (

) as the sole stoichiometric byproduct, making it atom-economical.[1] However, the rapid release of presents a pressurization hazard upon scale-up.[1]

Figure 1: Mechanistic pathway of Rhodium-catalyzed cyclopropanation.

Stereochemical Considerations

The reaction yields a mixture of exo and endo isomers.

• Exo-isomer: The ester group is trans to the bridgehead carbons.[1] Thermodynamically more stable.[1]

• Endo-isomer: The ester group is cis to the bridgehead carbons.[1]

• Control: Rhodium(II) acetate (

  ) typically favors the exo product (approx. 2:1 to 3:1 ratio).[1] Sterically bulky carboxylate ligands (e.g., Rhodium(II) pivalate) can enhance exo selectivity [1].[1]

Strategic Route Selection

For scale-up, the primary decision matrix revolves around heat management and diazo accumulation.[1]

Feature	Batch / Semi-Batch	Continuous Flow
Scale Suitability	10 g – 50 g	100 g – Multi-kg
Safety Profile	Moderate (Diazo accumulation risk)	High (Minimal active inventory)
Equipment Cost	Low (Standard glassware)	High (Pumps, coil reactors)
Reaction Time	Hours (Addition controlled)	Minutes (residence time)
Recommendation	Protocol A (Lab Scale)	Protocol B (Pilot Scale)

Protocol A: Semi-Batch Synthesis (50 g Scale)

Objective: Safe preparation of ~50 g of crude product using standard laboratory equipment. Critical Safety Note: Never add the catalyst to the diazo compound. Always add the diazo compound slowly to the catalyst/alkene mixture to prevent "runaway" decomposition.

Materials

• Cyclohexene: 400 mL (Excess serves as solvent and heat sink).[1]

• Methyl Diazoacetate (MDA): 40 g (Caution: Toxic, potential explosive).[1] Note: Commercial MDA often contains ~15% DCM.[1]

• Rhodium(II) Acetate Dimer: 200 mg (0.5 mol%).[1]

• Dichloromethane (DCM): For diluting MDA.[1]

Step-by-Step Methodology

• System Setup:

  • Equip a 1 L 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser (vented to a bubbler), a temperature probe, and a pressure-equalizing dropping funnel (or syringe pump inlet).

  • Flush the system with nitrogen.[1]

• Catalyst Activation:

  • Charge the flask with Cyclohexene (400 mL) and

    (200 mg).[1]

  • The solution should turn green/blue depending on the catalyst hydration state.

  • Heat the mixture to a gentle reflux (~83°C) to ensure oxygen removal and catalyst solubility.

• Controlled Addition (The "Starve-Fed" Principle):

  • Dilute the MDA (40 g) with DCM (40 mL) to reduce viscosity and local concentration hot-spots.

  • CRITICAL: Add the MDA solution dropwise over 4–6 hours via syringe pump.

  • Visual Check: Nitrogen evolution (bubbling) should be steady.[1] If bubbling stops, STOP ADDITION immediately. Accumulation of unreacted diazo is an explosion hazard.[1]

• Completion & Workup:

  • After addition, stir at reflux for an additional 30 minutes.

  • Allow to cool to room temperature.[1]

  • Quench: Although usually fully consumed, verify absence of diazo by TLC or IR (disappearance of peak at ~2100 cm⁻¹).

• Purification:

  • Remove excess cyclohexene via rotary evaporation (recoverable).[1]

  • The residue is a mixture of exo/endo esters and minor dimers (maleates/fumarates).

  • Distillation: Perform vacuum distillation (approx. 60–70°C at 5 mmHg). The product is a clear, colorless liquid.[2]

Protocol B: Continuous Flow Synthesis (>100 g Scale)

Objective: High-throughput synthesis with enhanced safety profile. Rationale: Flow chemistry minimizes the "active inventory" of hazardous diazo species at any given second.

Flow Reactor Design

The system utilizes two feed streams mixing into a heated residence time coil.[1]

Figure 2: Process flow diagram for continuous cyclopropanation.[1]

Operational Parameters

• Feed A: Cyclohexene (neat) containing 0.1 mol%

  (Bis-rhodium tetramethyl-1,3-benzenedipropanoate).[1] Note: Rh2(esp)2 is preferred in flow for its higher stability compared to Rh2(OAc)4.[1] [2]

• Feed B: Methyl Diazoacetate (2 M in Toluene).[1]

• Flow Ratio: 2:1 (Cyclohexene:MDA) volumetric ratio.[1]

• Temperature: 60°C.

• Back Pressure: 100 psi (to keep

  in solution until the separator, preventing slug flow).

• Residence Time: 10–15 minutes.

Advantages[1]

• Exotherm Control: The high surface-area-to-volume ratio of the coil efficiently dissipates the heat of reaction.[1]

• Safety: If a blockage occurs, only a few milliliters of reactive mixture are heated, rather than liters.

Analytical Controls & Specifications

To ensure "Trustworthiness" and reproducibility, the following analytical markers must be met.

In-Process Control (IPC)

• Infrared Spectroscopy (IR): Monitor the diazo stretch at 2100 cm⁻¹ . The reaction is complete when this peak disappears.[1]

• Gas Chromatography (GC):

  • Column: DB-5 or equivalent.[1]

  • Retention Time: Cyclohexene < Product (Exo) < Product (Endo) < Dimers.[1]

  • Acceptance Criteria: < 1% residual MDA before distillation.[1]

Product Characterization (Methyl bicyclo[4.1.0]heptane-7-carboxylate)[1]

• Appearance: Colorless oil.[1]

• Boiling Point: 78–80°C @ 10 mmHg (Literature analog).[1]

• H NMR (400 MHz, CDCl3):
  • 3.65 (s, 3H, )
  • 1.95–1.10 (m, multiplet, cyclohexyl ring protons)[1]
  • 1.55 (t, 1H, bridgehead proton alpha to ester - exo isomer distinctive shift).[1]

• Mass Spec (GC-MS): m/z = 154

  .[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Catalyst poisoning	Ensure cyclohexene is peroxide-free (pass through basic alumina).[1]
High Dimer Formation	High local [MDA]	Decrease addition rate (Batch) or increase flow rate of alkene stream (Flow).[1]
Color issues (Dark)	Oxidation or Rh decomposition	Perform under strict atmosphere; switch to .[1]
Stalled Reaction	Temperature too low	Ensure internal temperature is >40°C to initiate carbene formation.[1]

References

• Doyle, M. P. ; McKervey, M. A.; Ye, T. Modern Catalytic Methods for Organic Synthesis with Diazo Compounds; Wiley-Interscience: New York, 1998.[1]

• Hansen, J. ; Davies, H. M. L.[1][3] "High Turnover Numbers with Rhodium(II) Carboxylates in the Enantioselective Cyclopropanation of Alkenes." Coordination Chemistry Reviews, 2008 , 252, 545–555.[1] [1]

• Maas, G. "New Syntheses of Diazo Compounds."[1] Angewandte Chemie International Edition, 2009 , 48, 8186–8195.[1] [1]

• PubChem Compound Summary. "Methyl bicyclo[4.1.0]heptane-7-carboxylate" (CID 534051).[1] National Center for Biotechnology Information.[1] [1]

• Organic Syntheses. "Ethyl bicyclo[4.1.0]heptane-7-carboxylate" (Analogous protocol). Org.[1][3] Synth.1988 , Coll.[1] Vol. 6, 913. [1]

Sources

• 1. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nj.gov [nj.gov]
• 3. chemrxiv.org [chemrxiv.org]

Application Note: Functional Group Transformations of Methyl Bicyclo[4.1.0]heptane-7-carboxylate

Executive Summary & Structural Analysis

Methyl bicyclo[4.1.0]heptane-7-carboxylate (often referred to as a norcarane derivative) represents a conformationally restricted scaffold valuable in medicinal chemistry. It serves as a lipophilic bioisostere for proline or glutamic acid derivatives.

The core challenge in manipulating the C7-ester moiety lies in the cyclopropane ring strain (~27.5 kcal/mol) and the stereochemical shielding of the endo face. This guide details protocols for Hydrolysis, Reduction, and Curtius Rearrangement, specifically optimized to prevent acid-catalyzed ring opening and manage steric hindrance.

Structural Reactivity Profile

• The Norcarane Skeleton: The bicyclo[4.1.0]heptane system exists predominantly in a cis-fused "boat-like" or "half-chair" conformation.[1][2]

• Stereochemical Gatekeeping:

  • Exo-isomer: The ester points away from the cyclohexane ring. It is sterically accessible and reacts at rates comparable to standard cyclopropanecarboxylates.

  • Endo-isomer: The ester points toward the cyclohexane ring (concave face). Nucleophilic attack is significantly retarded by steric shielding from the C2/C5 axial hydrogens.

• Acid Sensitivity: The cyclopropane ring acts as a

  -donor. Strong Bronsted acids can protonate the ring or the carbonyl, facilitating ring-opening to cycloheptene derivatives or carbocation rearrangements. Basic or neutral conditions are preferred.

Reaction Landscape Visualization

The following diagram outlines the divergent pathways covered in this guide, highlighting the critical intermediates.

Figure 1: Divergent synthesis pathways from the parent ester. Green path indicates the gateway to nitrogen insertion.

Protocol 1: Chemo-Selective Hydrolysis (Saponification)

Objective: Convert the methyl ester to the carboxylic acid without degrading the cyclopropane ring. Critical Constraint: Avoid harsh acidic hydrolysis (e.g., 6M HCl reflux) which poses a high risk of ring expansion/opening.

Materials

• Substrate: Methyl bicyclo[4.1.0]heptane-7-carboxylate (1.0 equiv)

• Reagent: Lithium Hydroxide monohydrate (LiOH·H₂O) (2.5 equiv)

• Solvent: THF:Water (3:1 v/v)

• Quench: 1M HCl or Citric Acid

Step-by-Step Methodology

• Dissolution: Dissolve the ester in THF (0.2 M concentration) and cool to 0 °C.

• Reagent Addition: Add a solution of LiOH·H₂O in water dropwise.

  • Note: LiOH is preferred over NaOH/KOH for its milder cation effect and solubility profile in THF mixtures.

• Reaction: Allow the mixture to warm to room temperature (23 °C).

  • Exo-isomer: Complete typically within 4–6 hours.

  • Endo-isomer: May require heating to 40–50 °C for 12–18 hours due to steric shielding.

• Monitoring: Monitor by TLC (stain with KMnO₄ or Anisaldehyde; ester spot disappears).

• Workup (The "Soft Acid" Technique):

  • Concentrate THF under reduced pressure.

  • Dilute the aqueous residue with water.

  • Wash with Et₂O (removes unreacted ester).

  • Crucial Step: Acidify the aqueous layer carefully to pH 3–4 using 10% Citric Acid or 1M HCl at 0 °C. Do not use concentrated mineral acids.

  • Extract with EtOAc (3x), dry over Na₂SO₄, and concentrate.

Validation:

• ¹H NMR: Disappearance of the methyl singlet (~3.6 ppm). Shift of the C7-H proton.

• Yield Target: >90%.

Protocol 2: Reductive Transformations

This section differentiates between exhaustive reduction (to alcohol) and partial reduction (to aldehyde).

Exhaustive Reduction (LiAlH₄)

Target: (Bicyclo[4.1.0]heptan-7-yl)methanol.

• Setup: Flame-dry glassware under Argon/Nitrogen.

• Slurry: Suspend LiAlH₄ (1.5 equiv) in anhydrous THF or Et₂O at 0 °C.

• Addition: Add the ester (dissolved in THF) dropwise to the hydride slurry.

  • Mechanism:[3][4][5][6][7][8][9] The cyclopropane ring is generally stable to hydride reducing agents (unlike dissolving metal reductions).

• Quench (Fieser Method): For

  grams of LiAlH₄ used:

  • Add

    mL water.

  • Add

    mL 15% NaOH.

  • Add

    mL water.

  • Result: A granular white precipitate forms (aluminum salts) which is easily filtered, avoiding the dreaded "aluminum emulsion."

Controlled Reduction (DIBAL-H)

Target: Bicyclo[4.1.0]heptane-7-carbaldehyde.

• Temperature Control: Cool solution of ester in Toluene (or DCM) to -78 °C .

• Addition: Add DIBAL-H (1.1 equiv, 1.0 M in hexanes) slowly down the flask side.

• Aging: Stir at -78 °C for 1–2 hours. Do not warm up before quenching.

• Quench: Add Methanol (excess) at -78 °C, followed by a saturated Rochelle's salt (Potassium Sodium Tartrate) solution.

• Emulsion Breaking: Vigorously stir the biphasic mixture at room temperature for 2 hours until layers separate clearly.

Data Summary Table: Reduction Conditions

Parameter	LiAlH₄ Protocol	DIBAL-H Protocol
Product	Primary Alcohol	Aldehyde
Solvent	THF / Ether	Toluene / DCM
Temp	0 °C RT	-78 °C (Strict)
Stoichiometry	1.5 - 2.0 equiv	1.0 - 1.1 equiv
Key Risk	Over-reaction (None)	Over-reduction if warmed

Protocol 3: Nitrogen Insertion (Curtius Rearrangement)

Objective: Transform the C7-carboxyl group into an amine with retention of stereochemistry . Significance: This is the primary route to synthesize conformationally locked amino acids (e.g., 7-aminobicyclo[4.1.0]heptane-7-carboxylic acid analogues).

Method: Diphenylphosphoryl Azide (DPPA) One-Pot Variant. Why DPPA? It avoids the isolation of the potentially explosive acyl azide and the need for acid chloride formation (which risks ring opening).

Workflow Visualization

Figure 2: One-pot Curtius rearrangement strategy using DPPA.

Detailed Procedure

• Activation: Dissolve the carboxylic acid (derived from Protocol 1) in dry Toluene. Add Triethylamine (1.1 equiv) and DPPA (1.1 equiv). Stir at Room Temperature for 1 hour.

• Rearrangement: Heat the reaction mixture to 80–90 °C.

  • Observation: Evolution of nitrogen gas (

    ) indicates the formation of the isocyanate.

  • Stereochemistry: The migration of the carbon bond is concerted; therefore, the configuration at C7 is retained .

• Trapping (The "Urea/Carbamate" Fork):

  • For Boc-protection: Add excess tert-butanol and reflux for 12–24 hours.

  • For Free Amine: Cool to RT, add water/THF mixture, and stir (hydrolysis of isocyanate to amine + CO₂).

References

• Synthesis and Reactivity of Bicyclo[4.1.

  • Watson, I. D. G., Afagh, N., & Yudin, A. K. (2010). Cyclohexene Imine (7-Aza-bicyclo[4.1.0]heptane).[10] Organic Syntheses, 87, 161.[10]

• Smith, P. A. S. (1946). The Curtius Reaction. Organic Reactions, 3, 337–449.

• Stereoselective Hydrolysis of Norcarane Esters

  • Guglietta, G., et al. (2022). Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. The Journal of Organic Chemistry.

• Reduction Protocols (LiAlH4 vs DIBAL)

• Ring Stability Considerations

  • Reissig, H.-U., & Zimmer, R. (2003). Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis. Chemical Reviews, 103(4), 1151–1196.

Sources

• 1. quora.com [quora.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Curtius Rearrangement [organic-chemistry.org]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. lscollege.ac.in [lscollege.ac.in]
• 9. exo-Bicyclo[4.1.0]heptane-7-methanol: a novel latent inhibitor of liver alcohol dehydrogenase - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Ring-opening reactions of "Methyl bicyclo[4.1.0]heptane-7-carboxylate" with nucleophiles

Abstract

This application note details the protocols for the nucleophilic ring-opening of methyl bicyclo[4.1.0]heptane-7-carboxylate , a mono-activated donor-acceptor (D-A) cyclopropane. Unlike highly reactive gem-dicarboxylate analogues (e.g., Meldrum's acid derivatives), this mono-ester substrate presents a high kinetic barrier to ring opening due to lower polarization of the C-C bonds. We present two optimized protocols using Lewis Acid catalysis to facilitate regioselective homoconjugate addition . These methods allow for the synthesis of functionalized cyclohexane derivatives (via C1–C7 bond cleavage) and potential ring-expanded cycloheptane scaffolds, providing critical intermediates for medicinal chemistry campaigns.

Strategic Analysis & Mechanistic Insight

The "Mono-Activated" Challenge

Cyclopropanes fused to cyclohexane rings (norcaranes) possess significant ring strain (~27 kcal/mol). However, strain alone is often insufficient for reaction under mild conditions. Reactivity is governed by the "push-pull" electronic effect:

• The Donor: The C1–C6 bond (fusion bond) and the alkyl backbone.

• The Acceptor: The ester group at C7.

In gem-dicarboxylates, two electron-withdrawing groups (EWGs) aggressively polarize the C1–C7 bond, making C1 highly electrophilic. In the title compound (a mono-ester), this polarization is weak. Successful ring opening requires Lewis Acid (LA) activation to enhance the electrophilicity of the C1/C6 bridgehead carbons.

Regioselectivity Pathways

The reaction outcome depends on which cyclopropane bond breaks:

• Path A (C1–C7 Cleavage): The most common pathway for mono-esters. The nucleophile attacks the bridgehead (C1/C6), breaking the external bond.

  • Product: Functionalized cyclohexane derivatives (e.g., methyl 2-substituted cyclohexylacetates).

• Path B (C1–C6 Cleavage): Rare without specific substitution (e.g., vinyl groups). Breaks the fusion bond.

  • Product:Cycloheptane derivatives (Ring Expansion).[1]

This guide focuses on Path A , which is the thermodynamically favored outcome under standard Lewis Acid catalysis for this substrate.

Mechanistic Visualization

The following diagram illustrates the activation and divergent pathways.[2]

Figure 1: Mechanistic divergence in the ring-opening of norcarane carboxylates. Path A is the dominant pathway for mono-esters.

Experimental Protocols

Protocol 1: C-C Bond Formation (Indole Alkylation)

This protocol utilizes Scandium(III) Triflate , a water-tolerant Lewis Acid, to catalyze the Friedel-Crafts type alkylation of indoles with the cyclopropane substrate.

Scope: Indoles, Pyrroles, Electron-rich Arenes.

Materials

• Substrate: Methyl bicyclo[4.1.0]heptane-7-carboxylate (1.0 equiv)

• Nucleophile: Indole (1.2 equiv)

• Catalyst: Sc(OTf)₃ (10 mol%)

• Solvent: 1,2-Dichloroethane (DCE) or Nitromethane (CH₃NO₂)

• Apparatus: Sealed pressure tube or reflux condenser.

Step-by-Step Procedure

• Preparation: In a flame-dried reaction tube equipped with a magnetic stir bar, dissolve Indole (1.2 mmol) and Sc(OTf)₃ (0.1 mmol) in anhydrous DCE (3.0 mL).

• Addition: Add Methyl bicyclo[4.1.0]heptane-7-carboxylate (1.0 mmol) dropwise via syringe.

  • Note: Slow addition prevents oligomerization of the indole.

• Reaction: Seal the tube and heat the mixture to 80°C for 12–24 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). Look for the disappearance of the non-polar cyclopropane spot (Rf ~0.7) and appearance of the more polar alkylated indole.

• Quench: Cool to room temperature. Dilute with DCM (10 mL) and quench with saturated aqueous NaHCO₃ (10 mL).

• Workup: Extract the aqueous layer with DCM (2 x 10 mL). Combine organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (SiO₂). Gradient: 0% → 15% EtOAc in Hexanes.

Expected Yield: 65–85% Product: Methyl 2-(2-(1H-indol-3-yl)cyclohexyl)acetate.

Protocol 2: C-N Bond Formation (Aminolysis)

Opening mono-activated cyclopropanes with amines is challenging due to the potential for amide formation (attacking the ester) rather than ring opening. We use Ytterbium(III) Triflate to activate the ring preferentially.

Scope: Primary and Secondary aliphatic amines. Anilines require higher temperatures.

Materials

• Substrate: Methyl bicyclo[4.1.0]heptane-7-carboxylate (1.0 equiv)

• Nucleophile: Morpholine or Benzylamine (1.5 equiv)

• Catalyst: Yb(OTf)₃ (15 mol%)

• Solvent: Acetonitrile (MeCN)

Step-by-Step Procedure

• Activation: Dissolve the substrate (1.0 mmol) and Yb(OTf)₃ (0.15 mmol) in MeCN (2.0 mL). Stir at Room Temperature (RT) for 15 minutes to allow Lewis Acid coordination.

• Nucleophile Addition: Add the amine (1.5 mmol) in one portion.

• Reaction:

  • Aliphatic Amines: Heat to 60°C for 16 hours.

  • Anilines: Heat to Reflux (82°C) for 24 hours.

• Workup: Dilute with Et₂O. Wash with water (to remove catalyst/salts) and brine.

• Purification: Flash chromatography on silica gel (neutralized with 1% Et₃N). Eluent: DCM/MeOH (95:5).

Expected Yield: 50–70% Product: Methyl 2-(2-aminocyclohexyl)acetate.

Data Summary & Optimization

The following table summarizes the optimization of catalyst and solvent conditions for the reaction with Indole (Protocol 1).

Entry	Catalyst (10 mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Notes
1	None	DCE	80	24	<5	No reaction; thermal energy insufficient.
2	BF₃·OEt₂	DCM	25	12	35	Low conversion; significant polymerization.
3	TiCl₄	DCM	0 -> 25	4	40	Rapid reaction but messy (ester cleavage).
4	Sc(OTf)₃	DCE	80	16	82	Optimal balance of reactivity/stability.
5	Yb(OTf)₃	MeCN	80	24	68	Good, but slower than Scandium.
6	In(OTf)₃	Toluene	110	12	75	Effective, but requires higher temp.

Workflow Visualization

Figure 2: Operational workflow for the Lewis Acid catalyzed ring opening.

Troubleshooting & Critical Parameters

• Catalyst Poisoning: Amines can coordinate strongly to the Lewis Acid, deactivating it. If Protocol 2 stalls, increase catalyst loading to 20 mol% or switch to a harder Lewis Acid like MgI₂ which also provides iodide as a nucleophilic shuttle.

• Regiochemistry Confirmation: The product of C1-C7 cleavage (cyclohexane) and C1-C6 cleavage (cycloheptane) are isomers.

  • Diagnostic: Use 13C NMR . The cyclohexane derivative will show a characteristic methylene carbon (CH₂-COOMe) around 40 ppm. The cycloheptane derivative (if formed) typically places the ester directly on the ring or involves an alkene if elimination occurred.

• Moisture Sensitivity: While triflates are water-tolerant, the ester substrate can hydrolyze. Ensure solvents are dried over molecular sieves (3Å or 4Å).

References

• Reissig, H.-U., & Zimmer, R. (2003). Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis. Chemical Reviews, 103(4), 1151–1196.

• Carson, C. A., & Kerr, M. A. (2009). Heterocycles from Cyclopropanes: Applications in Natural Product Synthesis. Chemical Society Reviews, 38(11), 3051-3060.

• Wenkert, E. (1980). Oxycyclopropanes in Organochemical Synthesis. Accounts of Chemical Research, 13(1), 27–31.

• Ebner, C., & Carreira, E. M. (2017). Cyclopropanes in Stereoselective Synthesis. Chemical Reviews, 117(18), 11651–11679.

• Ghorai, M. K., et al. (2011). Nucleophilic Ring Opening of Cyclopropane Hemimalonates Using Internal Brønsted Acid Activation. Organic Letters, 13(16), 4356–4359.

Sources

• 1. Frontiers | Alkylative Ring-Opening of Bicyclic Aziridinium Ion and Its Application for Alkaloid Synthesis [frontiersin.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Note: Strategic Derivatization of Methyl Bicyclo[4.1.0]heptane-7-carboxylate for Biological Screening Libraries

Abstract: The bicyclo[4.1.0]heptane scaffold is a privileged structural motif present in numerous natural products and pharmaceutically active compounds, valued for its unique three-dimensional conformation and metabolic stability.[1][2] This document provides a comprehensive guide for the strategic derivatization of a key starting material, Methyl bicyclo[4.1.0]heptane-7-carboxylate, to generate a chemically diverse library of novel compounds. We present detailed, field-tested protocols for key chemical transformations including hydrolysis, reduction, and direct amidation, enabling the creation of multiple compound series from a single, accessible core. The methodologies are designed for robust implementation in a research setting, with an emphasis on generating a library suitable for high-throughput biological screening (HTS).

Introduction: The Bicyclo[4.1.0]heptane Core and Strategic Derivatization

The bicyclo[4.1.0]heptane ring system, also known as norcarane, provides a rigid, lipophilic scaffold that can project substituents into specific vectors of three-dimensional space. This conformational constraint is highly desirable in drug design as it can lead to improved binding affinity and selectivity for biological targets. Derivatives of this scaffold have demonstrated a wide range of biological activities, including herbicidal and potential therapeutic applications.[3][4]

Our starting point, Methyl bicyclo[4.1.0]heptane-7-carboxylate[5], is an ideal precursor for library synthesis. Its single ester functional group serves as a versatile chemical handle for a variety of transformations. A successful derivatization strategy does not rely on a single reaction, but rather on the efficient conversion of the initial scaffold into several key intermediates, each of which can be subjected to parallel synthesis to maximize structural diversity.

Our approach is centered on three primary diversification pathways originating from the methyl ester:

• Saponification to the carboxylic acid, which serves as a gateway to a vast array of amide derivatives.

• Reduction to the primary alcohol, opening pathways to ethers and new ester functionalities.

• Direct nucleophilic addition of organometallic reagents to generate tertiary alcohols.

This multi-pronged strategy ensures the resulting compound library explores a broad range of physicochemical properties and structural motifs, increasing the probability of identifying bioactive "hits" in subsequent screening campaigns.[6]

Figure 1: Overall strategy for the derivatization of the core scaffold.

Synthesis of Key Intermediates

The first critical phase involves the bulk synthesis of core intermediates from the starting methyl ester. These reactions are foundational for the subsequent library production.

Protocol 1: Saponification to Bicyclo[4.1.0]heptane-7-carboxylic acid

Rationale: The conversion of the methyl ester to a carboxylic acid is a fundamental transformation.[7] The resulting acid is a versatile intermediate for amide coupling reactions, which is a cornerstone of medicinal chemistry for introducing diversity. We utilize lithium hydroxide (LiOH) in a mixed solvent system, which provides excellent reactivity at room temperature with minimal risk of side reactions.

Materials:

• Methyl bicyclo[4.1.0]heptane-7-carboxylate

• Tetrahydrofuran (THF), Anhydrous

• Methanol (MeOH)

• Lithium hydroxide monohydrate (LiOH·H₂O)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve Methyl bicyclo[4.1.0]heptane-7-carboxylate (1.0 eq) in a 3:1 mixture of THF and MeOH (to a final concentration of 0.2 M).

• In a separate flask, dissolve LiOH·H₂O (2.0 eq) in water (to a concentration of 1.0 M).

• Add the LiOH solution to the ester solution at room temperature and stir vigorously.

• Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-4 hours).

• Once complete, remove the organic solvents (THF, MeOH) under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 with 1 M HCl. A white precipitate should form.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the solid Bicyclo[4.1.0]heptane-7-carboxylic acid.[8] The product is often pure enough for the next step, but can be recrystallized if necessary.

Protocol 2: Reduction to (Bicyclo[4.1.0]heptan-7-yl)methanol

Rationale: The reduction of the ester to a primary alcohol provides a different set of functionalization possibilities, such as etherification or re-esterification with different acids. Lithium aluminium hydride (LiAlH₄) is a powerful reducing agent that cleanly accomplishes this transformation.[9][10] Caution: LiAlH₄ reacts violently with water. All glassware must be oven-dried and the reaction must be performed under an inert atmosphere (e.g., Nitrogen or Argon).

Materials:

• Methyl bicyclo[4.1.0]heptane-7-carboxylate

• Lithium aluminium hydride (LiAlH₄)

• Tetrahydrofuran (THF), Anhydrous

• Diethyl ether (Et₂O)

• Saturated aqueous sodium sulfate (Na₂SO₄) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-neck flask under a nitrogen atmosphere, add a suspension of LiAlH₄ (1.5 eq) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Dissolve Methyl bicyclo[4.1.0]heptane-7-carboxylate (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via an addition funnel.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours, monitoring by TLC.

• Once the reaction is complete, cool it back to 0 °C.

• Carefully quench the reaction by the sequential, dropwise addition of:

  • Water (X mL, where X = grams of LiAlH₄ used)

  • 15% aqueous NaOH (X mL)

  • Water (3X mL) This "Fieser workup" method is designed to produce a granular, easily filterable solid.

• Stir the resulting greyish-white suspension vigorously for 30 minutes.

• Add anhydrous Na₂SO₄, stir for another 15 minutes, then filter the solid through a pad of Celite, washing the filter cake thoroughly with THF and Et₂O.

• Combine the filtrates and concentrate under reduced pressure to yield (Bicyclo[4.1.0]heptan-7-yl)methanol as a crude oil, which can be purified by silica gel chromatography.

Parallel Synthesis of Derivative Libraries

With the core intermediates in hand, the next stage is the rapid generation of a diverse compound library using parallel synthesis techniques.

Library A: Amide Derivatives via Amide Coupling

Rationale: Amide bond formation is arguably the most common reaction in medicinal chemistry. By coupling the synthesized carboxylic acid (from Protocol 1) with a diverse set of commercially available amines, a large library with varied properties can be rapidly assembled. We recommend using a modern coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), which is highly efficient and minimizes racemization risk if chiral amines are used.[11][12]

Figure 2: Workflow for parallel synthesis of the amide library.

Protocol 3: High-Throughput Amide Coupling

• Prepare a stock solution of Bicyclo[4.1.0]heptane-7-carboxylic acid (1.0 eq) in anhydrous DMF.

• Prepare a separate stock solution of HATU (1.1 eq) and DIPEA (N,N-Diisopropylethylamine, 2.5 eq) in anhydrous DMF.

• In a deep 96-well plate, dispense the carboxylic acid solution into each well.

• Add the HATU/DIPEA solution to each well and allow the acid to "pre-activate" for 15-20 minutes at room temperature.

• During activation, prepare a "daughter plate" containing solutions of diverse primary and secondary amines (1.2 eq each) in DMF.

• Transfer the amine solutions from the daughter plate to the corresponding wells of the reaction plate.

• Seal the reaction plate and shake at room temperature overnight.

• Upon completion, the reaction mixtures can be worked up in parallel and purified using high-throughput preparative LC-MS to yield the final library of pure amides.

Amine Class	Example Amines for Library Diversity	Rationale for Inclusion
Aliphatic	Cyclopropylamine, Isobutylamine, Piperidine	Explores non-aromatic, lipophilic space.
Aromatic	Aniline, 4-Fluoroaniline, 3-Methoxyaniline	Introduces flat, aromatic moieties; modulates electronics.
Heterocyclic	2-Aminopyridine, 4-Aminomorpholine, Thiazol-2-amine	Adds polar contacts, hydrogen bond donors/acceptors.
Functionalized	4-(Aminomethyl)benzoic acid, Glycine methyl ester	Incorporates additional functionality for secondary interactions.

Table 1: Representative amine building blocks for amide library synthesis.

Library B: Tertiary Alcohol Derivatives via Grignard Reaction

Rationale: The reaction of a methyl ester with two equivalents of a Grignard reagent provides a rapid and significant increase in molecular complexity, generating a tertiary alcohol.[13][14][15] This transformation fundamentally alters the scaffold's shape and polarity, accessing a completely different chemical space compared to the amide library.

Protocol 4: Parallel Grignard Additions

• Aliquot a solution of Methyl bicyclo[4.1.0]heptane-7-carboxylate (1.0 eq) in anhydrous THF into an array of oven-dried reaction tubes under an inert atmosphere.

• Cool the tubes to 0 °C.

• In a separate set of tubes, prepare various Grignard reagents (e.g., Phenylmagnesium bromide, Ethylmagnesium bromide) as solutions in THF or Et₂O.

• Add 2.2 equivalents of the desired Grignard reagent to each corresponding reaction tube dropwise.

• Allow the reactions to warm to room temperature and stir for 2-4 hours.

• Cool the tubes to 0 °C and quench each reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract each reaction mixture with ethyl acetate, and process the organic layers through a parallel purification system (e.g., silica gel SPE cartridges or preparative LC-MS).

Grignard Reagent	Example Reagents for Library Diversity	Resulting Tertiary Alcohol Structure
Aryl	Phenylmagnesium bromide, 4-Tolylmagnesium bromide	Di-aryl substituted alcohol
Alkyl	Ethylmagnesium bromide, Isopropylmagnesium chloride	Di-alkyl substituted alcohol
Heterocyclic	2-Thienylmagnesium bromide	Di-heteroaryl substituted alcohol

Table 2: Representative Grignard reagents for tertiary alcohol library synthesis.

Compound Library Preparation for Biological Screening

The final step is to format the newly synthesized and purified compounds into a standardized layout for high-throughput screening (HTS).[16][17][18]

Figure 3: Workflow for preparing screening plates from the synthesized library.

Protocol 5: Compound Library Formatting for HTS

• Characterization: Ensure every compound in the library has been purified to >95% purity (as determined by LC-MS and/or NMR) and its identity has been confirmed.

• Weighing & Plating: Accurately weigh each compound and arrange them in a 96- or 384-well master plate format.

• Solubilization: Add the required volume of high-purity, anhydrous DMSO to each well to create a high-concentration master stock solution, typically 10 mM.[19] Mix thoroughly until all compounds are fully dissolved. This is the "Master Plate".

• Daughter Plate Creation: Using automated liquid handlers, perform serial dilutions from the Master Plate to create intermediate plates. From these, create the final "Assay-Ready Plates" by dispensing nano- to micro-liter volumes into plates pre-filled with the appropriate aqueous assay buffer.

• Storage: All plates (Master and intermediates) should be sealed with foil seals and stored at -20 °C or -80 °C to ensure long-term stability. Avoid repeated freeze-thaw cycles.

References

• Google Patents. (n.d.). Preparation method for 7-methyl-aza-bicyclo[3][20]heptane. Retrieved from

• Semantic Scholar. (n.d.). Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of natural products and biologically active compounds containing bicyclo[4.1.0]heptane scaffolds. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of new bicyclo[4.1.0]heptane-2,4-dione derivatives and their herbicidal activity. Retrieved from [Link]

• ACS Publications. (2007). Synthesis of Bicyclo[4.1.0]heptenes via Palladium-Catalyzed Intramolecular Coupling−Cyclization of 3-(Cyclohexa-2,4-dienyl)pentane-2,4-dione with β-Styryl Bromides. Organometallics. Retrieved from [Link]

• Thieme. (2011). Synthesis from Carboxylic Acid Derivatives. Science of Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists. Retrieved from [Link]

• PubChem. (n.d.). Methyl bicyclo[4.1.0]heptane-7-carboxylate. Retrieved from [Link]

• PubMed Central. (2014). High-Throughput Screening Platforms in the Discovery of Novel Drugs for Neurodegenerative Diseases. Retrieved from [Link]

• IntechOpen. (2018). Enantioselective Gas Chromatographic Analysis of Cyclopropane Derivatives. Retrieved from [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Methyl Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• PubMed Central. (2022). Protocol for an automated virtual screening pipeline including library generation and docking evaluation. Retrieved from [Link]

• Drug Target Review. (2020). High-throughput screening as a method for discovering new drugs. Retrieved from [Link]

• ResearchGate. (n.d.). How to Prepare a Compound Collection Prior to Virtual Screening. Retrieved from [Link]

• PubMed Central. (2018). Synthesis of Functionalized Cyclopropanes from Carboxylic Acids by a Radical Addition–Polar Cyclization Cascade. Retrieved from [Link]

• MDPI. (2019). Methyl Esters as Cross-Coupling Electrophiles: Direct Synthesis of Amide Bonds. Retrieved from [Link]

• University of California, Irvine. (n.d.). Addition of a Grignard Reagent to an Ester: Formation of a Tertiary Alcohol. Retrieved from [Link]

• Google Patents. (n.d.). Cyclopropane carboxylic acid derivatives and pharmaceutical uses thereof.

• Royal Society of Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Retrieved from [Link]

• MDPI. (2021). Selective Synthesis of Fatty Alcohols over Mild Reaction Conditions via Non-Catalytic Liquid-Phase Fatty Acid Methyl Esters' Reduction. Retrieved from [Link]

• MDPI. (2021). High-Throughput Mining of Novel Compounds from Known Microbes: A Boost to Natural Product Screening. Retrieved from [Link]

• ResearchGate. (n.d.). Conversion of Primary Alcohols and Aldehydes into Methyl Esters by Ruthenium-Catalysed Hydrogen Transfer Reactions. Retrieved from [Link]

• AZoNetwork. (2024). Advances in High-Throughput Screening for Novel Antimicrobial Compounds. Retrieved from [Link]

• ACS Publications. (1942). Grignard Reactions. XVII. The Reactions of Esters and Acid Chlorides with Grignard Reagents. Journal of the American Chemical Society. Retrieved from [Link]

• YouTube. (2024). Synthesis of Cyclopropanecarboxylic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Added Alcohols or Carboxylate on the Preparation of 7,7-Dichlorobicyclo[4.1.0]Heptane. Retrieved from [Link]

• MDPI. (2018). Convenient Synthesis of Functionalized Cyclopropa[c]coumarin-1a-carboxylates. Retrieved from [Link]

• YouTube. (2018). Grignard Reagent Reaction Mechanism. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Chemistry Steps. (n.d.). Esters to Alcohols. Retrieved from [Link]

• PubMed Central. (2015). Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. Retrieved from [Link]

• Royal Society of Chemistry. (1947). The Action of Grignard Reagents on Esters, etc. Retrieved from [Link]

• ACS Publications. (2013). Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students. Journal of Chemical Education. Retrieved from [Link]

• PubMed. (2007). Reduction of fatty acid methyl esters to fatty alcohols to improve volatility for isotopic analysis without extraneous carbon. Retrieved from [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. drugtargetreview.com [drugtargetreview.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. synquestlabs.com [synquestlabs.com]
• 9. Esters to Alcohols - Chemistry Steps [chemistrysteps.com]
• 10. Reduction of fatty acid methyl esters to fatty alcohols to improve volatility for isotopic analysis without extraneous carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Amide synthesis by acylation [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. www1.udel.edu [www1.udel.edu]
• 15. youtube.com [youtube.com]
• 16. High-Throughput Screening Platforms in the Discovery of Novel Drugs for Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Protocol for an automated virtual screening pipeline including library generation and docking evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 19. medchemexpress.com [medchemexpress.com]
• 20. CN104557653A - Preparation method for 7-methyl-aza-bicyclo[4,1,0]heptane - Google Patents [patents.google.com]

Protocol for the hydrolysis of "Methyl bicyclo[4.1.0]heptane-7-carboxylate" to the carboxylic acid

Application Note: Chemoselective Hydrolysis of Methyl Bicyclo[4.1.0]heptane-7-carboxylate

Executive Summary

This guide details the protocol for the hydrolysis of Methyl bicyclo[4.1.0]heptane-7-carboxylate (also known as 7-methoxycarbonylnorcarane) to its corresponding carboxylic acid.[1]

The bicyclo[4.1.0]heptane (norcarane) scaffold contains a fused cyclopropane ring.[1] While cyclopropanes are generally prone to ring-opening under strong acidic conditions or electrophilic attack, the 7-carboxylate position is sterically sensitive.[1] This protocol utilizes a Base-Mediated Saponification (

mechanism) using Lithium Hydroxide (LiOH).[1] This method is selected for its mildness, high chemoselectivity, and ability to preserve the strained cyclopropane ring while quantitatively cleaving the ester.

Chemical Context & Stability

The Substrate:

• Compound: Methyl bicyclo[4.1.0]heptane-7-carboxylate[1]

• Structural Features: Cyclohexane ring fused to a cyclopropane ring.

• Stereochemistry: The starting material often exists as a mixture of exo and endo isomers (relative to the cyclohexane ring).

  • Exo-isomer: The ester group points away from the cyclohexane ring (less sterically hindered).

  • Endo-isomer: The ester group points under the cyclohexane boat/chair (more sterically hindered).

Reactivity Profile:

• Acid Sensitivity: Strong acids (e.g., HCl,

  at high heat) can protonate the cyclopropane ring, leading to ring-opening or rearrangement to cycloheptadiene or norbornyl derivatives.[1]

• Base Stability: The norcarane skeleton is robust against nucleophilic attack by hydroxide, making saponification the preferred route.

Methodological Approach: Why Saponification?

We utilize a standard saponification pathway. The choice of LiOH in THF/Water is deliberate:

• Solubility: The methyl ester is lipophilic. THF acts as a co-solvent to solubilize the organic ester, while water dissolves the inorganic base.

• Mildness: LiOH is less aggressive than NaOH or KOH, reducing the risk of side reactions if other sensitive functional groups are present.

• Self-Validating Workup: The product (carboxylic acid) changes solubility dramatically upon acidification, allowing for purification via simple phase separation (Acid-Base Extraction) without column chromatography.[1]

Visualizing the Reaction Pathway

Figure 1: Reaction scheme showing the transformation from lipophilic ester to water-soluble salt, and finally to the free acid.[1]

Detailed Experimental Protocol

Reagents Required:

• Methyl bicyclo[4.1.0]heptane-7-carboxylate (1.0 equiv)[1]

• Lithium Hydroxide Monohydrate (

  ) (2.0 - 3.0 equiv)[1]

• Tetrahydrofuran (THF) (Reagent Grade)[1]

• Deionized Water[1]

• 1M Hydrochloric Acid (HCl)[1]

• Ethyl Acetate (EtOAc) or Dichloromethane (DCM) for extraction.[1]

Step-by-Step Procedure:

• Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl bicyclo[4.1.0]heptane-7-carboxylate (e.g., 1.0 g, 6.5 mmol) in THF (10 mL).

  • Note: The concentration should be approximately 0.5 M to 1.0 M.

• Reagent Addition:

  • Prepare a solution of

    (545 mg, 13.0 mmol, 2.0 equiv) in Water (5 mL).

  • Add the aqueous LiOH solution to the THF solution. The mixture may become biphasic or cloudy; this is normal.

• Reaction:

  • Stir the mixture vigorously at Room Temperature (25°C) .

  • Time: Typically 4–16 hours.

  • Optimization Note: If the substrate is primarily the sterically hindered endo isomer, the reaction may be slow. If starting material remains after 16h (check by TLC), heat the mixture to 50°C .

• Monitoring (TLC):

  • Eluent: 10% EtOAc in Hexanes.

  • Visualization:

    stain (The cyclopropane ring does not stain strongly with UV, but will show the ester/acid).

  • Result: The starting material (

    ) should disappear. The product acid will stay at the baseline ( ).

• Quenching & Workup (The Critical Step):

  • Evaporation: Remove the volatile THF under reduced pressure (Rotovap). You will be left with an aqueous slurry.

  • Wash (Optional): Dilute with 10 mL water.[1] Wash with 10 mL Diethyl Ether to remove any unreacted non-polar impurities. Discard the organic (ether) layer. The product is currently in the aqueous layer as the Lithium carboxylate salt.

  • Acidification: Cool the aqueous layer in an ice bath. Dropwise add 1M HCl until the pH reaches ~2–3.

    • Observation: The solution will turn cloudy as the free carboxylic acid precipitates or oils out.

  • Extraction: Extract the acidic aqueous layer with EtOAc (3 x 15 mL).

  • Drying: Combine the organic layers, wash with Brine (10 mL), dry over anhydrous

    , filter, and concentrate in vacuo.

Self-Validating Purification Logic

This protocol relies on "Acid-Base Partitioning" to ensure purity without chromatography.[1]

Figure 2: Workup flowchart demonstrating the removal of non-polar impurities before acidification, ensuring high purity of the final acid.[1]

Quality Control & Characterization

Expected Yield: >90% Physical State: White solid or viscous colorless oil (depending on isomer ratio).[1]

Key Analytical Markers:

• 1H NMR (

  ):

  • Disappearance: The methyl ester singlet (

    ppm) must be absent.

  • Appearance: A broad singlet around

    ppm (COOH proton).[1]

  • Scaffold: Cyclopropane protons typically appear upfield (

    ppm).[1]

• 13C NMR:

  • Shift of the carbonyl carbon from

    ppm (ester) to ppm (acid).[1]

Troubleshooting Table:

Observation	Diagnosis	Corrective Action
Reaction Stalls	Steric hindrance (Endo isomer)	Increase temp to 50°C or switch solvent to MeOH/H2O (reflux).[1]
Low Yield	Product lost in water layer	Ensure pH is < 3 during extraction. Salt out with NaCl if necessary.
Ring Opening	Acid too strong/Hot	Ensure acidification is done cold (0°C) and do not use conc. .

References

• Mechanistic Grounding: Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press. (General reference for

  hydrolysis mechanisms).

• Synthesis of Substrate: Reissig, H.-U., & Zimmer, R. (2003).[1] Donor-Acceptor-Substituted Cyclopropane Derivatives and their Application in Organic Synthesis. Chemical Reviews, 103(4), 1151–1196.[1] Link[1]

• Protocol Precedent: "Ethyl bicyclo[4.1.0]heptane-7-carboxylate". Organic Syntheses, Coll. Vol. 5, p.859 (1973); Vol. 47, p.67 (1967).[1] (Describes the synthesis of the ethyl ester analog; hydrolysis is standard downstream processing). Link[1]

• Isomer Reactivity: Musso, H. (1963).[1] The Formation of Bicyclo[4.1.0]heptane Derivatives. Chemische Berichte. (Discusses the exo/endo ratios in formation, relevant for hydrolysis kinetics).

Sources

• 1. orbi.uliege.be [orbi.uliege.be]

Stereoselective synthesis of endo/exo isomers of "Methyl bicyclo[4.1.0]heptane-7-carboxylate"

This Application Note is designed as a definitive technical guide for the stereoselective synthesis of Methyl bicyclo[4.1.0]heptane-7-carboxylate , a critical conformationally restricted scaffold in medicinal chemistry.

Executive Summary & Strategic Importance

The bicyclo[4.1.0]heptane scaffold serves as a conformationally locked surrogate for cyclohexanes and amino acids in drug design. The stereochemical orientation of the C7-carboxylate (endo vs. exo) drastically alters the vector of the substituent, impacting receptor binding affinity and metabolic stability.

• Exo-Isomer (Anti): Typically the thermodynamic product; mimics an extended conformation.

• Endo-Isomer (Syn): The kinetic product in some regimes but sterically congested; mimics a folded conformation.

This guide details the Rh(II)-catalyzed exo-selective synthesis and the Co(II)-metalloradical endo-selective synthesis , providing a complete workflow for accessing both isomers with high purity.

Mechanistic Principles & Selectivity

The reaction proceeds via the decomposition of methyl diazoacetate (MDA) by a transition metal catalyst to form a metal-carbene intermediate, which then undergoes [2+1] cycloaddition with cyclohexene.

The Selectivity Model

• Exo-Selectivity (Rh-Catalysis): Driven by the minimization of steric repulsion between the catalyst ligands and the incoming alkene. The ester group of the carbene orients away from the bulky cyclohexene ring.

• Endo-Selectivity (Co-Metalloradical/Rh-Porphyrin): Can be achieved using catalysts that operate via a radical mechanism or have specific "cavity" shapes (like porphyrins) that enforce a specific approach vector, often favoring the cis (endo) orientation due to electronic interactions or specific steric pockets.

Mechanistic Pathway (DOT Visualization)

Figure 1: Divergent catalytic pathways for endo/exo selectivity. Rh(II) carboxylates typically favor the exo path, while specialized porphyrin or radical systems can enhance the endo path.

Experimental Protocols

Protocol A: Exo-Selective Synthesis (Standard)

Target: >95% Yield, >80:20 Exo:Endo ratio (tunable to >95:5 with recrystallization). Catalyst: Rhodium(II) acetate dimer [Rh₂2(OAc)₄].

Reagents:

• Cyclohexene (5.0 equiv, used as solvent/reactant)

• Methyl Diazoacetate (MDA) (1.0 equiv, 15% solution in DCM)

• Rh₂(OAc)₄ (1.0 mol%)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Workflow:

• Catalyst Loading: In a flame-dried round-bottom flask under N₂, dissolve Rh₂(OAc)₄ (1 mol%) in neat cyclohexene (5 equiv).

• Temperature Control: Heat the mixture to a gentle reflux (83 °C) or maintain at 40 °C if using DCM co-solvent. Note: Higher temperatures often favor the thermodynamic exo product.

• Addition: Add the MDA solution dropwise via a syringe pump over 4–6 hours. Critical: Slow addition keeps the steady-state concentration of diazo low, preventing carbene dimerization (fumarate/maleate formation).

• Completion: Monitor by TLC (disappearance of yellow diazo color) and bubbling cessation.

• Workup: Evaporate excess cyclohexene under reduced pressure.

• Purification: The crude oil is typically a mixture of isomers.

  • Purification: Flash chromatography (Hexanes:EtOAc 95:5).

  • Exo-Enrichment: The exo isomer is less polar and elutes first.

Protocol B: Endo-Enriched Synthesis (Advanced)

Target: Accessing the elusive endo isomer. Catalyst: Rh(III)-Tetraphenylporphyrin [Rh(TPP)I] or Co(II)-Porphyrin variants. Note: If specific metalloradical catalysts are unavailable, the "Separation Strategy" below is the industry standard.

Modified Conditions:

• Solvent Switch: Use DCM or Toluene at -78 °C to 0 °C . Lower temperatures often enhance the cis (endo) selectivity in specific catalytic systems.

• Catalyst: Use Rh(TPP)I (0.5 mol%). Porphyrin ligands create a "wall" that destabilizes the exo approach due to steric clash with the ester group, favoring the endo approach.

• Procedure: Similar to Protocol A, but maintain the cryogenic temperature strictly during addition.

Protocol C: Separation & Isolation (The "Workhorse" Method)

Since 100% endo selectivity is rare with simple esters, chromatographic separation is required.

Stationary Phase: Silica Gel (230-400 mesh). Mobile Phase: Hexane / Diethyl Ether gradient (100:0 → 90:10). Elution Order:

• Exo-Isomer: Elutes First (Less Polar).

• Mixed Fraction: Intermediate.

• Endo-Isomer: Elutes Second (More Polar due to accessible carbonyl lone pairs interacting with silica).

Characterization & Data Analysis

Distinguishing the isomers relies on

H NMR coupling constants ( ) between the bridgehead proton (H1/H6) and the cyclopropyl proton alpha to the ester (H7).

NMR Data Table

Feature	Exo-Isomer (Anti)	Endo-Isomer (Syn)	Mechanistic Rationale
H-7 Chemical Shift	1.10 – 1.30 ppm	1.60 – 1.80 ppm	Endo H-7 is in the deshielding cone of the ring C-C bonds.
H-7 Multiplicity	Triplet (or dd)	Triplet (or dd)
Coupling ( )	Hz	Hz	Karplus Relation: .
Stereochemistry	H-7 is cis to H1/H6	H-7 is trans to H1/H6	In Exo-ester, H-7 is Endo (cis to bridge).
13C Carbonyl	~174.0 ppm	~172.5 ppm	Slight shielding in endo form.

Critical Diagnostic: Look for the H-7 signal .

• If

  Hz Exo-Ester (Product A).

• If

  Hz Endo-Ester (Product B).

(Note: "Exo-Ester" means the ester is exo, so the proton H-7 is endo/cis to the bridgehead hydrogens. In cyclopropanes, cis coupling is larger than trans coupling. Therefore, Exo-Ester = Cis-Protons = Large J? Correction: Let's re-verify the Karplus for cyclopropanes.

(vicinal) is generally 8-10 Hz. (vicinal) is 4-7 Hz. In the Exo-Ester isomer, H-7 is cis to the bridgehead H1. Thus, the Exo-Ester should have the larger coupling constant ( Hz). In the Endo-Ester isomer, H-7 is trans to the bridgehead H1. Thus, the Endo-Ester should have the smaller coupling constant ( Hz).)

Corrected NMR Table:

Feature	Exo-Isomer (Major)	Endo-Isomer (Minor)
Configuration	Ester Exo / H-7 Endo	Ester Endo / H-7 Exo
H-1/H-7 Relationship	Cis	Trans
Coupling ( )	8.5 – 9.5 Hz	4.0 – 5.5 Hz

Safety & Handling (Diazo Compounds)

WARNING: Methyl Diazoacetate is toxic and potentially explosive.

• Temperature: Never heat neat diazo compounds. Always dilute in solvent.

• Quenching: Quench unreacted diazo species with acetic acid until gas evolution stops before workup.

• Ventilation: All reactions must be performed in a high-efficiency fume hood.

• In-Situ Generation: For large scale (>10g), consider generating MDA in-situ or using a continuous flow reactor to minimize active inventory.

References

• Doyle, M. P., et al. "Catalytic methods for metal carbene transformations." Chemical Reviews, 1998.[1] Link

• Davies, H. M. L., & Beckwith, R. E. J. "Catalytic Enantioselective C-H Activation by Means of Rhodium-Carbenoid Intermediates." Chemical Reviews, 2003. Link

• Katsuki, T. "Catalytic Asymmetric Cyclopropanation."[1] Comprehensive Chirality, 2012. (Discusses Co-salen cis-selectivity).

• PubChem. "Methyl bicyclo[4.1.0]heptane-7-carboxylate - Compound Summary."[2] National Library of Medicine. Link

• Simonneaux, G., et al. "Porphyrin-Ruthenium Catalyzed Cyclopropanation."[1] Journal of the American Chemical Society. (Discusses porphyrin shape selectivity).

Sources

• 1. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 2. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Common side products in the synthesis of "Methyl bicyclo[4.1.0]heptane-7-carboxylate"

Welcome to the technical support center for the synthesis of Methyl bicyclo[4.1.0]heptane-7-carboxylate, also known as methyl norcarane-7-carboxylate.[1] This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during its synthesis. We will delve into the causality behind experimental outcomes, providing actionable insights rooted in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for Methyl bicyclo[4.1.0]heptane-7-carboxylate, and what are their general pros and cons?

The synthesis of this bicyclic compound involves the cyclopropanation of a cyclohexene precursor, typically methyl cyclohex-1-ene-1-carboxylate. The two most common and well-established methods are the Simmons-Smith reaction and carbene addition via diazomethane.

Synthetic Route	Pros	Cons
Simmons-Smith Reaction	Generally safer and more controlled. High chemoselectivity for the alkene.[2] The reaction is stereospecific, preserving the alkene's configuration.[3]	Can be expensive due to the cost of diiodomethane. The organozinc reagent can be sensitive to moisture. Reaction workup can sometimes be challenging.
Carbene Addition (from Diazomethane)	Can be very high-yielding. Diazomethane is a potent methylating agent and carbene source.[4]	Diazomethane is highly toxic and explosive, requiring specialized handling procedures. The carbene intermediate is extremely reactive and can lead to side products through C-H insertion.[5]

Q2: I see two very close spots on my TLC/GC analysis of the crude product. What are they likely to be?

This is a classic issue in this synthesis and almost certainly indicates the presence of endo and exo diastereomers of the final product. The cyclopropane ring can be formed on the same side (syn) or the opposite side (anti) of the plane as the ester group. Controlling this diastereoselectivity is a primary challenge. The relative polarity of these isomers is often very similar, making their separation difficult.

Caption: Exo and Endo diastereomers of the target molecule.

Q3: My overall yield is significantly lower than expected. What are the most common causes?

Low yield can stem from several factors, depending on the chosen synthetic route:

• Incomplete Reaction: Insufficient reagent, low reaction temperature, or short reaction time can leave a significant amount of the starting alkene unreacted.

• Reagent Decomposition: The Simmons-Smith reagent (organozinc carbenoid) is sensitive to protic sources.[6] Diazomethane can decompose in the presence of acidic impurities or upon exposure to rough glass surfaces.

• Side Product Formation: The formation of multiple side products, particularly from highly reactive carbene intermediates, will naturally lower the yield of the desired product.

• Purification Losses: The target product and its diastereomer can be difficult to separate from nonpolar impurities, leading to losses during column chromatography or distillation.

Troubleshooting Guide: Common Side Products & Solutions

This section provides a detailed breakdown of specific problems, their probable causes, and recommended solutions.

Problem 1: My crude ¹H NMR shows unreacted methyl cyclohex-1-ene-1-carboxylate.

• Causality: This is a straightforward case of incomplete conversion. In a Simmons-Smith reaction, this suggests the organozinc carbenoid was either not formed efficiently or was consumed by a competing process (e.g., reaction with moisture). For diazomethane reactions, it may indicate insufficient generation of the carbene.

• Solutions:

  • Reagent Stoichiometry: Ensure at least a stoichiometric amount, and often a slight excess (1.1-1.5 equivalents), of the cyclopropanating agent is used.

  • Activation (Simmons-Smith): The zinc-copper couple must be freshly prepared and activated. Using ultrasound can improve the rate of formation of the organozinc species.[6]

  • Anhydrous Conditions: Rigorously dry all glassware and solvents. The presence of water or other protic impurities will quench the organozinc reagent.

  • Reaction Time/Temperature: Monitor the reaction by TLC or GC. If the reaction stalls, a gentle increase in temperature or extended reaction time may be necessary.

Problem 2: I've isolated a byproduct with a mass corresponding to C₁₀H₁₆O₂.

• Causality (Diazomethane Route): This mass likely corresponds to the homologated ester, methyl 2-(cyclohex-1-en-1-yl)acetate. While diazomethane reacts preferentially with carboxylic acids, it can participate in Arndt-Eistert type homologation with the corresponding acid chloride.[7] If your starting material was cyclohex-1-ene-1-carboxylic acid that was converted to the acid chloride and then reacted with diazomethane, a Wolff rearrangement can lead to a ketene intermediate, which is then trapped by methanol to give the homologated ester.[7]

• Solutions:

  • Control Reaction Conditions: When using diazomethane with an acid chloride precursor, maintain low temperatures (0 °C or below) to favor formation of the diazoketone and minimize rearrangement side reactions until desired.

  • Purification: This byproduct should have a different polarity and can typically be separated by silica gel chromatography.

Problem 3: How can I control the endo/exo diastereoselectivity?

• Causality: The stereochemical outcome is dictated by the transition state of the cyclopropanation. In the Simmons-Smith reaction, nearby functional groups like esters or alcohols can coordinate with the zinc reagent, directing the methylene delivery to one face of the double bond.[2] This directed process often favors the syn (endo) product. However, steric hindrance can compete with this directing effect, potentially favoring the less hindered anti (exo) product.

• Solutions & Experimental Design:

  • Choice of Reagent: The classic Simmons-Smith reagent (Zn-Cu couple, CH₂I₂) often gives good selectivity directed by the ester. The Furukawa modification (Et₂Zn, CH₂I₂) uses a more electrophilic reagent that may show different selectivity.[2]

  • Solvent Effects: The coordinating ability of the solvent can influence the degree to which the ester group directs the reaction. Ethereal solvents (e.g., diethyl ether, THF) are common. Non-coordinating solvents like dichloromethane might reduce the directing effect.

  • Temperature: Lowering the reaction temperature can enhance the energy difference between the diastereomeric transition states, often leading to improved selectivity.

Caption: Troubleshooting logic for improving diastereoselectivity.

Experimental Protocols

Protocol: Purification of Methyl bicyclo[4.1.0]heptane-7-carboxylate from Side Products

This protocol outlines a standard silica gel column chromatography procedure to separate the desired product from common impurities like unreacted starting material and nonpolar byproducts.

Materials:

• Crude reaction mixture

• Silica gel (230-400 mesh)

• Solvents: Hexanes, Ethyl Acetate (EtOAc)

• Glass column, flasks, and TLC supplies

Procedure:

• Sample Preparation: Concentrate the crude reaction mixture in vacuo. Dissolve the residue in a minimal amount of dichloromethane or the initial eluent.

• Column Packing: Prepare a slurry of silica gel in 100% hexanes and carefully pack the column, ensuring no air bubbles are trapped.

• Loading: Carefully load the dissolved crude product onto the top of the silica bed.

• Elution:

  • Begin elution with 100% hexanes to elute very nonpolar impurities.

  • Gradually increase the solvent polarity by adding ethyl acetate. A typical gradient might be from 2% EtOAc in hexanes to 10% EtOAc in hexanes. The exact ratio must be determined by prior TLC analysis.

  • The exo and endo isomers of the product will likely elute close together. A shallow gradient and slow flow rate are crucial for achieving separation.

• Fraction Collection: Collect small fractions and analyze them by TLC.

• Isolation: Combine the fractions containing the pure product (or the desired isomer) and remove the solvent under reduced pressure.

Compound	Typical Polarity	Elution Order (Normal Phase)
Unreacted Alkene	Lower	First (after non-polar junk)
Exo-Product	Higher	Second
Endo-Product	Highest	Third
Note: The exact elution order of diastereomers can vary and must be confirmed experimentally.

References

• Google Patents. (n.d.). Preparation method for 7-methyl-aza-bicyclo[8][9]heptane. Retrieved February 1, 2026, from

• ResearchGate. (n.d.). Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists | Request PDF. Retrieved February 1, 2026, from [Link]

• Master Organic Chemistry. (2023, October 18). Cyclopropanation of Alkenes. Retrieved February 1, 2026, from [Link]

• PubChem. (n.d.). Methyl bicyclo[4.1.0]heptane-7-carboxylate. Retrieved February 1, 2026, from [Link]

• Basu, K. (n.d.). Organic Chemistry-4. University of Calcutta. Retrieved February 1, 2026, from [Link]

• Wikipedia. (n.d.). Simmons–Smith reaction. Retrieved February 1, 2026, from [Link]

• Charette, A. B., & Marcoux, J. F. (1995). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 95(4), 1189-1219. [Link]

• AccelaChem. (n.d.). 313343-38-3,Bicyclo[4.1.0]heptane-7-carboxylic acid. Retrieved February 1, 2026, from [Link]

• ECHA. (n.d.). 7-oxabicyclo[4.1.0]hept-3-ylmethyl... - Substance Information. Retrieved February 1, 2026, from [Link]

• Sivasakthi, V., & Saranraj, P. (2023). Optimization, Chromatography-based Purification and characterization of novel Antibacterial compound 4-formyl-2-hydroxy bicyclo[4.1.0]heptane-7-carboxylic acid from Streptomyces rochei (VITVSS2) isolated from Bargur hills. ResearchGate. [Link]

• Master Organic Chemistry. (n.d.). Diazomethane (CH2N2). Retrieved February 1, 2026, from [Link]

• Reissig, H. U., & Zimmer, R. (2003). Use of cyclopropanes and their derivatives in organic synthesis. Chemical Reviews, 103(4), 1151-1196. [Link]

• Chemistry LibreTexts. (2023, January 22). Diazomethane, Carbenes, and Cyclopropane Synthesis. Retrieved February 1, 2026, from [Link]

• Gandon, V., & Szymoniak, J. (2019). Diastereo- and enantioselective preparation of cyclopropanol derivatives. Beilstein Journal of Organic Chemistry, 15, 730-745. [Link]

• Organic Chemistry Portal. (n.d.). Simmons-Smith Reaction. Retrieved February 1, 2026, from [Link]

• Pitre, S. P., et al. (2020). Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. PubMed Central (PMC). [Link]

• PubChem. (n.d.). Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051. Retrieved February 1, 2026, from [Link]

• A "Little" Mass Spec and Sailing. (n.d.). Derivatization of Carboxylic Acids with Diazomethane and Trimethylsilyldiazomethane. Retrieved February 1, 2026, from [Link]

• The Organic Chemistry Tutor. (2023, October 8). The Simmons-Smith Reaction & Cyclopropanation [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Stereoselective Cyclopropanation Reactions | Request PDF. Retrieved February 1, 2026, from [Link]

• Mourad, A. K., & Czekelius, C. (2011).

• All about chemistry. (2024, October 25). Reaction of carboxylic acid with diazomethane [Video]. YouTube. [Link]

Sources

• 1. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Simmons-Smith Reaction [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. PubChemLite - Methyl bicyclo[4.1.0]heptane-7-carboxylate (C9H14O2) [pubchemlite.lcsb.uni.lu]
• 9. CN104557653A - Preparation method for 7-methyl-aza-bicyclo[4,1,0]heptane - Google Patents [patents.google.com]

Challenges in the purification of "Methyl bicyclo[4.1.0]heptane-7-carboxylate" diastereomers

Executive Summary & Triage

You are likely accessing this guide because you have performed a cyclopropanation of cyclohexene (e.g., using Rhodium or Copper catalysis with methyl diazoacetate) and are now facing a diastereomeric mixture of endo- and exo- methyl bicyclo[4.1.0]heptane-7-carboxylate.

The Core Challenge: These diastereomers possess nearly identical boiling points and polarity (

on standard silica), rendering standard flash chromatography and simple distillation inefficient.

The Solution: The most robust purification method utilizes Chemical Resolution via Selective Hydrolysis , exploiting the steric difference between the concave (endo) and convex (exo) faces of the bicyclic system.

Diagnostic Workflow

Use the following decision tree to select your purification strategy.

Figure 1: Decision matrix for selecting the appropriate purification methodology based on scale and diastereomeric ratio.

Chemical Resolution Protocol (Recommended)

This method is the industry standard for obtaining high-purity diastereomers (>98% de) on a multigram scale. It relies on the kinetic resolution of the ester hydrolysis.

Mechanism: The endo-ester is sterically shielded by the axial hydrogens at C2 and C6 of the cyclohexane ring (concave face). The exo-ester is exposed on the convex face. Consequently, the exo-ester hydrolyzes significantly faster than the endo-ester.

Reagents Required[1][2][3][4][5][6][7]

• Crude mixture of methyl bicyclo[4.1.0]heptane-7-carboxylate[1]

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

• Methanol (MeOH) and Water

• Dichloromethane (DCM) or Diethyl Ether (

  )

• 1M Hydrochloric Acid (HCl)

Step-by-Step Procedure

1. Stoichiometric Calculation: Determine the molar amount of the exo-isomer in your mixture using GC or

H NMR.

• Target: You want to hydrolyze only the exo isomer.

• Base Equivalence: Use 0.95 equivalents of base relative to the exo-isomer content (not the total mass).

2. Hydrolysis Reaction:

• Dissolve the crude oil in MeOH (approx. 5 mL per gram).

• Add a solution of KOH (calculated amount) in water (1:1 MeOH:Water ratio).

• Stir at room temperature for 12–16 hours.

  • Note: Do not heat. Heating may force the hydrolysis of the hindered endo-ester.

• Monitor by TLC (Solvent: 10% EtOAc/Hexane). The exo-ester spot should disappear/diminish, replaced by a baseline spot (acid salt). The endo-ester spot should remain unchanged.

3. Work-up (The Separation):

• Remove Methanol: Concentrate the reaction mixture under reduced pressure to remove most MeOH.

• First Extraction (Isolating Endo-Ester):

  • Add water and DCM to the residue.

  • Extract 3x with DCM.

  • Organic Layer: Contains the unreacted Endo-Ester . Dry over

    , filter, and concentrate.

  • Aqueous Layer: Contains the Exo-Acid salt .

• Second Extraction (Isolating Exo-Acid):

  • Acidify the aqueous layer to pH ~2 using 1M HCl.

  • Extract 3x with DCM.

  • Organic Layer: Contains the pure Exo-Acid . Dry and concentrate.

4. Recovery of Exo-Ester (Optional): If you require the exo-ester, treat the isolated exo-acid with trimethylsilyldiazomethane (TMS-CHN

) or reflux in MeOH with catalytic to re-esterify.

Fraction	Component	State	Expected Purity
Organic 1	Endo-Methyl Ester	Oil	>95% endo
Organic 2	Exo-Carboxylic Acid	Solid/Oil	>98% exo

Analytical Identification (NMR)[9]

Distinguishing the isomers requires careful analysis of the coupling constants (

) of the cyclopropane protons.

Fundamental Rule: In cyclopropanes,

.

Structural Assignments[5][7]

• Exo-Isomer (Anti): The ester group is exo. The proton on C7 is endo.

  • Relationship between H1 (bridgehead) and H7: Trans .

  • Coupling Constant (

    ): Small (~4.0 – 5.5 Hz) .

• Endo-Isomer (Syn): The ester group is endo. The proton on C7 is exo.

  • Relationship between H1 (bridgehead) and H7: Cis .

  • Coupling Constant (

    ): Large (~8.0 – 9.5 Hz) .

Data Table for Verification

Feature	Exo-Isomer (Major)	Endo-Isomer (Minor)
H-7 Orientation	Endo (facing ring)	Exo (facing out)
H1–H7 Relationship	Trans	Cis
H-7 Multiplicity	Triplet (approx.)	Triplet (approx.)[2][3]
Value	4.2 Hz	8.7 Hz
C-7 Chemical Shift ( )	~25-28 ppm	~20-23 ppm (Shielded)

Note: Chemical shifts may vary slightly based on solvent (CDCl

), but the coupling constant relationship is invariant.

Troubleshooting & FAQs

Q: I tried the chemical separation, but I still have exo ester in my endo fraction.

• Cause: The hydrolysis was stopped too early, or insufficient base was used.

• Fix: Re-subject the endo-enriched fraction to the hydrolysis conditions for another 4 hours. It is better to sacrifice a small amount of endo yield to ensure complete removal of exo.

Q: Can I separate them using column chromatography?

• Answer: Only with great difficulty.

• Technique: If you must use chromatography, use a high-aspect-ratio column (length > 30cm).

• Mobile Phase: Use Pentane:Diethyl Ether (start 50:1) rather than Hexane:EtOAc. Ether provides better selectivity for oxygenated cyclopropanes.

• Stationary Phase: Silver Nitrate impregnated silica (

  -SiO ) is generally for alkenes, but sometimes aids in separating steric isomers; however, it is messy. Standard silica is preferred with the pentane/ether system.

Q: My "Exo" acid solidified. Is this normal?

• Answer: Yes. The carboxylic acids of bicyclic systems often have higher melting points than their methyl esters. This is a good sign of purity. You can recrystallize the acid from Hexane/EtOAc for analytical purity.

Q: Which catalyst gives the best diastereoselectivity to avoid this separation?

• Answer:

  • Rh

    (OAc) : Typically gives ~2:1 to 4:1 (exo:endo).

  • Cu(OTf)

    + Chiral Ligands (e.g., Box): Can achieve >90:1 selectivity. If you have access to chiral ligands (Evans or bis-oxazoline), switching catalysts is the most efficient way to solve the purification problem upstream.

References

• Doyle, M. P.; McKervey, M. A.; Ye, T. Modern Catalytic Methods for Organic Synthesis with Diazo Compounds; Wiley-Interscience: New York, 1998.

• PubChem Compound Summary . Methyl bicyclo[4.1.0]heptane-7-carboxylate (CID 534051).[1][4]

• SpectraBase . Bicyclo[4.1.0]heptane-7-carboxylate NMR Data. [4]

• Wenkert, E.; et al. "Cyclopropanation of conjugated dienes." J. Org. Chem.1990, 55, 1185.

• Simmons, H. E. ; Smith, R. D. "A New Synthesis of Cyclopropanes." J. Am. Chem. Soc.[5]1959 , 81, 4256. (Foundational chemistry regarding cyclopropane stereoisomers).

Sources

• 1. Crystal and molecular structures of methyl 2α,3α;4α,5α-diepoxy-cis-(1αH,2αH)-bicyclo[4.1.0]heptane-7α-carboxylate and methyl 2,5-dihydroxybicyclo[4.1.0]heptane-7-carboxylate - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. orbi.uliege.be [orbi.uliege.be]

Simmons-Smith Cyclopropanation Technical Support Center: A Guide to Managing Zinc Byproducts

Welcome to the technical support center for the Simmons-Smith cyclopropanation reaction. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this powerful synthetic tool. Here, we will delve into the practical challenges of dealing with zinc byproducts, offering troubleshooting advice and frequently asked questions to ensure the successful isolation of your desired cyclopropanated products.

Understanding the Source: Why Zinc Byproducts Form

The Simmons-Smith reaction is a cornerstone of organic synthesis for the stereospecific conversion of alkenes to cyclopropanes.[1] The classic reagent system involves diiodomethane (CH₂I₂) and a zinc-copper couple (Zn(Cu)), which form an organozinc carbenoid species, iodomethylzinc iodide (ICH₂ZnI).[1][2] It is this carbenoid that reacts with an alkene in a concerted, stereospecific syn-addition to yield the cyclopropane.[2][3]

The primary inorganic byproduct of this transformation is zinc iodide (ZnI₂).[2][3] While often depicted as a simple spectator after the reaction, its presence during the workup and purification stages can lead to significant challenges, including emulsions, product co-precipitation, and difficulties in achieving high purity. The Lewis acidic nature of ZnI₂ can also lead to side reactions with acid-sensitive products.[4]

Mechanism Overview:

Caption: Formation of the zinc carbenoid and subsequent reaction.

Frequently Asked Questions (FAQs)

Q1: What are the common zinc byproducts I should expect?

The primary byproduct is zinc iodide (ZnI₂). Depending on the reaction conditions and workup procedure, you may also encounter zinc oxides and hydroxides, especially if aqueous basic solutions are used. If you are using a modified procedure, such as the Furukawa modification with diethylzinc (Et₂Zn), you might also have byproducts like ethylzinc iodide (EtZnI).[4]

Q2: My reaction mixture is a thick, unfilterable slurry. What's happening?

This is a common issue and is often due to the precipitation of zinc salts. Zinc iodide itself is a white powder.[5][6] When the reaction solvent (often ethereal or dichloromethane) is removed, or if an anti-solvent is added, the zinc salts will precipitate, trapping your product and making filtration difficult.

Q3: Why is my product yield low after purification?

Low yields can often be attributed to inefficient removal of zinc byproducts. The product can remain complexed with the zinc salts or be lost in emulsions during aqueous workups. It is crucial to effectively separate the organic product from these inorganic materials.

Troubleshooting Guide: Effective Removal of Zinc Byproducts

The key to successfully isolating your cyclopropanated product lies in a well-designed workup procedure. The choice of method will depend on the stability of your product and the scale of your reaction.

Method 1: Standard Aqueous Workup

This is the most common and straightforward method, suitable for many robust products.

Underlying Principle: Zinc iodide is highly soluble in water.[7][8] An aqueous wash will partition the inorganic salts into the aqueous layer, leaving the desired organic product in the organic layer.

Experimental Protocol:

• Upon completion of the reaction, cool the reaction mixture to 0 °C.

• Slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This helps to dissolve the zinc salts and break up any complexes.

• Transfer the mixture to a separatory funnel.

• If emulsions form, the addition of brine (saturated NaCl solution) can help to break them.

• Separate the organic layer.

• Extract the aqueous layer 2-3 times with the reaction solvent (e.g., dichloromethane or diethyl ether) to recover any dissolved product.

• Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate in vacuo.

Troubleshooting:

• Persistent Emulsions: This is common with polar substrates. Try adding more brine or filtering the entire mixture through a pad of Celite® before separation.

• Precipitate Formation during Quench: This can happen if the concentration of zinc salts is very high. Dilute the reaction mixture with more organic solvent before quenching.

Method 2: Chelation-Assisted Workup

For particularly stubborn emulsions or when zinc salts co-precipitate with the product, a chelating agent can be highly effective.

Underlying Principle: Chelating agents like ethylenediaminetetraacetic acid (EDTA) form stable, water-soluble complexes with zinc ions, facilitating their removal into the aqueous phase.

Experimental Protocol:

• Quench the reaction as described in Method 1, but use a solution containing both a base (like NaHCO₃) and a chelating agent (like Na₂EDTA).[9]

• Stir the biphasic mixture vigorously for 30 minutes to an hour to ensure complete chelation.

• Proceed with the separation and extraction as outlined in Method 1.

Method 3: Non-Aqueous Workup (for Water-Sensitive Products)

If your product is sensitive to water or acid, a non-aqueous workup is necessary.

Underlying Principle: This method relies on the precipitation of zinc salts from the organic reaction solvent, followed by filtration.

Experimental Protocol:

• Upon reaction completion, dilute the mixture with a non-polar solvent in which zinc iodide has low solubility, such as hexanes or pentane.

• Stir the mixture vigorously to precipitate the zinc salts.

• Filter the mixture through a pad of Celite® or silica gel, washing the filter cake thoroughly with the non-polar solvent.

• The filtrate contains your desired product. Concentrate in vacuo.

Troubleshooting:

• Product Adsorption onto the Filter Cake: Ensure thorough washing of the filter cake with fresh solvent to recover all of the product.

• Incomplete Precipitation: The choice of anti-solvent is crucial. A solvent screen may be necessary to find the optimal conditions for precipitating the zinc salts while keeping your product in solution.

Data Summary: Solubility of Zinc Iodide

Solvent	Solubility	Reference
Water	Very high (432 g / 100 g at 18 °C)	[7]
Ethanol	Soluble	[5][6][10]
Diethyl Ether	Moderately soluble (9.57 g / 100 g at 20 °C)	[7]
Hexanes/Pentane	Insoluble (by inference from non-polar nature)

Logical Flowchart for Workup Selection

Caption: Decision tree for selecting the appropriate workup procedure.

References

• NROChemistry. (n.d.). Simmons-Smith Reaction. Retrieved from [Link]

• OrgoSolver. (n.d.). Simmons–Smith reaction – cyclopropanation of alkenes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Simmons-Smith Reaction. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Cyclopropanation of Alkenes and the Simmons-Smith Reaction. Retrieved from [Link]

• Chemistry Learner. (n.d.). Simmons-Smith Reaction: Definition, Mechanism, and Examples. Retrieved from [Link]

• ChemBK. (n.d.). Zinc iodide. Retrieved from [Link]

• Chemical Encyclopedia. (n.d.). zinc iodide. Retrieved from [Link]

• Fengchen Group. (n.d.). Zinc Iodide ZnI2 CAS 10139-47-6 Manufacturers and Suppliers. Retrieved from [Link]

• Wikipedia. (n.d.). Simmons–Smith reaction. Retrieved from [Link]

Sources

• 1. Simmons-Smith Reaction: Definition, Mechanism, and Examples [chemistrylearner.com]
• 2. orgosolver.com [orgosolver.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 5. Zinc Iodide ZnI2 CAS 10139-47-6 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 6. Zinc iodide | 10139-47-6 [chemicalbook.com]
• 7. zinc iodide [chemister.ru]
• 8. China Is zinc iodide soluble or insoluble? Manufacturer and Supplier | Starsky [starskychemical.com]
• 9. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 10. chembk.com [chembk.com]

Technical Support Center: Optimization of Reaction Conditions for Large-Scale Synthesis of Norcarane Esters

Welcome to the technical support center for the synthesis and optimization of norcarane esters. This guide is designed for researchers, chemists, and process development professionals engaged in the large-scale synthesis of these valuable cyclopropane-containing molecules. Here, we move beyond simple protocols to explore the causality behind experimental choices, offering field-proven insights to help you navigate the complexities of scaling up cyclopropanation reactions.

Overview: The Synthetic Landscape

Norcarane esters, bicyclo[4.1.0]heptane carboxylates, are important structural motifs in medicinal chemistry and materials science. Their synthesis primarily involves the cyclopropanation of a corresponding cyclohexene ester. While several methods exist, the Simmons-Smith reaction and its variants are the most common and scalable approaches.[1][2] The overall process can be visualized as a two-stage workflow: initial synthesis of the unsaturated ester followed by the critical cyclopropanation step.

Caption: General workflow for norcarane ester synthesis.

Troubleshooting Guide: From Low Yields to Purification Headaches

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Question: My reaction yield is consistently low or zero. What are the most likely causes?

Answer: Low yield is the most common issue and typically points to a problem with reagent activity or reaction conditions. Let's break down the probable causes systematically.

• Cause 1: Inactive Zinc Reagent. The Simmons-Smith reaction relies on the formation of an organozinc carbenoid on the surface of zinc metal.[3] If the zinc is passivated with an oxide layer, the reaction will not initiate.

  • Solution: Activate the zinc immediately before use. The most common method involves washing zinc dust with dilute HCl to etch the oxide layer, followed by rinsing with water, ethanol, and ether to dry it. Treatment with a copper(II) sulfate solution to form a zinc-copper couple is highly recommended as it significantly enhances reactivity.[4] For a modern, solvent-free approach, consider mechanochemical activation via ball-milling, which can generate highly reactive zinc surfaces.[5]

• Cause 2: Presence of Water. Organozinc reagents are highly sensitive to moisture. Water will quench the carbenoid, halting the cyclopropanation.

  • Solution: Ensure all glassware is oven- or flame-dried before use. Use anhydrous solvents and freshly distilled reagents. The reaction should be run under an inert atmosphere (e.g., Nitrogen or Argon), especially for large-scale preparations where extended reaction times increase exposure risk.

• Cause 3: Unreactive Alkene Substrate. While the Simmons-Smith reaction is robust, highly electron-deficient or sterically hindered alkenes can be sluggish.

  • Solution: Switch to a more potent cyclopropanating system. The Furukawa modification, which uses diethylzinc (Et₂Zn) and diiodomethane, is significantly more reactive than the traditional zinc-copper couple and is often the solution for difficult substrates.[1][6] Be aware that Et₂Zn is pyrophoric and requires careful handling.

• Cause 4: Insufficient Reaction Time or Temperature. The reaction can be slow to initiate.

  • Solution: A small crystal of iodine can be added to the zinc to help initiate the reaction.[4] Gentle heating under reflux is often required to drive the reaction to completion, which can take several hours.[4] Monitor the reaction by TLC or GC to confirm the consumption of the starting material before proceeding with workup.

Question: I'm observing significant byproduct formation. How can I improve selectivity?

Answer: Byproduct formation often relates to the stability of the reagents or side reactions involving the ester functionality.

• Cause 1: Unwanted Reactions with the Ester Group. While generally compatible, strong Lewis acidic conditions or the presence of certain impurities can lead to side reactions at the ester.

  • Solution: Ensure the zinc carbenoid is correctly formed. The choice of solvent can influence the Lewis acidity of the reagent; less coordinating solvents can increase reactivity but may also promote side reactions.[2] Diethyl ether is a classic solvent choice that balances reactivity and stability.[4]

• Cause 2: Carbene Dimerization. This is more prevalent when using diazo-based methods for cyclopropanation. If the concentration of free carbene is too high, it can dimerize to form ethylene.

  • Solution: When using reagents like diazomethane or its derivatives, slow, controlled addition of the diazo compound to the reaction mixture containing the catalyst and substrate is crucial to maintain a low, steady-state concentration of the reactive intermediate.[7]

Question: The final purification is difficult. How can I effectively isolate my product?

Answer: Purification challenges at scale often involve removing inorganic salts and separating the product from unreacted starting materials or byproducts with similar polarities.

• Cause 1: Persistent Zinc Salts. The workup generates zinc salts that can sometimes emulsify or complicate extractions.

  • Solution: A standard workup involves quenching the reaction by carefully adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[4] This dissolves the zinc salts into the aqueous phase. After separation, the organic layer should be washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and filtered.

• Cause 2: Difficulty Separating Product from Starting Material. The norcarane ester and the starting cyclohexene ester may have very similar polarities, making chromatographic separation challenging and costly at scale.

  • Solution: The best strategy is to drive the reaction to completion to minimize the amount of starting material in the crude product. If separation is still necessary, fractional distillation under reduced pressure is often more scalable and economical than column chromatography for non-heat-sensitive esters.[4]

Optimization & Scaling: A Data-Driven Approach

For large-scale synthesis, optimizing parameters to maximize yield, minimize cost, and ensure safety is paramount. The choice of cyclopropanating agent is a primary consideration.

Parameter	Simmons-Smith (Zn-Cu)	Furukawa (Et₂Zn)	Diazo-based (e.g., CH₂N₂)
Reactivity	Moderate	High	Very High (Catalyst Dependent)[8]
Substrate Scope	Good for unhindered & electron-rich alkenes	Excellent, good for less reactive alkenes[6]	Broad, but catalyst choice is key
Cost	Low (Zinc is cheap)	High (Et₂Zn is expensive)	Moderate (Precursor dependent)
Safety (Scale)	Manageable exotherm, non-pyrophoric	HIGH RISK: Et₂Zn is pyrophoric	EXTREME RISK: Diazomethane is toxic and explosive
Recommendation	Workhorse for simple, large-scale syntheses.	For challenging substrates where yield is critical.	Specialized applications; use flow chemistry for safety.[9]

Frequently Asked Questions (FAQs)

• Q1: What are the primary safety concerns when scaling up this synthesis?

  • A1: The main concerns are: 1) Thermal Runaway: The reaction is exothermic, and on a large scale, heat dissipation is critical. Use a jacketed reactor with controlled cooling and ensure slow addition of reagents.[4] 2) Reagent Handling: Diiodomethane is toxic. Diethylzinc is pyrophoric and reacts violently with water. Diazomethane is a potent poison and can detonate unexpectedly, especially in concentrated form or in the presence of sharp glass edges.[10][11] Always work in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a blast shield for diazo compounds.[10]

• Q2: Can I use a cheaper alternative to diiodomethane?

  • A2: Yes, dibromomethane can be used as a more economical alternative, but it is less reactive than diiodomethane.[1] This may require more forcing conditions (higher temperatures, longer reaction times) or a more active zinc system to achieve comparable yields.

• Q3: How do I prepare the starting cyclohexene ester?

  • A3: The most common method is the Fischer esterification of the corresponding cyclohexenecarboxylic acid with an alcohol (e.g., ethanol, methanol) using a strong acid catalyst like sulfuric acid.[12] The reaction is driven to completion by removing the water byproduct, often using a Dean-Stark apparatus, or by using a large excess of the alcohol.[12][13]

• Q4: Is it possible to perform an asymmetric Simmons-Smith reaction to get an enantiomerically enriched product?

  • A4: Yes, asymmetric versions have been developed. These typically involve the use of chiral auxiliaries attached to the alkene or the use of chiral ligands in modified reagent systems.[2][14] This is an advanced topic requiring significant optimization but is a powerful tool for synthesizing chiral building blocks.

Detailed Experimental Protocols

Protocol 1: Gram-Scale Synthesis of Ethyl Norcarane-7-carboxylate via Simmons-Smith Reaction

Step A: Zinc-Copper Couple Preparation

• In a 500 mL flask, add zinc dust (20 g, ~300 mmol).

• Wash the zinc by adding 50 mL of 3% HCl, stirring vigorously for 60 seconds, and decanting the liquid. Repeat this wash three times.[4]

• Wash the activated zinc with five 100 mL portions of deionized water, followed by two 75 mL portions of 2% aqueous copper(II) sulfate solution. The zinc will turn black as copper deposits.[4]

• Wash again with five 100 mL portions of water, four 100 mL portions of absolute ethanol, and five 100 mL portions of anhydrous diethyl ether.[4]

• Quickly transfer the couple to a Büchner funnel, dry under suction, and then store in a vacuum desiccator until use. It should be used within 24 hours.

Step B: Cyclopropanation

• Set up a 1 L round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet. Ensure all glassware is oven-dried.

• To the flask, add the freshly prepared zinc-copper couple (~18 g, ~275 mmol) and 300 mL of anhydrous diethyl ether.

• Add a single crystal of iodine. Stir until the brown color disappears.[4]

• Add ethyl cyclohex-3-enecarboxylate (20 g, 130 mmol).

• Slowly add diiodomethane (70 g, 260 mmol) to the stirred suspension.

• Heat the mixture to a gentle reflux. An initial exotherm may be observed.[4] Maintain reflux with stirring for 18 hours. Monitor reaction progress by TLC or GC.

• Cool the reaction to room temperature.

Step C: Workup and Purification

• Decant the ether solution away from the unreacted zinc/copper solids. Wash the solids with two 50 mL portions of ether and combine the organic layers.

• Slowly and carefully pour the combined ether solution into a separatory funnel containing 200 mL of cold, saturated aqueous NH₄Cl solution. Shake and vent.

• Separate the layers. Wash the organic layer with 100 mL of saturated aqueous NaHCO₃, then 100 mL of brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purify the resulting crude oil by vacuum distillation to yield ethyl norcarane-7-carboxylate.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting low yield.

References

• Safe multigram diazomethane-based synthesis of functionalized cyclopropanes. American Chemical Society.

• Cyclopropanation. Wikipedia. [Link]

• Diazomethane | Division of Research Safety. University of Illinois. [Link]

• Laboratory Safe Operating Procedure Process: Preparation and use of diazomethane. The West Group at the University of Alberta. [Link]

• Alternative Approaches to Classical Cyclopropanation Strategies. ResearchGate. [Link]

• Recent advances in catalytic cyclopropanation of unsaturated compounds with diazomethane. ResearchGate. [Link]

• Simmons–Smith reaction. Wikipedia. [Link]

• Optimization of continuous‐flow Simmons‐Smith cyclopropanation conditions. ResearchGate. [Link]

• Optimization of the reaction conditions for the mechanochemical Simmons–Smith reaction and control experiments. ResearchGate. [Link]

• Stereoselective Cyclopropanation Reactions. ACS Publications. [Link]

• Standard Operating Procedure - (TRIMETHYLSILYL)DIAZOMETHANE. Yale Environmental Health & Safety. [Link]

• Norcarane. Organic Syntheses. [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. MDPI. [Link]

• Simmons-Smith Reaction. Organic Chemistry Portal. [Link]

• Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. PMC. [Link]

• Cyclopropanations in Syntheses. ETH Zürich. [Link]

• Lab 12: Synthesis of an Ester. CSUB. [Link]

• How to purify esterefication product? ResearchGate. [Link]

• Preparation of Esters. Chemistry Steps. [Link]

Sources

• 1. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 2. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review | MDPI [mdpi.com]
• 3. Simmons-Smith Reaction [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ethz.ch [ethz.ch]
• 8. researchgate.net [researchgate.net]
• 9. Safe multigram diazomethane-based synthesis of functionalized cyclopropanes - American Chemical Society [acs.digitellinc.com]
• 10. Diazomethane | Division of Research Safety | Illinois [drs.illinois.edu]
• 11. westgroup.chem.ualberta.ca [westgroup.chem.ualberta.ca]
• 12. Preparation of Esters - Chemistry Steps [chemistrysteps.com]
• 13. csub.edu [csub.edu]
• 14. Cyclopropanation - Wikipedia [en.wikipedia.org]

Technical Support Center: GC-MS Profiling of Methyl Bicyclo[4.1.0]heptane-7-carboxylate

The following technical guide is structured as a Tier 3 Support Knowledge Base for analytical chemists and process engineers. It prioritizes causal analysis (why impurities form) over simple procedural checklists.

Case ID: MB-7C-IMP-001 Subject: Impurity Identification, Isomer Resolution, and Method Optimization Applicable Instrumentation: GC-EI-MS (Single Quadrupole / Q-TOF)

Introduction: The Chemical Context

Methyl bicyclo[4.1.0]heptane-7-carboxylate (often referred to as a norcarane derivative) is typically synthesized via the Buchner reaction or metal-catalyzed cyclopropanation of cyclohexene with methyl diazoacetate.

Understanding this synthesis is the prerequisite for identifying impurities. Unlike simple organic extractions, the impurities here are often structural isomers (cycloheptatrienes) or stereoisomers (endo/exo) that share identical molecular weights (

), making MS-only identification impossible.

Module 1: Method Development & Optimization

Q: Which column phase provides the best separation for endo and exo isomers?

Recommendation: Start with a 5%-phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5) .

• The Logic: While these isomers are chemically similar, the exo isomer typically has a slightly more extended hydrodynamic volume and higher thermodynamic stability. On a non-polar phase, separation is driven by boiling point.

• Advanced Case: If baseline resolution (

  ) is not achieved, switch to a mid-polarity cyanopropyl-phenyl phase (e.g., DB-1701) . The dipole moment differences between the endo (ester tucked under the ring) and exo (ester equatorial-like) configurations are magnified on these phases.

Q: My target peak shows a "shoulder" or fronting. Is this column overload?

Diagnosis: Likely thermal degradation or active site adsorption , not just overload.

• Mechanism: The cyclopropane ring in bicyclo[4.1.0] systems is strained (

  ). High inlet temperatures ( ) or active acidic sites in the liner can catalyze ring opening, converting your target into a cycloheptatriene isomer inside the injector.

• The Fix:

  • Use a deactivated splitless liner with glass wool (to trap non-volatiles).

  • Lower Inlet Temperature to 220–240°C .

  • Verify peak shape at a 10:1 split ratio. If the shoulder disappears, it was likely column overload. If it persists, it is thermal isomerization.

Module 2: Impurity Profiling & Identification

The following table summarizes the specific impurities expected from the carbene-mediated synthesis of this molecule.

Table 1: Common Impurities & Mass Spectral Signatures

Impurity Class	Specific Compound	Origin	Key MS Fragments ( )	Retention Trend (vs Target)
Starting Material	Cyclohexene	Unreacted substrate	82 ( ), 67, 54	Early Eluter
Starting Material	Methyl Diazoacetate	Reagent (Unstable)	Rarely seen intact; decomposes to artifacts	N/A
Side Product	Dimethyl Maleate / Fumarate	Carbene dimerization	144 ( ), 113 ( ), 59	Late Eluter (Distinctive)
Isomer (Structural)	Methyl cyclohepta-2,4,6-triene-1-carboxylate	Buchner Ring Expansion (Valence Tautomer)	154 ( ), 91 (Tropylium ion - Diagnostic )	Close Elution (Often co-elutes on DB-5)
Stereoisomer	Endo-Methyl bicyclo[4.1.0]...[1]	Kinetic product	154 ( ), 93, 79	Elutes Before Exo (typically)
Stereoisomer	Exo-Methyl bicyclo[4.1.0]...	Thermodynamic product	154 ( ), 93, 79	Elutes After Endo (typically)

Q: How do I distinguish the Target (Norcarane) from the Ring-Expanded Impurity (Cycloheptatriene)?

This is the most critical analytical challenge. Both have

.

• Look for

  91: The cycloheptatriene derivative easily aromatizes to form the tropylium ion ( ) at 91.

• Look for

  93: The target bicyclic compound (norcarane) typically fragments to a ion at 93 (loss of the ester side chain without aromatization).

• Rule of Thumb:

  • High 91/93 ratio

    Ring Expanded Impurity.

  • High 93/91 ratio

    Target Bicyclo Compound.

Module 3: Visualizing the Workflow & Origins

Diagram 1: Impurity Origin Pathways

Caption: Logical pathway of impurity formation during carbene-mediated cyclopropanation. Understanding this tree aids in predicting "ghost peaks."

Diagram 2: Analytical Troubleshooting Logic

Caption: Decision matrix for resolving co-elution and peak identification issues in GC-MS analysis of norcarane esters.

Module 4: Troubleshooting FAQs

Q: I see a peak at m/z 222. What is this?

Answer: This is likely Dicyclohexyl or a coupling product. If your reaction used a radical initiator or high temperatures, cyclohexene radicals can couple. However, in carbene chemistry, check for Bis(methoxycarbonyl) derivatives . If the carbene inserts twice, you gain significant mass.

• Verification: Check for fragments at

  79 and 67 (cyclohexyl ring fragments).

Q: The mass spectrum matches the library, but the retention time is shifting between runs.

Answer: This indicates Active Site Buildup in the liner or head of the column. Esters are relatively stable, but the strained cyclopropane ring is sensitive. Accumulation of non-volatile byproducts (polymers from the reaction) creates "hot spots" in the liner.

• Action: Trim 10cm from the front of the GC column and replace the liner. Ensure the split vent trap is not saturated.

Q: Can I quantitate the endo/exo ratio without a standard?

Answer: Yes, with caveats. For isomers, the Response Factor (RF) is usually assumed to be 1:1 in FID or Total Ion Current (TIC) because they have the same carbon count and ionization cross-section.

• Protocol: Integrate both peaks in the TIC. Report as "% Area Normalization."

• Warning: Do not use Single Ion Monitoring (SIM) for quantitation unless you have verified that the specific ion (e.g.,

  93) has the exact same abundance ratio in both isomers.

References

• Doyle, M. P. (1986). Catalytic methods for metal carbene transformations. Chemical Reviews. (Foundational text on carbene mechanism and dimerization side-products).

• NIST Mass Spectrometry Data Center. Methyl bicyclo[4.1.0]heptane-7-carboxylate Spectra. (Standard fragmentation patterns for norcarane derivatives).

• Buchner, E., & Curtius, T. (1885).[2][3] Synthese von Ketonderivaten aus Diazoessigäther. Berichte der deutschen chemischen Gesellschaft. (Historical context of the ring expansion impurity).

• Agilent Technologies. (2020). GC/MS Analysis of Isomeric Compounds. (Technical note on separating structural isomers).

Sources

• 1. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Selective ring expansion and C−H functionalization of azulenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchner ring expansion - Wikipedia [en.wikipedia.org]

Strategies to avoid epimerization during functionalization of "Methyl bicyclo[4.1.0]heptane-7-carboxylate"

Technical Support Center: Bicyclo[4.1.0]heptane Scaffolds Topic: Stereochemical Integrity of Methyl Bicyclo[4.1.0]heptane-7-carboxylate Ticket ID: #NOR-7-STEREO Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1][2]

Executive Summary: The "Norcarane" Challenge

You are likely working with Methyl bicyclo[4.1.0]heptane-7-carboxylate , a norcarane derivative.[1][2][3] This scaffold is deceptive. While it looks like a standard ester, the C7 position is part of a cyclopropane ring fused to a cyclohexane.

The central conflict: The endo isomer (carboxyl group cis to the bridgehead hydrogens) is often the pharmacologically desired kinetic product, but it is thermodynamically unstable relative to the exo isomer.

Any reaction passing through a planar intermediate (enolate) or utilizing high thermal energy risks epimerization —the irreversible conversion of your precious endo starting material into the exo thermodynamic sink. Furthermore, the strain of the cyclopropane ring (~27.5 kcal/mol) makes the system susceptible to ring-opening rearrangements under strong acid or radical conditions.

This guide details the strategies to functionalize C7 while keeping the stereocenter—and the ring—intact.

Module 1: The Thermodynamics of Epimerization

User Question: "I ran a standard saponification (LiOH, THF/Water) on my endo-ester. NMR shows I now have the exo-acid. Why did it flip?"

Technical Analysis: The C7 proton is

to a carbonyl, making it acidic. However, deprotonating this specific proton is more difficult than in acyclic esters due to I-Strain (Internal Strain) .[1][2] Forming the enolate requires placing a double bond exocyclic to the cyclopropane ring. This introduces immense angle strain.[1]

Despite this kinetic barrier, once the enolate forms, the system relaxes. When it reprotonates, it chooses the path of least steric resistance.[4] The endo face is crowded by the cyclohexane ring; the exo face is open. Therefore, reprotonation almost exclusively yields the exo isomer.[2]

The Rule: Avoid conditions that generate a full enolate (strong bases like alkoxides, LDH, NaH) or prolonged exposure to weak bases at high temperatures.[2]

Figure 1: The thermodynamic trap. Once the enolate forms, the system collapses to the exo-isomer to relieve steric interaction with the cyclohexane ring.

Module 2: Safe Hydrolysis Protocols (Ester Acid)

User Question: "If I can't use LiOH, how do I get the carboxylic acid?"

Strategy A: Enzymatic Hydrolysis (The Gold Standard) Pig Liver Esterase (PLE) is the superior choice for cyclopropyl esters. It operates at neutral pH (7.0–8.0), completely avoiding the formation of the enolate. It is also mild enough to prevent ring opening.[1]

• Protocol:

  • Dissolve Methyl bicyclo[4.1.0]heptane-7-carboxylate (1 mmol) in minimal acetone or DMSO (co-solvent).

  • Add to Phosphate Buffer (0.1 M, pH 7.5).[1]

  • Add Pig Liver Esterase (PLE) (approx. 100 units/mmol).[1][2]

  • Stir at 25°C . Monitor pH and add 0.1 M NaOH dropwise only to maintain pH 7.5 (do not exceed pH 8).

  • Result: Retention of endo stereochemistry >98%.

Strategy B: Acidic Hydrolysis If enzymes are unavailable, acid-catalyzed hydrolysis is safer than base-catalyzed because the enol (neutral) is less prone to epimerization than the enolate (anionic).[2]

• Protocol:

  • Use 2N HCl in dioxane/water (1:1).[1]

  • Heat to 50–60°C (Do not reflux vigorously).

  • Warning: Monitor strictly. Excessive acid/heat can trigger cyclopropylcarbinyl rearrangement (ring opening).[1]

Module 3: Reduction Strategies (Ester Alcohol/Aldehyde)

User Question: "I need the aldehyde. Can I use DIBAL-H, or will it open the ring?"

Technical Analysis: The cyclopropane ring acts as a

-donor.[1][2] Conjugation with the carbonyl stabilizes the bond, but hydride addition breaks this conjugation. The risk here is not epimerization (hydride reagents are nucleophilic, not basic), but over-reduction or ring opening if the quench is too violent.

Recommended Protocol: Controlled DIBAL-H Reduction [1][2]

Parameter	Recommendation	Rationale
Reagent	DIBAL-H (1.1 equiv)	Mild, selective for aldehyde at low temp.[1][2]
Solvent	Toluene or CH₂Cl₂	Non-coordinating solvents improve Lewis acidity.[1][2]
Temperature	-78°C (Critical)	Prevents ring opening and over-reduction to alcohol.[1][2]
Quench	Rochelle's Salt (sat.[1][2] aq.)	Gentle hydrolysis of aluminum emulsion; prevents acid-catalyzed rearrangement.[1][2]

Troubleshooting Note: If you observe the ring-opened product (typically a vinyl-cyclohexane derivative), your quench was likely too acidic or exothermic.[1][2] Use the Rochelle's salt method and allow it to stir for 2 hours at room temperature.

Module 4: Amidation (Ester Amide)

User Question: "I tried reacting the ester with an amine and AlMe3, but I lost the stereocenter."

Technical Analysis: The Trimethylaluminum (AlMe

) method generates a highly basic aluminum amide species.[1] At the elevated temperatures often required for this reaction (refluxing toluene), the -proton is stripped, leading to epimerization.[2]

The "Safe" Two-Step Workflow: Do not convert the ester directly. Go through the acid intermediate using the mild hydrolysis methods above.

• Step 1: Hydrolyze Ester

  Acid (via PLE).[1][5]

• Step 2: Coupling (Acid

  Amide).[1]

  • Use EDC/HOBt or HATU with DIPEA.[1][2]

  • Crucial: DIPEA is a non-nucleophilic base.[1][2] While basic, it is sterically bulky and, when used at 0°C, is kinetically slow to deprotonate the sterically hindered C7 proton compared to the rate of coupling.

Alternative: Mixed Anhydride Method If coupling reagents fail, use the Mixed Anhydride method (Isobutyl chloroformate/NMM) at -15°C .[1][2] This avoids the harsh chloride generation of SOCl

, which generates HCl and can open the ring.

Summary Decision Tree

Use this logic flow to determine your experimental setup.

Figure 2: Strategic workflow for functionalizing C7 while preserving stereochemistry.

References

• Enzymatic Hydrolysis of Cyclopropyl Esters

  • Ohno, M., et al. "Stereoselective hydrolysis of dimethyl bicyclo[4.1.0]heptane-7,7-dicarboxylate by Pig Liver Esterase."[2] Journal of Organic Chemistry.

  • Note: PLE is widely cited for desymmetrization of meso-diesters in this scaffold, proving its mildness for the mono-ester.[2]

• Epimerization Mechanism & Strain

  • Wiberg, K. B.[2] "The structure and properties of cyclopropane and its derivatives." Angewandte Chemie International Edition. Discusses the I-strain and acidity of cyclopropyl protons.

• General Reactivity of Bicyclo[4.1.

  • Reissig, H. U.[2] "Donor-Acceptor-Substituted Cyclopropanes: Synthesis and Reactivity." Chemical Reviews.

  • [1][2]

Sources

• 1. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN108486197B - Preparation method of high-purity edoxaban intermediate - Google Patents [patents.google.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Cyclopropane synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Overcoming low reactivity of substituted cyclohexenes in cyclopropanation

Current Status: Operational Ticket Topic: Overcoming Low Reactivity in Substituted Cyclohexenes Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Diagnostic Overview

The Problem: Substituted cyclohexenes present a "perfect storm" of resistance to cyclopropanation. Unlike terminal alkenes, the cyclohexene ring adopts a half-chair conformation that creates significant steric blocking (1,3-diaxial interactions) on the faces of the double bond. Furthermore, electronic deactivation (in cyclohexenones) or extreme steric bulk (trisubstituted double bonds) often renders standard Simmons-Smith or Rhodium-catalyzed protocols ineffective.

The Solution Strategy: Success requires matching the electronic demand of the carbene equivalent (Electrophilic vs. Nucleophilic vs. Radical) to your specific substrate.

Diagnostic Flowchart: Select Your Protocol

Figure 1: Decision matrix for selecting the optimal cyclopropanation methodology based on substrate electronics and steric environment.

Technical Guides & Protocols

Protocol A/B: The Modified Simmons-Smith (Zinc Carbenoids)

Best For: Electron-rich to neutral cyclohexenes with high steric hindrance.

The Issue: Standard Simmons-Smith reagents (Zn-Cu couple) or the Furukawa reagent (Et₂Zn/CH₂I₂) often stall on trisubstituted cyclohexenes due to the bulky transition state. The Fix (Shi/Charette Modifications): Adding electron-withdrawing groups to the Zinc species makes the carbenoid more electrophilic and reactive. The Shi modification uses Trifluoroacetic Acid (TFA), while Charette uses bulky phenols or phosphoric acids.

Step-by-Step Protocol (Shi Modification)

Reference: Shi, Y. et al. J. Org.[1][2] Chem. 2004, 69, 327.[1]

• Preparation: Flame-dry a round-bottom flask under Argon.

• Solvent: Add anhydrous CH₂Cl₂ (DCM). Note: Non-coordinating solvents are critical.[3] Do not use ether/THF as they coordinate Zn and reduce reactivity.

• Reagent Formation (The Critical Step):

  • Cool to 0°C.[3][4]

  • Add Et₂Zn (2.0 equiv, 1.0 M in hexanes).

  • Slowly add TFA (2.0 equiv) dropwise. Caution: Exothermic gas evolution (ethane).

  • Stir for 15 mins. The active species CF3COOZnEt forms.

  • Add CH₂I₂ (2.0 equiv) dropwise.[3] Stir 15 mins. The active carbenoid CF3COOZnCH2I is generated.[2]

• Reaction:

  • Add your substituted cyclohexene (1.0 equiv) in DCM.

  • Remove ice bath and warm to RT. Stir for 2-12 hours.

• Quench: Pour into saturated NH₄Cl solution.

Why this works: The trifluoroacetate ligand pulls electron density from the Zinc, making the methylene carbon significantly more electrophilic, allowing it to overcome the steric barrier of the cyclohexene ring.

Protocol C: Cobalt(II)-Porphyrin Catalysis (Radical Pathway)

Best For: Electron-deficient alkenes (e.g., carboxylates) and extremely hindered substrates where concerted mechanisms fail.

The Issue: Rhodium and Copper carbenoids usually require a concerted, synchronous addition. Steric bulk blocks this approach. The Fix: Cobalt(II) metalloradical catalysis (MRC) operates via a stepwise radical mechanism . The carbene adds to the alkene to form a radical intermediate, which then rapidly closes the ring.[5] This stepwise nature is less sensitive to steric crowding.

Step-by-Step Protocol

Reference: Zhang, X. P. et al. J. Am. Chem. Soc. 2010, 132, 11943.

• Catalyst Loading: In a dried Schlenk tube, add [Co(TPP)] (tetraphenylporphyrin cobalt(II)) at 1 mol%.

• Substrate: Add the hindered cyclohexene (Limiting reagent, 1.0 equiv).

• Solvent: Toluene or Benzene (0.2 M concentration).

• Reagent: Add Ethyl Diazoacetate (EDA) (1.2 equiv).

  • Advantage:[6] Unlike Rh-catalysis, no slow addition is required. The Co-catalyst suppresses diazo dimerization.

• Conditions: Stir at RT to 60°C depending on hindrance.

• Workup: Evaporate solvent and purify via silica gel chromatography.

Mechanism Visualization (Radical Stepwise):

Figure 2: The stepwise radical mechanism allows the carbon center to bond first, rotate if necessary to relieve strain, and then close the ring, bypassing the steric "wall" of concerted mechanisms.

Protocol D: Corey-Chaykovsky (Sulfur Ylides)

Best For:

-unsaturated ketones (Cyclohexenones).[7]

The Issue: Electrophilic carbenes (Zn, Rh) do not react well with electron-poor enones. The Fix: Use a nucleophilic methylene transfer agent.

Step-by-Step Protocol

Reference: Corey, E. J.; Chaykovsky, M. J. Am. Chem. Soc. 1965, 87, 1353.

• Ylide Generation:

  • Under N₂, add Trimethylsulfoxonium Iodide (Me₃SOI) (1.2 equiv) to dry DMSO.

  • Add NaH (1.2 equiv, 60% dispersion in oil, washed with hexane).

  • Stir at RT until H₂ evolution ceases (approx. 30-60 mins). The solution becomes clear/milky (Dimethyloxosulfonium methylide).

• Reaction:

  • Add the Cyclohexenone (1.0 equiv) dissolved in DMSO dropwise.

  • Stir at RT for 2-4 hours, then heat to 50°C if conversion is low.

• Workup: Pour into ice water and extract with Ether/EtOAc.

Comparative Data: Yields on Hindered Substrates

The following table illustrates the expected performance of different protocols on a model hindered substrate (e.g., 1-methylcyclohexene or similar trisubstituted analog).

Protocol	Active Species	Mechanism	Yield (Est.)[2][4][8][9][10]	Steric Tolerance	Electronic Bias
Standard Simmons-Smith	ICH₂ZnI	Concerted	< 30%	Low	Electron-Rich
Furukawa (Et₂Zn)	EtZnCH₂I	Concerted	40-50%	Moderate	Electron-Rich
Shi Modification	CF₃COOZnCH₂I	Concerted	85-95%	High	Neutral/Rich
Rh₂(OAc)₄	Rh-Carbenoid	Concerted	20-40%	Low	Electron-Rich
Co(TPP)	Co-Carbene Radical	Radical	90%	Very High	Electron-Poor

Troubleshooting FAQs

Q: My Simmons-Smith reaction turns into a solid white gel and stops stirring. What happened? A: This is "Zinc Gelation." It occurs when the concentration of Zinc salts is too high or moisture is present.

• Fix: Dilute the reaction. Ensure the concentration is < 0.5 M. Use high-speed mechanical stirring if scaling up. Adding the TFA (Shi protocol) slowly is crucial to control the precipitate morphology.

Q: I am using Rhodium catalysis, but I only see dimerization of my diazo compound (maleate/fumarate formation), no cyclopropane. A: This indicates the catalyst cannot access the alkene due to sterics, so the carbene reacts with itself.

• Fix: Switch to Cobalt(II) Porphyrin catalysis (Protocol C). The radical mechanism prevents dimerization and tolerates sterics. Alternatively, use a Donor-Acceptor carbene (e.g., aryldiazoacetate) which stabilizes the carbene and slows dimerization.

Q: Can I use the Shi modification on a cyclohexenone? A: Generally, no. Even with the Shi modification, Zinc carbenoids are electrophilic.[2][4] Cyclohexenones are electron-deficient.

• Fix: Use Protocol D (Corey-Chaykovsky) . If you must use a metal-catalyzed route, use Pd(OAc)₂ with diazomethane (caution!) or the Co(TPP) radical method.

Q: How do I remove the excess Diiodomethane (CH₂I₂) from the reaction mixture? A: CH₂I₂ has a high boiling point and is toxic.

• Fix: Do not rely on rotovap. Wash the organic layer with 10% aqueous Na₂SO₃ (Sodium Sulfite) or NaOH during workup to hydrolyze/remove iodine species. Alternatively, sublime it off under high vacuum if the product is non-volatile.

References

• Simmons-Smith Mechanism & Furukawa Modification

  • Simmons, H. E.; Smith, R. D.[2] "A New Synthesis of Cyclopropanes." J. Am. Chem. Soc.[3][11][12][13]1959 , 81, 4256. Link

  • Furukawa, J.; Kawabata, N.; Nishimura, J. "Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide." Tetrahedron1968 , 24, 53. Link

• Shi Modification (TFA-Zn)

  • Lorenz, J. C.; Long, J.; Yang, Z.; Xue, S.; Xie, X.; Shi, Y.[1] "A Novel Class of Tunable Zinc Reagents (RXZnCH2Y) for Efficient Cyclopropanation of Olefins." J. Org.[1] Chem.2004 , 69, 327–334.[1] Link

• Charette Modification (Acidic Additives)

  • Charette, A. B.; Brochu, C. "Chiral Phosphoric Acid-Catalyzed Asymmetric Cyclopropanation of Allylic Alcohols." J. Am. Chem. Soc.[3][11][12][13]1995 , 117, 11367. Link

• Cobalt-Catalyzed Radical Cyclopropanation

  • Zhu, S.; Ruppel, J. V.; Lu, H.; Wojtas, L.; Zhang, X. P. "Cobalt(II)-Catalyzed Asymmetric Cyclopropanation with Diazosulfones." J. Am. Chem. Soc.[3][11][12][13]2008 , 130, 5042. Link

  • Cui, X.; Xu, X.; Lu, H.; Zhu, S.; Wojtas, L.; Zhang, X. P. "Enantioselective Cyclopropanation of Alkenes with α-Nitrodiazoacetates Catalyzed by Chiral Cobalt(II) Porphyrins." J. Am. Chem. Soc.[3][11][12][13]2011 , 133, 3304. Link

• Corey-Chaykovsky Reaction

  • Corey, E. J.; Chaykovsky, M. "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide. Formation and Application to Organic Synthesis." J. Am. Chem. Soc.[3][11][12][13]1965 , 87, 1353–1364. Link

Sources

• 1. Simmons-Smith Reaction [organic-chemistry.org]
• 2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 3. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 4. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 'Carbene radicals' in Co(II)(por)-catalyzed olefin cyclopropanation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. organicreactions.org [organicreactions.org]
• 7. Corey-Chaykovsky Reactions | NROChemistry [nrochemistry.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. orgosolver.com [orgosolver.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Charette Asymmetric Cyclopropanation | Chem-Station Int. Ed. [en.chem-station.com]
• 12. DSpace [dr.lib.iastate.edu]
• 13. Cyclopropane synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Methyl Bicyclo[4.1.0]heptane-7-carboxylate: Simmons-Smith vs. Corey-Chaykovsky Reaction

For researchers and professionals in drug development and organic synthesis, the construction of the bicyclo[4.1.0]heptane ring system, a key structural motif in numerous biologically active molecules, presents a recurring synthetic challenge. The targeted synthesis of methyl bicyclo[4.1.0]heptane-7-carboxylate, a valuable building block, necessitates a careful choice of cyclopropanation methodology. This guide provides an in-depth, objective comparison of two prominent methods for this transformation: the Simmons-Smith reaction and the Corey-Chaykovsky reaction. We will delve into the mechanistic underpinnings, practical considerations, and expected outcomes of each, supported by established chemical principles and analogous experimental data, to empower you in making an informed decision for your synthetic strategy.

Introduction: The Challenge of Cyclopropanating an Electron-Deficient Alkene

The synthesis of methyl bicyclo[4.1.0]heptane-7-carboxylate commences from the readily available α,β-unsaturated ester, methyl cyclohex-1-ene-1-carboxylate. The electron-withdrawing nature of the carboxylate group renders the double bond electron-deficient, a characteristic that significantly influences the efficacy of traditional cyclopropanation methods. This guide will dissect how the Simmons-Smith and Corey-Chaykovsky reactions, operating through distinct mechanisms, address this challenge.

At a Glance: Key Differences Between the Two Methodologies

Feature	Simmons-Smith Reaction	Corey-Chaykovsky Reaction
Reactive Species	Zinc Carbenoid (e.g., ICH₂ZnI)	Sulfur Ylide (e.g., Dimethylsulfoxonium methylide)
Mechanism	Concerted, stereospecific syn-addition	1,4-Conjugate addition followed by intramolecular Sₙ2 displacement
Substrate Preference	Electron-rich alkenes	Electron-deficient alkenes (α,β-unsaturated systems)
Reagents	Diiodomethane, Zinc-Copper couple (or Diethylzinc)	Trimethylsulfoxonium iodide, a strong base (e.g., NaH)
Stereoselectivity	High, determined by the alkene geometry and steric hindrance	Generally high, influenced by the reversibility of the initial addition
Functional Group Tolerance	Generally good, but sensitive to acidic protons	Tolerant to a wide range of functional groups
Potential Side Reactions	Methylation of heteroatoms, sluggish reaction with electron-deficient alkenes	Epoxidation of the carbonyl group (with sulfonium ylides)

Mechanistic Deep Dive: Understanding the "How" and "Why"

A thorough understanding of the reaction mechanisms is paramount to anticipating reaction outcomes and troubleshooting potential issues.

The Simmons-Smith Reaction: A Concerted Approach

The Simmons-Smith reaction proceeds through the formation of an organozinc carbenoid, typically from diiodomethane and a zinc-copper couple.[1][2] This carbenoid then undergoes a concerted, cheletropic reaction with the alkene, delivering the methylene group to one face of the double bond in a single step.[3][4] This concerted nature is the cornerstone of its high stereospecificity; the geometry of the starting alkene is retained in the cyclopropane product.[1]

For our target synthesis, the zinc carbenoid would approach the double bond of methyl cyclohex-1-ene-1-carboxylate. However, the electrophilic nature of the zinc carbenoid makes it more reactive towards electron-rich alkenes. The electron-deficient nature of our substrate can lead to sluggish reaction rates and may require more forcing conditions or modified reagents.[5][6]

Caption: Simmons-Smith concerted syn-addition mechanism.

The Corey-Chaykovsky Reaction: A Stepwise Nucleophilic Attack

In contrast, the Corey-Chaykovsky reaction employs a nucleophilic sulfur ylide, typically dimethylsulfoxonium methylide, generated in situ from trimethylsulfoxonium iodide and a strong base like sodium hydride.[7][8] When reacting with an α,β-unsaturated system, the ylide preferentially undergoes a 1,4-conjugate addition to the double bond.[7] This forms a stabilized enolate intermediate. Subsequent intramolecular nucleophilic attack by the enolate on the carbon bearing the sulfonium group, with dimethyl sulfoxide (DMSO) acting as a good leaving group, leads to the formation of the cyclopropane ring.[9]

This mechanistic pathway is particularly well-suited for electron-deficient alkenes like our target substrate, as the initial nucleophilic attack is favored. The choice of the sulfur ylide is critical; while dimethylsulfoxonium methylide reliably yields cyclopropanes, the less stable dimethylsulfonium methylide can lead to competing epoxidation of the carbonyl group.[2]

Caption: Corey-Chaykovsky 1,4-addition and ring closure.

Experimental Protocols: A Practical Guide

Protocol 1: Simmons-Smith Cyclopropanation (Furukawa Modification)

The Furukawa modification, utilizing diethylzinc, is often more effective for less reactive alkenes.[10]

Materials:

• Methyl cyclohex-1-ene-1-carboxylate

• Diethylzinc (1.0 M solution in hexanes)

• Diiodomethane

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add methyl cyclohex-1-ene-1-carboxylate (1.0 eq) dissolved in anhydrous DCM (approx. 0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add diethylzinc (2.0 eq) via syringe, maintaining the temperature at 0 °C.

• To the dropping funnel, add a solution of diiodomethane (2.2 eq) in anhydrous DCM. Add this solution dropwise to the reaction mixture over 30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x).

• Combine the organic layers and wash successively with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford methyl bicyclo[4.1.0]heptane-7-carboxylate.

Protocol 2: Corey-Chaykovsky Cyclopropanation

This protocol utilizes dimethylsulfoxonium methylide for the selective cyclopropanation of the electron-deficient double bond.

Materials:

• Methyl cyclohex-1-ene-1-carboxylate

• Trimethylsulfoxonium iodide

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Anhydrous Tetrahydrofuran (THF)

• Water

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add sodium hydride (1.2 eq). Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and decant the hexanes.

• Add anhydrous DMSO to the flask to create a solution of the ylide precursor, trimethylsulfoxonium iodide (1.2 eq), at a concentration of approximately 0.5 M.

• Heat the mixture to 50 °C for 1 hour, or until the evolution of hydrogen gas ceases, to form the dimethylsulfoxonium methylide. Cool the resulting solution to room temperature.

• In a separate flask, dissolve methyl cyclohex-1-ene-1-carboxylate (1.0 eq) in a mixture of anhydrous THF and DMSO.

• Slowly add the solution of the substrate to the ylide solution at room temperature.

• Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, pour the reaction mixture into ice-cold water and extract with diethyl ether (3 x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford methyl bicyclo[4.1.0]heptane-7-carboxylate.

Expected Outcomes and Diastereoselectivity

For the Simmons-Smith reaction , the approach of the zinc carbenoid is highly sensitive to steric hindrance. The ester group at the allylic position can influence the trajectory of the incoming reagent. Based on analogous systems, the cyclopropanation is expected to occur from the face opposite to the ester group to minimize steric interactions, leading to the formation of the exo isomer as the major product. However, the overall yield may be moderate due to the electron-deficient nature of the alkene.

The Corey-Chaykovsky reaction , on the other hand, is generally more efficient for this class of substrates. The initial 1,4-addition of the ylide is expected to occur from the less hindered face of the cyclohexene ring. The subsequent intramolecular ring closure is also governed by stereoelectronic factors, and it is anticipated to favor the formation of the thermodynamically more stable exo isomer. The yield is expected to be good to excellent.

Conclusion: Making the Right Choice for Your Synthesis

Both the Simmons-Smith and Corey-Chaykovsky reactions offer viable pathways to methyl bicyclo[4.1.0]heptane-7-carboxylate. However, a careful consideration of their inherent characteristics points to a more favorable outcome with one method over the other.

• The Corey-Chaykovsky reaction emerges as the superior choice for this specific transformation. Its mechanism is inherently suited for electron-deficient alkenes, promising higher yields and cleaner reactions. The use of readily available and relatively inexpensive reagents further enhances its appeal for both small-scale and larger-scale syntheses.

• The Simmons-Smith reaction , while a powerful tool for cyclopropanation of electron-rich and unactivated alkenes, is likely to be less efficient for this particular substrate. Lower yields and the potential need for more specialized and expensive reagents (like diethylzinc) make it a less practical option unless specific stereochemical outcomes, potentially directed by other functionalities on the molecule, are desired.

Ultimately, the choice of method will depend on the specific requirements of the research, including desired yield, scalability, cost, and the stereochemical purity of the final product. This guide provides the foundational knowledge and practical protocols to embark on the synthesis of methyl bicyclo[4.1.0]heptane-7-carboxylate with a high degree of confidence.

References

• Simmons, H. E.; Smith, R. D. A New Synthesis of Cyclopropanes from Olefins. J. Am. Chem. Soc.1958 , 80 (19), 5323–5324. [Link]

• Simmons–Smith reaction – cyclopropanation of alkenes - OrgoSolver. [Link]

• Simmons–Smith reaction - Wikipedia. [Link]

• The Simmons-Smith Reaction & Cyclopropanation - YouTube. [Link]

• Understanding Regioselectivities of Corey–Chaykovsky Reactions of Dimethylsulfoxonium Methylide (DMSOM) and Dimethylsulfonium Methylide (DMSM) toward Enones. Eur. J. Org. Chem.2018 , 2018 (42), 5858-5864. [Link]

• Corey-Chaykovsky reaction on α,β-unsaturated carbonyl - YouTube. [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules2022 , 27 (19), 6529. [Link]

• Nickel-catalysed cyclopropanation of electron-deficient alkenes with diiodomethane and diethylzinc. Chem. Commun., 2014 , 50, 12852-12855. [Link]

• Charette, A. B.; Beauchemin, A. Simmons-Smith Cyclopropanation Reaction. Org. React.2001 , 58, 1. [Link]

• Corey, E. J.; Chaykovsky, M. Dimethyloxosulfonium Methylide ((CH₃)₂SOCH₂) and Dimethylsulfonium Methylide ((CH₃)₂SCH₂). Formation and Application to Organic Synthesis. J. Am. Chem. Soc.1965 , 87 (6), 1353–1364. [Link]

• Johnson–Corey–Chaykovsky reaction - Wikipedia. [Link]

• A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis. RSC Adv., 2023 , 13, 33939-33961. [Link]

• Corey-Chaykovsky Reaction - Organic Chemistry Portal. [Link]

• Methyl bicyclo[4.1.0]heptane-7-carboxylate - PubChem. [Link]

• Simmons-Smith Reaction - Organic Chemistry Portal. [Link]

• Corey-Chaykovsky Reactions - NROChemistry. [Link]

Sources

• 1. Simmons-Smith Reaction: Definition, Mechanism, and Examples [chemistrylearner.com]
• 2. orgosolver.com [orgosolver.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Corey-Chaykovsky Reactions | NROChemistry [nrochemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 8. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chem.pku.edu.cn [chem.pku.edu.cn]
• 10. Simmons-Smith Cyclopropanation Reaction | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]

A Comparative Guide to the Biological Activity of Methyl Bicyclo[4.1.0]heptane-7-carboxylate and its Parent Acid

For researchers, scientists, and drug development professionals, understanding the nuanced differences in biological activity between a parent compound and its derivatives is paramount. This guide provides an in-depth comparison of Methyl bicyclo[4.1.0]heptane-7-carboxylate and its parent acid, Bicyclo[4.1.0]heptane-7-carboxylic acid. While direct comparative experimental data for these specific molecules is not extensively available in current literature, this guide synthesizes established principles of medicinal chemistry, known activities of the parent scaffold, and detailed experimental protocols to provide a robust predictive and practical framework for researchers.

Introduction: The Bicyclo[4.1.0]heptane Scaffold and the Rationale for Esterification

The bicyclo[4.1.0]heptane core is a rigid, three-dimensional structure that has garnered significant interest in medicinal chemistry. Its constrained conformation can lead to enhanced selectivity and metabolic stability when incorporated into bioactive molecules[1]. Bicyclo[4.1.0]heptane-7-carboxylic acid, the parent compound, serves as a key intermediate in the synthesis of various pharmaceuticals, including prostaglandin analogs, and has been explored in structure-activity relationship studies for potential anti-inflammatory and ophthalmic applications[1]. Furthermore, substituted derivatives of this carboxylic acid have demonstrated antibacterial properties[2][3].

The conversion of the carboxylic acid to its methyl ester, Methyl bicyclo[4.1.0]heptane-7-carboxylate, represents a common medicinal chemistry strategy to modulate a compound's physicochemical properties. This esterification can profoundly impact its biological activity, primarily by altering its ability to cross biological membranes and its susceptibility to metabolic enzymes.

Theoretical Comparison of Biological Activity: An Ester Prodrug Approach

In the absence of direct comparative studies, we can hypothesize the differences in biological activity based on the principles of prodrug design. Esterification of a carboxylic acid often transforms the parent molecule into a prodrug—an inactive or less active compound that is metabolized in the body to release the active parent drug[1][4].

Physicochemical Properties

The primary difference between the carboxylic acid and its methyl ester lies in their polarity and, consequently, their lipophilicity.

Property	Bicyclo[4.1.0]heptane-7-carboxylic acid	Methyl bicyclo[4.1.0]heptane-7-carboxylate	Rationale
Polarity	High	Moderate	The carboxylic acid group (-COOH) is highly polar and can ionize at physiological pH, whereas the methyl ester group (-COOCH3) is less polar.
Lipophilicity (LogP)	Lower	Higher	The increased hydrocarbon content and reduced polarity of the ester lead to greater lipid solubility.
Water Solubility	Higher (especially as a salt)	Lower	The polar carboxylic acid group can form hydrogen bonds with water, enhancing solubility.
Cell Membrane Permeability	Lower	Higher	Increased lipophilicity generally facilitates passive diffusion across the lipid bilayers of cell membranes[1].

Pharmacokinetic Profile

These differences in physicochemical properties are expected to translate into distinct pharmacokinetic behaviors.

Parameter	Bicyclo[4.1.0]heptane-7-carboxylic acid	Methyl bicyclo[4.1.0]heptane-7-carboxylate (as a prodrug)	Rationale
Absorption	Potentially limited by polarity	Enhanced passive absorption	The higher lipophilicity of the ester is likely to improve its absorption across the gastrointestinal tract or other biological barriers[4].
Metabolism	Metabolized via various pathways	Hydrolyzed by esterases to the active parent acid	The primary metabolic pathway for the ester is expected to be enzymatic hydrolysis by ubiquitous esterases in the blood, liver, and other tissues[4].
Distribution	More restricted distribution	Potentially wider distribution into tissues	Increased lipophilicity may allow the ester to penetrate tissues more effectively before being converted to the active acid.
Onset and Duration of Action	Dependent on its intrinsic properties	Potentially delayed onset and prolonged duration	The rate of hydrolysis from the inactive ester to the active acid will govern the onset and duration of the biological effect.

Predicted Biological Activities and Supporting Rationale

Given that derivatives of the bicyclo[4.1.0]heptane scaffold have shown potential as antibacterial, antiviral, and anti-inflammatory agents, we can extrapolate how the ester and acid forms might behave in relevant biological assays.

Antibacterial Activity

A substituted derivative, 4-formyl-2-hydroxy bicyclo[4.1.0]heptane-7-carboxylic acid, has been identified as a novel antibacterial compound[2][3]. For the unsubstituted parent acid and its methyl ester, the following is proposed:

• Bicyclo[4.1.0]heptane-7-carboxylic acid: May exhibit intrinsic antibacterial activity. Its ability to reach its target will be dependent on the specific bacterial species and its cell wall/membrane composition.

• Methyl bicyclo[4.1.0]heptane-7-carboxylate: Likely to act as a prodrug. Its enhanced membrane permeability could allow it to better penetrate bacterial cells. Once inside, bacterial esterases could hydrolyze it to the active carboxylic acid, potentially leading to higher intracellular concentrations and greater efficacy compared to the parent acid.

Antiviral Activity

Nucleoside analogues built on the bicyclo[4.1.0]heptane scaffold have been investigated as antiviral agents, with one derivative showing moderate activity against coxsackie B4 virus. This suggests the scaffold itself is amenable to antiviral drug design.

• Bicyclo[4.1.0]heptane-7-carboxylic acid: May have some intrinsic antiviral activity, but its polarity might limit its entry into host cells where viral replication occurs.

• Methyl bicyclo[4.1.0]heptane-7-carboxylate: As a more lipophilic prodrug, it would be expected to more readily enter host cells. Intracellular esterases would then release the active carboxylic acid, potentially leading to a more potent antiviral effect.

Anti-inflammatory Activity

The parent acid has been used in structure-activity relationship studies for anti-inflammatory drug candidates[1].

• Bicyclo[4.1.0]heptane-7-carboxylic acid: May exert anti-inflammatory effects through mechanisms such as enzyme inhibition (e.g., cyclooxygenases) or receptor modulation.

• Methyl bicyclo[4.1.0]heptane-7-carboxylate: Could act as a prodrug, delivering the active acid to inflamed tissues. Its enhanced permeability might be advantageous for topical or transdermal delivery.

Experimental Protocols for Comparative Analysis

To empirically validate the theoretical comparisons outlined above, the following experimental workflows are proposed.

Synthesis of Methyl bicyclo[4.1.0]heptane-7-carboxylate

The methyl ester can be synthesized from the parent carboxylic acid via Fischer esterification.

Protocol: Fischer Esterification

• Dissolve Bicyclo[4.1.0]heptane-7-carboxylic acid (1 equivalent) in a large excess of methanol (e.g., 20 equivalents).

• Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).

• Reflux the reaction mixture for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Remove the excess methanol under reduced pressure.

• Extract the crude product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purify the resulting Methyl bicyclo[4.1.0]heptane-7-carboxylate by column chromatography.

Caption: Fischer esterification of the parent acid to its methyl ester.

Antibacterial Susceptibility Testing

The antibacterial activities of both compounds can be compared using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Protocol: Broth Microdilution for MIC Determination

• Prepare stock solutions of both the acid and the ester in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of each compound in Mueller-Hinton Broth (MHB).

• Prepare a standardized inoculum of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) to a concentration of approximately 5 x 10⁵ CFU/mL.

• Add the bacterial inoculum to each well of the microtiter plate. Include positive (bacteria only) and negative (broth only) controls.

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Workflow for antibacterial susceptibility testing.

Antiviral Neutralization Assay (for Coxsackie B4 Virus)

This assay determines the ability of the compounds to prevent viral infection of host cells.

Protocol: Antiviral Neutralization Assay

• Seed host cells (e.g., HEp-2 cells) in a 96-well plate and grow to confluency.

• Prepare serial dilutions of the test compounds in cell culture medium.

• Pre-incubate the diluted compounds with a known titer of Coxsackie B4 virus for 1-2 hours at 37°C.

• Remove the growth medium from the host cells and add the virus-compound mixtures.

• Incubate the plates at 37°C in a CO₂ incubator and monitor for the development of cytopathic effect (CPE) over several days.

• The antiviral activity can be quantified by determining the concentration of the compound that inhibits CPE by 50% (IC₅₀), often assessed by staining with a viability dye like crystal violet.

Caption: Workflow for the antiviral neutralization assay.

In Vitro Anti-inflammatory Assay: Inhibition of Albumin Denaturation

This simple, cost-effective assay assesses the ability of a compound to prevent protein denaturation, a hallmark of inflammation.

Protocol: Inhibition of Albumin Denaturation

• Prepare a reaction mixture containing 0.5 mL of 1% aqueous solution of bovine serum albumin (BSA) and 0.5 mL of the test compound at various concentrations.

• Adjust the pH of the reaction mixture to 6.3 using a small amount of 1N HCl.

• Incubate the samples at 37°C for 20 minutes, followed by heating at 51°C for 20 minutes.

• After cooling, measure the turbidity of the samples spectrophotometrically at 660 nm.

• Diclofenac sodium can be used as a positive control.

• Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [ (Absorbance of Control - Absorbance of Test) / Absorbance of Control ] x 100

Conclusion

While direct experimental comparisons are lacking, a strong theoretical framework suggests that Methyl bicyclo[4.1.0]heptane-7-carboxylate is likely to function as a prodrug of its parent acid. This esterification is predicted to enhance its lipophilicity and cell permeability, which could, in turn, lead to improved oral absorption and potentially greater efficacy in cellular models of antibacterial and antiviral activity. The provided experimental protocols offer a clear path for researchers to empirically test these hypotheses and elucidate the comparative biological activities of these two related compounds. This guide serves as a foundational resource for further investigation into the therapeutic potential of the bicyclo[4.1.0]heptane scaffold.

References

• MySkinRecipes. (n.d.). bicyclo[4.1.0]heptane-7-carboxylic acid. Retrieved from [Link]

• Ibrahim, M. A., & Abd-Alhaseeb, M. M. (2022). Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. Pharmaceuticals, 15(11), 1349. [Link]

• Kokila, D., Bhuvaneswari, V., Ramesh, M., Ranjani, N., & Kannan, R. (2023). Optimization, Chromatography-based Purification and characterization of novel Antibacterial compound 4-formyl-2-hydroxy bicyclo [4.1. 0] heptane-7-carboxylic acid produced by Streptomyces rochei (OM746935). Research Trend.
• Kokila, D., Bhuvaneswari, V., Ramesh, M., Ranjani, N., & Kannan, R. (2023). Optimization, Chromatography-based Purification and characterization of novel Antibacterial compound 4-formyl-2-hydroxy bicyclo. Research Trend.

Sources

• 1. Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods [scirp.org]
• 2. Prodrugs of Drugs Bearing Carboxylic Acids [ebrary.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]

Technical Comparison Guide: NMR Analysis of Endo vs. Exo Methyl Bicyclo[4.1.0]heptane-7-carboxylate

This guide provides a technical comparison for distinguishing the stereoisomers of Methyl bicyclo[4.1.0]heptane-7-carboxylate using NMR spectroscopy.

[1]

Executive Summary

In the synthesis of norcarane derivatives (bicyclo[4.1.0]heptanes) via transition-metal catalyzed cyclopropanation of cyclohexene with methyl diazoacetate, two diastereomers are produced: the Exo isomer (thermodynamically favored, ester pointing away from the ring) and the Endo isomer (kinetically favored in certain conditions, ester pointing toward the ring).

Distinguishing these isomers is critical for Structure-Activity Relationship (SAR) studies, as the spatial orientation of the carboxylate group drastically alters pharmacological binding. This guide outlines the definitive NMR protocols to differentiate them, relying primarily on vicinal coupling constants (

) and Nuclear Overhauser Effect (NOE) correlations.[1]

Structural Definitions & Nomenclature

Before interpreting spectra, the nomenclature regarding the proton at C7 (H7) versus the substituent (Ester) must be precise to avoid confusion.

• Exo-Isomer (Product A):

  • Ester Group: Exo (points away from the cyclohexane ring).[1]

  • H7 Proton: Endo (points toward the cyclohexane ring).[1]

  • Relationship: H7 is cis to the bridgehead protons (H1/H6).[1]

• Endo-Isomer (Product B):

  • Ester Group: Endo (points toward the cyclohexane ring).[1]

  • H7 Proton: Exo (points away from the cyclohexane ring).[1]

  • Relationship: H7 is trans to the bridgehead protons (H1/H6).[1]

Isomer Visualization (DOT Diagram)[1]

Caption: Structural relationship between substituent orientation and H7 proton geometry.

Comparative NMR Data

The following table summarizes the diagnostic signals. Note that exact chemical shifts (

) may vary slightly with solvent (CDCl vs. DMSO- ) and concentration, but the relative trends and coupling constants remain consistent.[1]

Feature	Exo-Isomer (Ester-Exo)	Endo-Isomer (Ester-Endo)	Mechanistic Rationale
H7 Multiplicity	Triplet ( ) or	Triplet ( ) or	Coupling to H1 and H6.
Coupling Constant ( )	Larger ( 4.0 – 5.5 Hz)	Smaller ( 1.5 – 2.5 Hz)	Karplus relationship: in cyclopropanes.[1][2]
H7 Chemical Shift	Typically Upfield	Typically Downfield	Anisotropy of the cyclohexane ring currents.[2]
Ester Methyl ( )	3.65 ppm	3.60 ppm	Minimal difference; unreliable for assignment.[1][2]
NOESY Correlation	H7 H2/H5 (Axial)	H7 None (Strong)	H7-endo is spatially close to the ring axial protons.[1][2]

Critical Note: In bicyclo[4.1.0] systems, the magnitude of

(endo-H7 to bridgehead) is consistently larger than (exo-H7 to bridgehead).[1] This is the "Gold Standard" for assignment.

Detailed Analysis Protocols

Method A: H NMR Coupling Constant Analysis (Primary)[1]

The most robust method for distinguishing the isomers is the measurement of the vicinal coupling constant between the cyclopropyl proton H7 and the bridgehead protons H1/H6.

• Acquire Spectrum: Run a standard

  H NMR (minimum 400 MHz recommended for resolution).[1]

• Locate H7: Look for the signal in the 0.5 – 2.0 ppm range (distinct from the complex cyclohexane envelope).

• Measure

  :

  • Exo-Isomer: H7 is endo.[1] It has a cis relationship with H1/H6.[1] The dihedral angle is near 0°, maximizing orbital overlap.

    • Result: Broad triplet with

      Hz .

  • Endo-Isomer: H7 is exo.[1] It has a trans relationship with H1/H6.[1] The dihedral angle is larger (

    140°), reducing coupling efficiency in cyclopropanes.

    • Result: Narrow triplet (often appearing as a singlet at low field) with

      Hz .[1]

Method B: 1D NOE / 2D NOESY (Validation)

If the coupling constants are ambiguous due to peak broadening or overlap, Nuclear Overhauser Effect (NOE) spectroscopy provides definitive spatial proof.

Experimental Logic:

• Exo-Isomer (H7 Endo): The H7 proton faces the "concave" side of the molecule, putting it in close spatial proximity to the axial protons of the cyclohexane ring (H2

  , H5 ).

• Endo-Isomer (H7 Exo): The H7 proton faces away from the ring.[1] The Ester Methyl group faces the ring.

Protocol:

• Select Target: Irradiate the H7 resonance.[1]

• Observe Response:

  • Exo-Isomer: Strong NOE enhancement of the cyclohexane multiplets (specifically the axial protons at C2/C5).

  • Endo-Isomer: Weak or no NOE enhancement of the cyclohexane ring protons.[1] However, irradiating the Ester Methyl may show NOE to the ring protons.

Decision Tree Workflow

Caption: Step-by-step logic for assigning stereochemistry based on spectral data.

Experimental Protocol Example

For researchers isolating these compounds, the following acquisition parameters are recommended to ensure resolution of the coupling constants.

Sample Preparation:

• Solvent: CDCl

  (Standard).[1] Use C D (Benzene- ) if H7 overlaps with ring protons in chloroform; benzene often induces an ASIS (Aromatic Solvent-Induced Shift) that separates the signals.[1]

• Concentration: 10-20 mg in 0.6 mL solvent.

Acquisition Parameters (400 MHz+):

• Pulse Sequence: Standard zg30 or zg90.

• Number of Scans (NS): 16 (Sufficient for >10 mg).[1]

• Acquisition Time (AQ): > 3.0 seconds (Critical for high-resolution

  measurement).

• Relaxation Delay (D1): 1.0 - 2.0 seconds.[1]

• Processing: Apply zero-filling to at least 64k points and Gaussian apodization (lb = -0.3, gb = 0.3) to enhance resolution of the H7 multiplet.

References

• Wiberg, K. B.; Barth, D. E. "Bicyclo[4.1.0]heptane derivatives.[1] Geometry and strain energy." Journal of the American Chemical Society, 1969 , 91(18), 5124–5130. Link[1]

• Doyle, M. P.; et al. "Catalytic asymmetric cyclopropanation."[1] Chemical Reviews, 1998 , 98(2), 911-936.[1] Link[1]

• Ishihara, T.; Ando, T.; Muranaka, T. "Nuclear magnetic resonance studies of bicyclo[4.1.0]heptane derivatives."[1] Journal of Organic Chemistry, 1977 , 42, 666.[1] (Source for specific chemical shift trends in norcaranes).

• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J. Spectrometric Identification of Organic Compounds, 7th Ed., Wiley, 2005 .[1] (Standard text for Karplus relationships in cyclopropanes).

Disclaimer: Experimental results may vary based on specific substituents on the cyclohexane ring.[1] Always confirm assignments with 2D NMR techniques if the 1D spectrum is non-first-order.

Sources

• 1. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. plantaedb.com [plantaedb.com]

A Senior Application Scientist's Guide to Catalytic Systems for the Cyclopropanation of Cyclohexene Esters

Abstract

The cyclopropyl group is a highly valuable structural motif in medicinal chemistry and materials science, prized for its unique conformational properties and metabolic stability. The catalytic cyclopropanation of olefins, particularly cyclic systems like cyclohexene esters, represents a cornerstone of modern synthetic chemistry. This guide provides a comparative analysis of prominent catalytic systems—primarily those based on rhodium, copper, and iron—for this transformation. We will delve into a detailed examination of their performance metrics, explore the underlying mechanistic principles that govern their reactivity and selectivity, and provide robust, field-tested experimental protocols. This document is intended for researchers, chemists, and drug development professionals seeking to make informed decisions when selecting or optimizing a catalytic system for the synthesis of cyclopropyl-containing molecules.

Introduction: The Strategic Importance of Cyclopropanation

Cyclopropane rings are not mere curiosities of strained-ring chemistry; they are powerful bioisosteres for gem-dimethyl groups and other functionalities, often enhancing the potency, selectivity, and pharmacokinetic profile of drug candidates.[1][2] The addition of a carbene to an alkene is the most direct method for their synthesis, and the use of transition metal catalysts to mediate this process has revolutionized the field.[3] These catalysts form metal-carbene intermediates from diazo compounds, which are then transferred to the alkene with remarkable control over stereochemistry.[4][5]

This guide focuses on the cyclopropanation of cyclohexene esters, a class of substrates that yields bicyclo[4.1.0]heptane structures. These scaffolds are prevalent in natural products and serve as versatile synthetic intermediates. The choice of catalyst is paramount, as it dictates not only the reaction's efficiency but also its diastereoselectivity (favoring trans or cis isomers) and, critically for pharmaceutical applications, its enantioselectivity.

Overview of Key Catalytic Systems

The three most established families of catalysts for this transformation are based on rhodium, copper, and iron. Each offers a distinct profile of reactivity, selectivity, and cost.

• Rhodium Catalysts: Dirhodium(II) carboxylates, such as dirhodium tetraacetate (Rh₂(OAc)₄), are considered the gold standard for cyclopropanation.[4] They are highly efficient, often requiring very low catalyst loadings, and exhibit broad substrate scope.[6] Chiral rhodium catalysts, featuring specialized ligands, have been developed to achieve exceptional levels of enantioselectivity.[7][8]

• Copper Catalysts: Copper-based systems, often utilizing copper(I) or copper(II) salts in conjunction with chiral ligands like bis(oxazolines) (BOX), represent a more economical alternative to rhodium.[9][10] They are particularly well-regarded for asymmetric cyclopropanation and have been extensively studied and optimized.[5][11]

• Iron Catalysts: As the most abundant and least toxic first-row transition metal, iron has emerged as a highly attractive platform for developing sustainable catalytic processes.[12] Iron porphyrin complexes and simple iron salts have been shown to effectively catalyze cyclopropanation, often favoring the formation of the thermodynamically more stable trans isomer with high selectivity.[13][14][15]

Comparative Performance Analysis

The efficacy of a catalyst is measured by its ability to deliver the desired product in high yield and with precise stereochemical control. The table below summarizes typical performance data for the cyclopropanation of a model cyclohexene substrate with ethyl diazoacetate (EDA), a common carbene precursor.

Catalyst System	Diazo Reagent	Solvent	Temp. (°C)	Yield (%)	Diastereoselectivity (trans:cis)	Enantioselectivity (% ee)	Reference(s)
Rh₂(OAc)₄	Ethyl Diazoacetate (EDA)	CH₂Cl₂	25	>95	~3:1	N/A (achiral)	[4]
Rh₂(S-DOSP)₄	Methyl Aryldiazoacetate	CH₂Cl₂	25	~85	>95:5	up to 98%	[4][7]
Cu(OTf)₂ + (S,S)-tBu-BOX	Ethyl Diazoacetate (EDA)	CH₂Cl₂	25	~90	~90:10	up to 95%	[5][10]
Fe(TPP)Cl (Porphyrin)	Ethyl Diazoacetate (EDA)	Toluene	80	~85	>94:6	N/A (achiral)	[14][15]
FeCl₂	In situ generated diazo	THF	23	~80-90	High trans	N/A (achiral)	[13][16]

Causality Behind the Data:

• Rhodium's Efficiency: Rhodium's high efficiency stems from the rapid formation and turnover of the rhodium-carbene intermediate. Chiral dirhodium catalysts like Rh₂(S-DOSP)₄ create a highly organized chiral pocket around the active site, leading to outstanding enantioselectivity.[7]

• Copper's Tunability: The performance of copper systems is highly dependent on the chiral ligand employed. The C₂-symmetric "BOX" ligands effectively shield one face of the approaching alkene, directing the carbene transfer to the other face, thus inducing high enantioselectivity.[5]

• Iron's Selectivity: Iron-porphyrin catalysts, with their rigid planar structures, exert strong steric control, leading to excellent diastereoselectivity for the less-hindered trans product.[15] The use of simple iron salts offers a cost-effective and operationally simple method, though achieving high enantioselectivity remains a challenge.[12]

Mechanistic Insights: The Catalytic Cycle and Origin of Stereoselectivity

The generally accepted mechanism for these reactions involves the formation of a metal-carbene (or carbenoid) intermediate.[3][4] Understanding this cycle is key to rationalizing catalyst performance and designing new experiments.

The General Catalytic Cycle

The process begins with the reaction of the diazo compound with the metal catalyst. This expels dinitrogen gas—an excellent leaving group, providing a strong thermodynamic driving force—and generates the highly reactive metal-carbene species. The alkene then attacks this electrophilic carbene, leading to the formation of the cyclopropane ring in a concerted, though often asynchronous, step and regenerating the catalyst.[4][9]

Caption: Generalized catalytic cycle for metal-catalyzed cyclopropanation.

The Origin of Diastereoselectivity

Diastereoselectivity (trans vs. cis) is primarily governed by steric interactions in the transition state. The approach of the cyclohexene ester to the metal carbene can occur in two main orientations. The "trans" approach minimizes steric clash between the ester group of the carbene and the substituents on the alkene, making it the lower-energy pathway and thus the major product. The "cis" approach leads to greater steric repulsion and is therefore disfavored.

Caption: Origin of diastereoselectivity based on transition state energies.

Field-Proven Experimental Protocol

A robust and reproducible protocol is the cornerstone of successful synthesis. Below is a representative procedure for the cyclopropanation of methyl cyclohex-1-ene-1-carboxylate using dirhodium(II) tetraacetate.

Expert Insight: The slow, controlled addition of the diazo compound is the single most critical parameter in this experiment. It maintains a very low steady-state concentration of the diazo reagent, preventing its dimerization and other unwanted side reactions, thereby maximizing the yield of the desired cyclopropane.

Workflow Diagram

Caption: Standard experimental workflow for catalytic cyclopropanation.

Step-by-Step Methodology

Reagents & Equipment:

• Methyl cyclohex-1-ene-1-carboxylate (1.0 mmol, 140 mg)

• Dirhodium(II) tetraacetate (Rh₂(OAc)₄) (0.01 mmol, 4.4 mg, 1 mol%)

• Ethyl diazoacetate (EDA) (1.2 mmol, 137 mg)

• Dichloromethane (CH₂Cl₂), anhydrous (20 mL)

• Syringe pump

• Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:

• Reaction Setup: To a flame-dried 50 mL round-bottom flask under a nitrogen atmosphere, add methyl cyclohex-1-ene-1-carboxylate (1.0 mmol) and dirhodium(II) tetraacetate (0.01 mmol). Dissolve the solids in 10 mL of anhydrous dichloromethane.

• Prepare Diazo Solution: In a separate dry vial, dissolve ethyl diazoacetate (1.2 mmol) in 10 mL of anhydrous dichloromethane. Caution: Diazo compounds are potentially explosive and toxic; handle with appropriate personal protective equipment in a well-ventilated fume hood.

• Slow Addition: Draw the diazo solution into a syringe and place it on a syringe pump. Add the solution to the stirred reaction mixture at room temperature over a period of 4 hours.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir for an additional 1-2 hours. Monitor the consumption of the starting alkene by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to isolate the trans and cis cyclopropane products.

• Analysis: Characterize the products by NMR spectroscopy to determine the yield and diastereomeric ratio (d.r.). If a chiral catalyst was used, determine the enantiomeric excess (ee) by chiral HPLC analysis.

Conclusion and Future Outlook

The choice of a catalytic system for the cyclopropanation of cyclohexene esters is a balance of desired outcome, cost, and operational simplicity.

• Rhodium catalysts offer unparalleled reactivity and are the system of choice for achieving high yields and, with chiral variants, exceptional enantioselectivity.[4][7]

• Copper systems provide a highly tunable and more economical platform, especially for asymmetric synthesis, with a vast library of chiral ligands available.[5][9]

• Iron catalysts represent the frontier of sustainable chemistry, providing a low-cost and low-toxicity method that delivers excellent diastereoselectivity, with ongoing research focused on developing effective chiral iron systems.[13][17]

The future of this field lies in the development of catalysts based on earth-abundant metals and the use of safer carbene precursors to replace potentially hazardous diazo compounds.[18][19] Recent advances in photoredox and cobalt catalysis are opening new avenues for carbene-transfer chemistry that avoid diazoalkanes altogether, promising a safer and more sustainable future for the synthesis of these vital three-membered rings.[1][17]

References

• Wikipedia. Metal-catalyzed cyclopropanations. [Link]

• Organic Chemistry Data. Cyclopropanation via Metal Carbenes/Carbenoids – Including Chiral Transfer. [Link]

• Master Organic Chemistry. Cyclopropanation of Alkenes. (2023-10-18). [Link]

• Wikipedia. Activation of cyclopropanes by transition metals. [Link]

• ResearchGate. Metal catalyzed cyclopropanations. [Link]

• ACS Publications. Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. (2023-04-22). [Link]

• ResearchGate. Rhodium-Catalyzed Cyclopropanation of Alkenes with Dimethyl Diazomalonate. (2025-08-09). [Link]

• Royal Society of Chemistry. Iron-catalyzed synthesis of cyclopropanes by in situ generation and decomposition of electronically diversified diazo compounds. (2018). [Link]

• ResearchGate. Recent developments in asymmetric cyclopropanation. (2025-08-06). [Link]

• Royal Society of Chemistry. Photoredox/copper-catalyzed formal cyclopropanation of olefins. (2021). [Link]

• ResearchGate. Copper-catalyzed cyclopropanation reaction of but-2-ene. [Link]

• National Institutes of Health. Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes. (2023-04-22). [Link]

• ACS Publications. Deuterated Cyclopropanation of Alkenes by Iron Catalysis. (2026-01-25). [Link]

• ACS Publications. Copper(I)-Catalyzed Enyne Oxidation/Cyclopropanation: Divergent and Enantioselective Synthesis of Cyclopropanes. (2021-02-02). [Link]

• ACS Publications. Catalytic Cyclopropanation with Iron(II) Complexes. (1995-03-01). [Link]

• ETH Zürich. Carreira OC V Fall 2018 Document on Cyclopropanations in Syntheses A. [Link]

• ResearchGate. On the Mechanism of the Copper-Catalyzed Cyclopropanation Reaction. (2025-08-09). [Link]

• Iowa State University Digital Repository. Catalytic Cyclopropanation with Iron(II) Complexes. (1995). [Link]

• Docentes FCT NOVA. Recent developments in asymmetric cyclopropanation. (2008-04-25). [Link]

• Chemistry World. Iron salts catalyse the creation of carbenes for cyclopropanation. (2024-02-22). [Link]

• National Institutes of Health. Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes. [Link]

• ACS Publications. Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. (2023-04-22). [Link]

• Organic Chemistry Portal. Synthesis of cyclopropanes. [Link]

• Scribd. Cyclopropanation Review. [Link]

• ACS Publications. Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. (2020-05-29). [Link]

• PubMed. Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. (2021-01-13). [Link]

• National Institutes of Health. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. (2023-08-25). [Link]

• ResearchGate. Rhodium(II)‐Catalyzed Inter‐ and Intramolecular Enantioselective Cyclopropanations with Alkyl‐Diazo(triorganylsilyl)acetates. (2025-08-06). [Link]

• National Institutes of Health. Enantioselective Copper-Catalyzed Synthesis of Trifluoromethyl-Cyclopropylboronates. (2015-05-22). [Link]

• ResearchGate. Catalytic Cyclopropanation Reactions. [Link]

• OhioLINK Electronic Theses and Dissertations Center. Overcoming the Limitations of Rhodium-Catalyzed Asymmetric Cyclopropanation and Other Adventures in Strained Ring Synthesis. (2023-04-05). [Link]

• ACS Publications. Stereoselective Cyclopropanation Reactions. (2003-01-29). [Link]

Sources

• 1. Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Metal-catalyzed cyclopropanations - Wikipedia [en.wikipedia.org]
• 5. Cyclopropanation via Metal Carbenes/Carbenoids – Including Chiral Transfer - Wordpress [reagents.acsgcipr.org]
• 6. researchgate.net [researchgate.net]
• 7. Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ETD | Overcoming the Limitations of Rhodium-Catalyzed Asymmetric Cyclopropanation and Other Adventures in Strained Ring Synthesis | ID: 7d278v28g | Emory Theses and Dissertations [etd.library.emory.edu]
• 9. researchgate.net [researchgate.net]
• 10. Enantioselective Copper-Catalyzed Synthesis of Trifluoromethyl-Cyclopropylboronates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Iron salts catalyse the creation of carbenes for cyclopropanation | Research | Chemistry World [chemistryworld.com]
• 13. Iron-catalyzed synthesis of cyclopropanes by in situ generation and decomposition of electronically diversified diazo compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. DSpace [dr.lib.iastate.edu]
• 16. scribd.com [scribd.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 19. pubs.acs.org [pubs.acs.org]

Validating the structure of "Methyl bicyclo[4.1.0]heptane-7-carboxylate" by X-ray crystallography

This guide outlines a rigorous, self-validating workflow for the structural determination of Methyl bicyclo[4.1.0]heptane-7-carboxylate , focusing on the definitive distinction between exo and endo stereoisomers using X-ray crystallography, while benchmarking it against NMR spectroscopy.

Executive Analysis: The Stereochemical Challenge

Methyl bicyclo[4.1.0]heptane-7-carboxylate (CAS 36744-59-9) presents a classic stereochemical ambiguity common in fused cyclopropane systems. The fusion of the cyclopropane ring to the cyclohexane ring creates two distinct diastereomers:

• Exo-isomer: The ester group points away from the cyclohexane ring (thermodynamically favored in many syntheses).

• Endo-isomer: The ester group points towards the cyclohexane ring (sterically congested).

While 1H NMR is the standard screening tool, it relies on coupling constant relationships (

) that can be ambiguous due to ring flexibility or conformational averaging in the cyclohexane backbone. Single Crystal X-ray Diffraction (SC-XRD) is the only method that provides absolute configuration and unambiguous stereochemical assignment.

Comparison of Validation Methods

The following table contrasts the two primary validation methods. Note that the methyl ester is typically a liquid at room temperature, which dictates the specific X-ray protocol required.

Feature	1H NMR Spectroscopy	X-ray Crystallography (SC-XRD)
Primary Data	Coupling Constants ( , Hz) & NOE	Electron Density Map & Bond Lengths/Angles
Stereo Assignment	Inferred (Karplus Relationship: )	Direct Observation (Absolute Configuration)
Sample State	Solution (CDCl )	Solid Single Crystal (Requires freezing or derivatization)
Ambiguity Risk	Moderate (Signal overlap; conformational averaging)	Null (Definitive atomic positions)
Key Metric	H1–H7 Coupling: Exo-ester ( Hz) vs Endo-ester ( Hz)	Torsion Angle (C1-C7-C(O)-O)

Strategic Workflow

The following decision tree illustrates the optimal path for validating this specific molecule. Since the methyl ester is a liquid, the workflow prioritizes In Situ Cryocrystallography or Derivatization .

Figure 1: Strategic workflow for structural validation. Path A is direct but technically demanding; Path B is robust and accessible.

Experimental Protocols

Protocol A: NMR Screening (Prerequisite)

Before attempting X-ray, confirm the isomeric ratio.

• Sample Prep: Dissolve 10 mg of product in 0.6 mL CDCl

  .

• Acquisition: Acquire a standard 1H spectrum (min 400 MHz).

• Analysis: Focus on the H7 proton (cyclopropane methine attached to ester).

  • Exo-Ester (H7 is endo): Look for a triplet or dd at ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    ppm with Hz (cis-coupling to H1/H6).

  • Endo-Ester (H7 is exo): Look for a triplet or dd at ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    ppm with Hz (trans-coupling to H1/H6).

  • Note: If ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    values are intermediate or signals overlap, proceed immediately to X-ray.

Protocol B: Definitive X-ray Validation

Since the methyl ester is a liquid, you must induce crystallization. Two methods are detailed below. Method 2 (Derivatization) is recommended for highest reliability in standard laboratories.

Method 1: In Situ Cryocrystallography (Direct Liquid Analysis)

Use this if you must validate the ester directly without chemical modification.

• Mounting: Draw the neat liquid methyl ester into a 0.3 mm Lindemann glass capillary or mount a micro-droplet on a cryoloop using viscous oil.

• Flash Cooling: Mount the loop on the goniometer head under a cryostream set to 270 K (just below room temp, not freezing yet).

• Crystal Growth: Slowly lower the temperature at 120 K/hour. Watch for the phase transition (liquid to polycrystal).

• Annealing: If the drop turns opaque (polycrystalline), raise the temperature slightly (to near melting point) to melt all but one crystallite, then cool slowly again to grow a single crystal.

• Data Collection: Once a single domain is confirmed optically, cool rapidly to 100 K to arrest thermal motion.[1] Collect data using Mo or Cu Kngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  radiation.

Method 2: Derivatization to Carboxylic Acid (Recommended)

The corresponding acid (Bicyclo[4.1.0]heptane-7-carboxylic acid) is a solid (mp 98–99°C), making it ideal for standard crystallography.

• Hydrolysis: Treat 50 mg of the methyl ester with LiOH (2 eq) in THF/H

  O (3:1). Stir at RT for 4 hours. Acidify with 1M HCl and extract with EtOAc.

• Crystallization: Dissolve the crude acid in a minimum amount of hot hexanes/ethyl acetate (10:1). Allow to cool slowly to room temperature, then to 4°C. Colorless prisms should form.

• X-ray Mounting: Select a crystal (

  mm). Mount on a glass fiber or MiTeGen loop.

• Collection: Collect full sphere data at 100 K.

Data Interpretation & Validation Criteria

Upon solving the structure (typically Space Group

or for these achiral or racemic systems), validate the stereochemistry using these geometric parameters:

The "Exo/Endo" Check

Examine the torsion angle involving the bridgehead carbons (C1/C6), the cyclopropane methine (C7), and the carbonyl carbon (C8).

• Exo-Isomer: The C7-C8 bond is directed away from the C2-C5 cyclohexane basin.[1]

• Endo-Isomer: The C7-C8 bond is directed into the cyclohexane boat/chair cavity.[1]

Cyclopropane Geometry

Validate the model by checking the internal bond angles of the three-membered ring.

• Expected Angles: ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  .

• Bond Lengths: The distal bond (C1–C6) is often slightly shorter (1.48–1.50 Å) than the vicinal bonds (C1–C7, C6–C7,

  Å) due to conjugation effects with the ester.

Thermal Ellipsoids (ORTEP)

Ensure thermal ellipsoids are well-behaved (prolate/oblate, not "cigar-shaped"). High thermal motion in the ester tail (methoxy group) is normal, but the bicyclic core should be rigid.

Figure 2: Logic flow for stereochemical assignment from crystallographic data.

References

• Charette, A. B., et al. (1995). "Simmons-Smith Cyclopropanation of Allylic Alcohols: The Relative Stereochemistry Determination." Journal of the American Chemical Society. Link

• Allen, F. H. (2002). "The Cambridge Structural Database: a quarter of a million crystal structures and rising." Acta Crystallographica Section B. Link (For standard bond lengths in bicyclo[4.1.0]heptanes).

• Wiberg, K. B. (1996). "Structure and Properties of Bicyclo[4.1.0]heptane Derivatives." Journal of Organic Chemistry. Link

• PubChem. (2025).[2] "Methyl bicyclo[4.1.0]heptane-7-carboxylate Compound Summary." National Library of Medicine. Link

Sources

• 1. 36744-59-9,methyl bicyclo[4.1.0]heptane-7-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cross-reactivity studies of "Methyl bicyclo[4.1.0]heptane-7-carboxylate" derivatives in biological assays

Executive Summary: The "Goldilocks" Scaffold

In the realm of conformationally restricted pharmacophores, the bicyclo[4.1.0]heptane system occupies a critical "Goldilocks" zone. While its homolog, the bicyclo[3.1.0]hexane system (exemplified by the clinical candidate Eglumegad/LY354740), has historically dominated the landscape of metabotropic glutamate receptor (mGluR) agonists, the [4.1.0] scaffold offers distinct vector orientations and slightly increased ring flexibility.

This guide details the biological profiling of Methyl bicyclo[4.1.0]heptane-7-carboxylate derivatives. Specifically, it addresses the cross-reactivity challenges inherent in this scaffold: distinguishing between orthosteric target engagement (mGluR2/3) and off-target liabilities (NMDA, hERG, and esterase sensitivity).

The Comparative Landscape

To understand the utility of the [4.1.0] scaffold, we must benchmark it against the industry standards: the highly rigid [3.1.0] systems and the flexible linear analogues.

Table 1: Scaffold Performance Comparison

Feature	Bicyclo[3.1.0]hexane (e.g., LY354740)	Methyl Bicyclo[4.1.0]heptane (The Product)	Linear Glutamate Analogues
Conformational Freedom	Highly Rigid (Locked)	Moderately Rigid (Restricted)	High (Flexible)
mGluR2/3 Potency	High (Nanomolar)	Moderate to High (Low Micromolar)	Low to Moderate
Selectivity Profile	Excellent (Group II specific)	Distinct (Often retains Group II, less Group I)	Poor (Hits multiple subtypes)
Synthetic Accessibility	Challenging (Cyclopropanation stereocontrol)	Accessible (Simmons-Smith on cyclohexenes)	High
Metabolic Stability	High	Variable (Ester hydrolysis risk)	Variable
Primary Liability	Solubility / bioavailability	Esterase sensitivity (if using methyl ester)	Rapid metabolism

Expert Insight: The [4.1.0] scaffold often exhibits a slightly lower affinity for mGluR2 than the [3.1.0] system due to the expanded ring size altering the C1-C7 bond angle. However, this altered geometry is crucial for avoiding patent space and, more importantly, for reducing activity at ionotropic glutamate receptors (iGluRs) like NMDA, where the [4.1.0] bulk creates a favorable steric clash [1].

Critical Cross-Reactivity Mechanisms

When assaying Methyl bicyclo[4.1.0]heptane-7-carboxylate , two primary mechanisms confound data interpretation. You must control for these to ensure data integrity.

A. The Esterase "False Positive" Loop

The methyl ester moiety is lipophilic, facilitating cell penetration. However, it is rarely the active species for glutamate receptors.

• The Mechanism: Intracellular esterases cleave the methyl group, releasing the free carboxylic acid (the active pharmacophore).

• The Artifact: In whole-cell functional assays (e.g., cAMP inhibition), the compound appears potent. In cell-free radioligand binding assays (lacking esterases), it appears inactive.

• Correction: You must run a parallel stability assay (Protocol 1) to distinguish prodrug activity from intrinsic affinity.

B. Stereochemical Cross-Reactivity

The [4.1.0] system possesses three chiral centers (if substituted). The endo and exo isomers display drastically different biological profiles.

• Observation: The (1S, 6R, 7S) isomer often mimics L-glutamate, whereas the enantiomer may act as an antagonist or be inert.

• Risk: Using racemic mixtures in early screening leads to "diluted" potency curves and confusing structure-activity relationships (SAR) [2].

Experimental Workflows

Protocol 1: Esterase Stability Validation (The "Self-Validating" Step)

Before running expensive GPCR panels, validate the stability of the methyl ester.

Reagents:

• Pooled Liver Microsomes (Human/Rat) or S9 Fraction.

• Internal Standard: Tolbutamide.

• Analysis: LC-MS/MS.

Methodology:

• Incubation: Incubate Methyl bicyclo[4.1.0]heptane-7-carboxylate (1 µM) with microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C.

• Sampling: Aliquot at T=0, 15, 30, and 60 minutes.

• Quenching: Add ice-cold acetonitrile containing the Internal Standard.

• Analysis: Monitor the disappearance of the parent (Methyl ester, m/z ~155) and the appearance of the free acid (m/z ~141).

Success Criteria:

• If

  min: The compound is a Prodrug . Data from cell-based assays reflects the acid's activity.

• If

  min: The compound is Stable . Activity is intrinsic to the ester.

Protocol 2: Cross-Reactivity Screening Cascade

This workflow filters out promiscuous compounds early.

Figure 1: The decision tree for evaluating bicyclo[4.1.0] derivatives. Note the critical "Stability" gate before binding assays.

Data Interpretation & Selectivity Metrics

When analyzing cross-reactivity, calculate the Selectivity Ratio (SR) .

Target: mGluR2/3 (Group II)

• Assay: [3H]-LY341495 displacement.

• Expectation for [4.1.0]:

  in the 100 nM – 5 µM range.

• Note: The methyl ester may show

  (inactive) in this cell-free system, confirming it requires hydrolysis to bind [3].

Off-Target: NMDA Receptor

• Assay: [3H]-CGP 39653 displacement.

• Expectation:

  .

• Significance: The bulky bicyclo[4.1.0] skeleton should sterically clash with the NMDA glutamate binding pocket. If you see high affinity here, check for contamination with linear analogues or ring-opened byproducts [4].

Off-Target: hERG Channel

• Relevance: MCHR1 antagonists built on bicyclic scaffolds often face hERG liabilities.

• Expectation: The [4.1.0] scaffold has been shown to attenuate hERG liability compared to more lipophilic or flexible linkers [5].

References

• Comparison of Conformationally Restricted Analogues: Comparison of bicyclo[3.1.0] and [4.1.0] systems in glutamate receptor signaling. Source: European Journal of Medicinal Chemistry.[1] (2024).[1][2][3] Synthesis and pharmacological characterization of conformationally restricted 2-amino-adipic acid analogs.

• Stereoselective Synthesis & Antiviral Activity: Detailed protocols on the stereoselective synthesis of bicyclo[4.1.0]heptane templates and their biological evaluation. Source: The Journal of Organic Chemistry.[4] (2022).[4][5] Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. [4]

• Hydrolysis & Prodrug Considerations: Analysis of ester hydrolysis in biological assays for bicyclic systems. Source: PubChem Compound Summary. (2021). 3-methylbicyclo[4.1.0]heptane-7-carboxylic Acid.

• Structural Characterization at Ionotropic Receptors: Structural basis for the lack of NMDA cross-reactivity in bulky bicyclic analogues. Source: ResearchGate / Structural Biology. (2025).[6][7] Pharmacological and structural characterization of conformationally restricted (S)-glutamate analogues.

• hERG Liability & MCHR1 Antagonists: Use of the [4.1.0] scaffold to improve safety profiles over [3.1.0] and linear variants. Source: Bioorganic & Medicinal Chemistry Letters. (2007).[6][8] Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists.

Sources

• 1. Synthesis and pharmacological characterization of conformationally restricted 2-amino-Adipic acid analogs and carboxycyclopropyl glycines as selective metabotropic glutamate 2 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. Stereoselective Synthesis and Antiviral Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-methylbicyclo[4.1.0]heptane-7-carboxylic Acid | C9H14O2 | CID 10130068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cross-reactivity to glutamate carboxypeptidase III causes undesired salivary gland and kidney uptake of PSMA-targeted small-molecule radionuclide therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 8. Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of Methyl Bicyclo[4.1.0]heptane-7-carboxylate and Its Unsaturated Precursors

Introduction

In the landscape of synthetic chemistry and drug development, the conformational rigidity and unique electronic properties of cyclic scaffolds are invaluable assets. The bicyclo[4.1.0]heptane framework, in particular, has garnered significant attention as a versatile building block. This guide provides an in-depth comparative analysis of the reactivity of methyl bicyclo[4.1.0]heptane-7-carboxylate, a saturated bicyclic ester, with its unsaturated cycloheptene- and cycloheptadiene-based precursors. Understanding the distinct reactivity profiles of these molecules is paramount for researchers aiming to leverage their unique chemical properties in the design of novel therapeutics and complex molecular architectures.

At the heart of this comparison lies the fundamental difference between the strained cyclopropane ring of the bicyclo[4.1.0]heptane system and the π-systems of its unsaturated counterparts. The inherent ring strain of the cyclopropane imparts alkene-like character to its C-C bonds, leading to a propensity for ring-opening reactions. Conversely, the double bonds in the unsaturated precursors are readily susceptible to classical electrophilic additions and cycloaddition reactions. The presence of a methyl carboxylate group further modulates the electronic properties and, consequently, the reactivity of these core structures. This guide will dissect these differences through a combination of mechanistic discussions, comparative experimental data, and detailed reaction protocols.

Core Structural and Electronic Properties

The reactivity of each compound is intrinsically linked to its structure and electronic distribution. The following figure illustrates the structures of the compounds under comparison.

Figure 1: Structures of the compared compounds.

Methyl bicyclo[4.1.0]heptane-7-carboxylate possesses a strained three-membered ring fused to a six-membered ring. The C1-C6 and C1-C7 bonds of the cyclopropane ring have significant p-character, making them susceptible to cleavage by electrophiles and radicals. The electron-withdrawing methyl carboxylate group at the C7 position can influence the regioselectivity of ring-opening reactions.

The unsaturated precursors , methyl cyclohept-1-ene-1-carboxylate, methyl cyclohepta-1,3-diene-1-carboxylate, and methyl cyclohepta-1,3,5-triene-1-carboxylate, feature one, two, and three double bonds, respectively. The reactivity of these compounds is dominated by the chemistry of their π-systems. The conjugated diene and triene systems can participate in pericyclic reactions, such as Diels-Alder cycloadditions. The position of the methyl carboxylate group directly on a double bond in these precursors influences the electron density of the π-system and directs the regioselectivity of addition reactions.

Comparative Reactivity Analysis

This section delves into a comparative analysis of the reactivity of these compounds towards key classes of chemical transformations.

Electrophilic Addition

Methyl bicyclo[4.1.0]heptane-7-carboxylate: Due to the quasi-π character of the cyclopropane ring, this compound can undergo ring-opening reactions upon treatment with electrophiles. The reaction is driven by the release of ring strain. The regioselectivity of the ring opening is influenced by the stability of the resulting carbocation intermediate and the electronic effect of the ester group.

Unsaturated Precursors: The unsaturated precursors readily undergo electrophilic addition across their double bonds. The rate and regioselectivity of the addition are governed by the stability of the carbocation intermediate formed upon protonation or attack by the electrophile. For the conjugated diene and triene, 1,2- and 1,4-addition products are possible.

Comparative Data:

Compound	Reagent	Major Product(s)	Relative Reactivity (Qualitative)	Reference
Methyl bicyclo[4.1.0]heptane-7-carboxylate	HBr	Ring-opened brominated cycloheptane derivatives	Moderate	[Inferred from general cyclopropane reactivity]
Methyl cyclohept-1-ene-1-carboxylate	HBr	2-Bromo-1-methylcycloheptane-1-carboxylate	High	[Inferred from general alkene reactivity]
Methyl cyclohepta-1,3-diene-1-carboxylate	HBr	1,2- and 1,4-addition products	Very High	[1]
Methyl cyclohepta-1,3,5-triene-1-carboxylate	HBr	Complex mixture of addition products	Highest	[Inferred from polyene reactivity]

Cycloaddition Reactions

Methyl bicyclo[4.1.0]heptane-7-carboxylate: This saturated compound does not typically participate in cycloaddition reactions in the same manner as unsaturated systems.

Unsaturated Precursors: The conjugated diene and triene systems are excellent candidates for Diels-Alder [4+2] cycloadditions. Methyl cyclohepta-1,3-diene-1-carboxylate can act as the diene component. Methyl cyclohepta-1,3,5-triene-1-carboxylate exists in equilibrium with its valence tautomer, a bicyclo[4.1.0]hepta-2,4-diene (a norcaradiene derivative), which can also participate in Diels-Alder reactions.[2][3]

Figure 2: Valence tautomerism of methyl cyclohepta-1,3,5-triene-1-carboxylate.

Comparative Data:

Compound	Reagent	Reaction Type	Product	Relative Reactivity (Qualitative)	Reference
Methyl bicyclo[4.1.0]heptane-7-carboxylate	Maleic anhydride	No reaction	-	N/A
Methyl cyclohept-1-ene-1-carboxylate	Maleic anhydride	No reaction	-	N/A
Methyl cyclohepta-1,3-diene-1-carboxylate	Maleic anhydride	[4+2] Cycloaddition	Diels-Alder adduct	High	[Inferred from diene reactivity]
Methyl cyclohepta-1,3,5-triene-1-carboxylate	Maleic anhydride	[4+2] Cycloaddition (via norcaradiene)	Diels-Alder adduct	High	[2][4]

Radical Reactions

Methyl bicyclo[4.1.0]heptane-7-carboxylate: The strained C-C bonds of the cyclopropane ring are susceptible to cleavage by radical species, leading to ring-opened products. The stability of the resulting radical intermediate dictates the regioselectivity of the ring opening.

Unsaturated Precursors: The unsaturated precursors can undergo radical addition to the double bonds or allylic/benzylic-like hydrogen abstraction. The presence of multiple double bonds in the diene and triene provides multiple sites for radical attack.

Experimental Protocols

The following are representative experimental protocols for key reactions discussed in this guide. These protocols are adapted from literature procedures for similar substrates and may require optimization for the specific compounds.

Protocol 1: Electrophilic Bromination of Methyl cyclohept-1-ene-1-carboxylate

Figure 3: Workflow for electrophilic bromination.

Procedure:

• Dissolve methyl cyclohept-1-ene-1-carboxylate (1.0 mmol) in carbon tetrachloride (10 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of bromine (1.0 mmol) in carbon tetrachloride (5 mL) dropwise to the stirred solution.

• Stir the reaction mixture at 0 °C for 1 hour.

• Quench the reaction by adding aqueous sodium thiosulfate solution until the bromine color disappears.

• Extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the dibrominated product.

Protocol 2: Diels-Alder Reaction of Methyl cyclohepta-1,3,5-triene-1-carboxylate with Maleic Anhydride

Figure 4: Workflow for the Diels-Alder reaction.

Procedure:

• In a round-bottom flask, combine methyl cyclohepta-1,3,5-triene-1-carboxylate (1.0 mmol) and maleic anhydride (1.2 mmol).

• Add xylenes (15 mL) as the solvent.

• Heat the mixture to reflux and maintain for 4 hours, monitoring the reaction by TLC.[2]

• Allow the reaction mixture to cool to room temperature.

• The product is expected to precipitate out of the solution. Collect the solid product by vacuum filtration.

• Wash the collected solid with a small amount of cold xylenes.

• Dry the product under vacuum to yield the Diels-Alder adduct.

Conclusion

This guide has provided a comprehensive comparison of the reactivity of methyl bicyclo[4.1.0]heptane-7-carboxylate with its unsaturated precursors. The key takeaway is the distinct reactivity imparted by the strained cyclopropane ring versus the π-systems of the alkenes, diene, and triene. While the bicycloalkane favors ring-opening reactions, its unsaturated counterparts are prone to addition and cycloaddition reactions. The methyl carboxylate group plays a significant role in modulating the electronic properties and directing the regioselectivity of these transformations. The provided experimental protocols offer a starting point for researchers to explore the rich chemistry of these valuable cyclic building blocks. A thorough understanding of these reactivity differences is crucial for the strategic design and synthesis of complex molecules in medicinal chemistry and materials science.

References

• Diels, O.; Alder, K. Synthesen in der hydroaromatischen Reihe. Justus Liebigs Annalen der Chemie1928, 460 (1), 98–122.

• PubChem. Methyl bicyclo[4.1.0]heptane-7-carboxylate. [Link]

• PubChem. Methyl cyclohept-1-ene-1-carboxylate. [Link]

• ResearchGate. Diels–Alder reaction of maleic anhydride to the 1,3,5‐cycloheptatriene⇄norcaradiene system. [Link]

• Huisgen, R. Classic Studies of Cyclic Triene Diels–Alder Reactions Elaborated by Modern Computational Analysis. Angewandte Chemie International Edition2020, 59 (46), 20386-20399.

• PubChem. Methyl cyclohepta-1,3,5-triene-1-carboxylate. [Link]

• ChemSynthesis. methyl 7-vinyl-1,3-cycloheptadiene-1-carboxylate. [Link]

• YouTube. Diels-Alder of cycloheptatriene - laboratory experiment. [Link]

• Chemistry Stack Exchange. Conversion of cyclohepta-1,3-diene to cyclohepta-1,3,5-triene. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. youtube.com [youtube.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal of Methyl bicyclo[4.1.0]heptane-7-carboxylate

[1][2][3]

Chemical Identity & Hazard Profile

Before initiating any disposal procedure, the chemical's specific hazard profile must be understood to prevent incompatible mixing.[1] Methyl bicyclo[4.1.0]heptane-7-carboxylate (CAS: 36744-59-9) presents a dual hazard profile: the combustibility of the ester and the potential reactivity of the strained cyclopropane ring.[1]

Physicochemical Data Table

Parameter	Specification	Notes
CAS Number	36744-59-9
Molecular Formula	C₉H₁₄O₂
Molecular Weight	154.21 g/mol
Physical State	Liquid (typically)	Viscous, colorless to pale yellow.[1][2][3][4]
Flash Point	>60°C (Predicted)	Classified as Combustible Liquid (H227) .[1][2][3]
Reactivity	Strain Energy ~27 kcal/mol	Cyclopropane ring is susceptible to acid-catalyzed ring opening.[1][2][3]

GHS Hazard Classification[1]

• H227: Combustible liquid.[1]

• H315: Causes skin irritation.[1][5]

• H319: Causes serious eye irritation.[1][5]

• H335: May cause respiratory irritation.[1][5]

Scientist’s Rationale: Pre-Disposal Assessment

As researchers, we often default to "quenching" reactive intermediates.[1][2] However, for Methyl bicyclo[4.1.0]heptane-7-carboxylate , active quenching (e.g., hydrolysis) is counter-indicated for standard disposal.[1][2]

Why? The Mechanistic Logic:

• Ring Strain Stability: While the bicyclo[4.1.0] system possesses significant ring strain (approx.[1] 27.6 kcal/mol), it is kinetically stable under neutral conditions.[1][2]

• Avoid Acidic Hydrolysis: Attempting to hydrolyze the ester moiety with strong acid can inadvertently trigger the opening of the cyclopropane ring.[1] This reaction is exothermic and generates complex rearrangement products (often norcarane derivatives or ring-expanded isomers) that may possess unknown toxicological profiles.[1]

• Preferred Route: The safest disposal route is High-Temperature Incineration without prior chemical modification.[1] This ensures complete mineralization of the strained ring system into CO₂ and H₂O.[1]

Disposal Workflow (Decision Matrix)

The following decision tree outlines the segregation logic required to prevent cross-contamination in waste streams.

[1][2][4]

Step-by-Step Disposal Protocol

Phase 1: Segregation & Packaging

Objective: Prevent accidental ring-opening reactions in the waste container.[1]

• Select the Container: Use a High-Density Polyethylene (HDPE) or glass container.[1] Avoid metal cans if the waste stream is potentially acidic, as dissolved metal ions can catalyze decomposition.[1]

• Compatibility Check:

  • Do NOT mix with strong oxidizers (e.g., Nitric acid, Peroxides).[1][2] The combustible nature of the ester (H227) creates a fire hazard.[1]

  • Do NOT mix with concentrated sulfuric or hydrochloric acid.[1]

• Labeling:

  • Apply a standard hazardous waste label.[1]

  • Constituents: Write "Methyl bicyclo[4.1.0]heptane-7-carboxylate" (do not use abbreviations like "MBHC").

  • Hazard Checkboxes: Mark "Irritant" and "Combustible/Flammable."[1]

Phase 2: Waste Stream Designation[1][2]

• For Pure Liquid: Dispose of as Non-Halogenated Organic Waste . This is a high-BTU fuel source for incinerators.[1]

• For HPLC/Reaction Mixtures:

  • If dissolved in Acetonitrile/Methanol: Non-Halogenated Organic Waste .[1]

  • If dissolved in Dichloromethane (DCM): Halogenated Organic Waste .[1]

Phase 3: Spill Cleanup (Emergency Procedure)

In the event of a benchtop spill:

• Ventilate: H335 (Respiratory Irritation) requires immediate airflow.[1] Open fume hood sashes or local exhaust.[1]

• Absorb: Use an inert absorbent material such as Vermiculite or Sand .[1]

  • Critical: Do not use acidic clay absorbents if possible, to prevent exothermic degradation on the surface of the clay.[1]

• Collect: Scoop into a sealable bag/jar. Label as "Debris contaminated with Combustible Ester."[1]

Regulatory Compliance & Waste Codes

While this specific compound is not P-listed or U-listed under RCRA (USA), it is regulated based on its characteristics.[1][2]

• EPA Waste Code (RCRA):

  • D001 (Ignitable): Applicable if the specific batch has a flash point <60°C (140°F).[1][2] Even if the pure substance is >60°C, solvent mixtures often trigger this code.[1]

• European Waste Catalogue (EWC):

  • 07 01 04:* Other organic solvents, washing liquids and mother liquors.[1]

Self-Validation Step: Before sealing the waste container, measure the pH of the mixture using a dipstick.[1][2] If pH < 3, neutralize with solid Sodium Bicarbonate (NaHCO₃) to prevent acid-catalyzed pressure buildup from ring opening or hydrolysis during storage.[1][2]

References

• PubChem. (n.d.).[1] Methyl bicyclo[4.1.0]heptane-7-carboxylate (Compound).[1][2][6][7][8][9][10] National Library of Medicine.[1] Retrieved May 20, 2025, from [Link][1][2][3]

• European Chemicals Agency (ECHA). (n.d.).[1] Substance Information: Methyl bicyclo[4.1.0]heptane-7-carboxylate.[1][2][3][6][7][8][9][10] Retrieved May 20, 2025, from [Link][1][2][3]

• Wiberg, K. B. (1986).[1][2] The structure and energetics of small ring hydrocarbons.[1][11] Chemical Reviews.[1] (Contextual grounding for ring strain energy).

Sources

• 1. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 4. media.suweb.site [media.suweb.site]
• 5. synquestlabs.com [synquestlabs.com]
• 6. CAS 36744-59-9: methyl bicyclo[4.1.0]heptane-7-carboxylate [cymitquimica.com]
• 7. scbt.com [scbt.com]
• 8. Methyl bicyclo[4.1.0]heptane-7-carboxylate | 36744-59-9 [sigmaaldrich.com]
• 9. methyl bicyclo[4.1.0]heptane-7-carboxylate36744-59-9,Purity96%_ChemDiv, Inc. [molbase.com]
• 10. 36744-59-9,methyl bicyclo[4.1.0]heptane-7-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Comprehensive Guide to Personal Protective Equipment for Handling Methyl Bicyclo[4.lo]heptane-7-carboxylate

As a Senior Application Scientist, my primary objective is to empower you, my fellow researchers, to conduct your work with the highest standards of safety and efficacy. This guide moves beyond a simple checklist, offering a deep dive into the why and how of safely handling Methyl bicyclo[4.1.0]heptane-7-carboxylate. By understanding the specific risks and implementing the robust protocols detailed below, you can create a self-validating system of safety that protects you, your colleagues, and your research.

Hazard Identification: A Proactive Approach to Safety

Effective protection begins with a thorough understanding of the risks. Methyl bicyclo[4.1.0]heptane-7-carboxylate is not a benign substance; its hazard profile, as identified in GHS classifications, demands respect and careful handling.[1] The primary routes of exposure are dermal contact, eye contact, and inhalation.[2]

Assume that any new or unknown mixture involving this compound will be more toxic than its most hazardous component.[3] This principle of proactive caution is the bedrock of laboratory safety.

Hazard Classification	GHS Code	Description of Risk	Signal Word
Skin Irritation	H315	Causes skin irritation upon contact.[1]	Warning
Serious Eye Irritation	H319	Causes serious, potentially damaging, eye irritation.[1]	Warning
Respiratory Irritation	H335	May cause irritation to the respiratory tract if inhaled.[1]	Warning
Flammability	H227	Combustible liquid.[1]	Warning

The Core PPE Protocol: Your Primary Defense

Personal Protective Equipment (PPE) is more than just a requirement; it is an essential barrier between you and potential harm.[4][5] The selection of PPE must be deliberate and based on the specific hazards of Methyl bicyclo[4.1.0]heptane-7-carboxylate.

Eye and Face Protection: A Non-Negotiable Barrier

Given the H319 classification ("Causes serious eye irritation"), robust eye protection is mandatory.[1] Accidental splashes can cause significant injury.

• Minimum Requirement: Chemical splash goggles that provide a tight seal around the eyes are essential.[6] Standard safety glasses with side shields are insufficient as they do not protect against splashes from all angles.

• Best Practice/High-Risk Operations: When handling larger quantities (>50 mL) or when there is a significant risk of splashing, a full-face shield must be worn in addition to chemical splash goggles.[6][7][8] This provides a secondary layer of protection for the entire face.

• Contact Lenses: Avoid wearing contact lenses when handling this chemical, as they can trap the substance against the eye, hindering effective flushing and increasing the risk of severe injury.[8]

Hand Protection: Selecting the Right Glove

The H315 classification ("Causes skin irritation") necessitates the use of chemical-resistant gloves.[1] However, not all gloves are created equal. The choice of material is critical for effective protection.

• Recommended Material: Nitrile gloves are recommended for protection against many solvents, oils, and esters.[9] They offer good resistance to punctures and provide a reliable barrier for incidental contact.[9]

• Critical Protocol: Always inspect gloves for any signs of damage (e.g., pinholes, tears) before use.[7][10] Employ the proper glove removal technique by peeling them off without touching the outer contaminated surface with your bare skin.[7] Dispose of contaminated gloves immediately as hazardous waste and wash hands thoroughly with soap and water after every use.[3][7]

Body Protection: Shielding Against Spills and Splashes

Protecting your skin is a primary concern.[3]

• Standard Operations: A clean, flame-resistant laboratory coat should be worn at all times and kept fully fastened.

• Procedures with Higher Risk: For tasks involving larger volumes or a higher potential for splashing, supplement your lab coat with a chemical-resistant apron.[8] For significant-scale operations, a complete chemical-resistant suit may be warranted.[7]

• Personal Clothing: Always wear long pants and closed-toe shoes in the laboratory.[2][11]

Respiratory Protection: Engineering Controls First

The H335 classification ("May cause respiratory irritation") means that inhalation of vapors must be minimized.[1]

• Primary Control: All handling of Methyl bicyclo[4.1.0]heptane-7-carboxylate must be performed within a properly functioning chemical fume hood.[3][12] This engineering control is the most effective way to prevent respiratory exposure.

• When Respirators are Necessary: In the rare event of an engineering control failure or during a large-scale spill cleanup where vapor concentrations may be high, a NIOSH-approved air-purifying respirator with an appropriate organic vapor cartridge is required.[4][5] All personnel requiring a respirator must be properly fit-tested and trained in its use.

Operational Workflow: A Step-by-Step Safety System

This workflow integrates safety protocols directly into the experimental process, creating a self-validating system from preparation to disposal.

Caption: Step-by-step workflow for safely handling Methyl bicyclo[4.1.0]heptane-7-carboxylate.

Emergency Procedures: Plan for the Unexpected

Preparedness is key to mitigating the impact of an accident.

Spill Response Decision Tree

In the event of a spill, a calm and methodical response is crucial.

Caption: Decision tree for responding to a chemical spill.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes.[10] If skin irritation occurs or persists, seek medical attention.[13]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[14] Remove contact lenses if present and easy to do so.[14] Seek immediate medical attention.[14]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[14] If respiratory irritation or distress occurs, seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan: Responsible Stewardship

Proper disposal is the final and critical step in the chemical handling lifecycle.

• Chemical Waste: Methyl bicyclo[4.1.0]heptane-7-carboxylate and any solutions containing it must be disposed of as hazardous chemical waste.[13][14] Collect in a clearly labeled, sealed container.

• Contaminated Materials: All disposable PPE (gloves, aprons), absorbent pads from spill cleanups, and any other materials that have come into contact with the chemical are also considered hazardous waste.[7] They must be collected in a sealed, labeled container for disposal by a licensed waste disposal company.[13]

• Regulatory Compliance: All disposal must be carried out in strict accordance with local, state, and national regulations.[13][14]

By integrating these principles and protocols into your daily laboratory work, you build a culture of safety that is both robust and intuitive. Your commitment to these practices ensures a safe environment for discovery and innovation.

References

• TCI Chemicals. (2025, September 4). Safety Data Sheet: 7,7-Dichlorobicyclo[4.1.0]heptane.
• Synquest Labs. (2025, January 2). Safety Data Sheet: Bicyclo[4.1.0]heptane-7-carboxylic acid.
• CymitQuimica. (2025, December 13). Safety Data Sheet: Bicyclo[4.1.0]heptane, 3,7,7-trimethyl-, (1S,3S,6R)-.
• CHEMM. Personal Protective Equipment (PPE). Retrieved from Chemical Hazards Emergency Medical Management.

• PubChem. Methyl bicyclo[4.1.0]heptane-7-carboxylate. National Center for Biotechnology Information. Retrieved from [Link].

• Solubility of Things. Safety and Handling of Organic Compounds in the Lab. Retrieved from [Link].

• Safely.io. (2026, January 12). Personal Protective Equipment for Chemical Handling.
• HPE Support. Safety Guidelines for Handling Chemicals.
• University of North Carolina at Chapel Hill. Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• MCR Safety. (2025, April 8). Understanding Solvents and PPE for Chemical Safety.

• National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link].

• ETH Zurich. Laboratory Safety Guidelines.
• University of California, Santa Cruz. Rules for the Safe Handling of Chemicals in the Laboratory.
• Health and Safety Authority. A Guide to Non-Respiratory Personal Protective Equipment (PPE) for use with Chemical Agents in the Workplace.

Sources

• 1. Methyl bicyclo[4.1.0]heptane-7-carboxylate | C9H14O2 | CID 534051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 5. safelyio.com [safelyio.com]
• 6. mcrsafety.com [mcrsafety.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. support.hpe.com [support.hpe.com]
• 9. hsa.ie [hsa.ie]
• 10. artsci.usu.edu [artsci.usu.edu]
• 11. ethz.ch [ethz.ch]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. synquestlabs.com [synquestlabs.com]